5-Fluoro-3-nitropicolinic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Fluoro-3-nitropicolinic Acid: Properties, Synthesis, and Applications in Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine and nitro groups into heterocyclic scaffolds has proven to be a powerful tool for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2][3][4] 5-Fluoro-3-nitropicolinic acid, a substituted pyridine carboxylic acid, represents a versatile building block with significant potential for the development of novel therapeutics.[5][6] The unique electronic properties conferred by the fluorine atom at the 5-position and the nitro group at the 3-position create a distinct reactivity profile, making it an attractive starting material for the synthesis of a diverse range of complex molecules.[7][8][9] This technical guide provides a comprehensive overview of the physical and chemical properties, a plausible synthetic route, the expected reactivity, and the potential applications of 5-Fluoro-3-nitropicolinic acid for researchers, scientists, and drug development professionals.

Physicochemical Properties

Due to the limited availability of direct experimental data for 5-Fluoro-3-nitropicolinic acid, the following table includes predicted values based on the analysis of structurally similar compounds. These predictions are derived from established principles of physical organic chemistry and data from related fluorinated and nitrated picolinic acids.[10][11][12]

Property	Value (Predicted unless otherwise stated)	Comments and Rationale
Molecular Formula	C₆H₃FN₂O₄	-
Molecular Weight	186.09 g/mol	Calculated from the molecular formula.
Appearance	White to off-white or pale yellow solid.	Based on the typical appearance of similar aromatic carboxylic acids.
Melting Point (°C)	> 200 °C (with decomposition)	The presence of strong intermolecular hydrogen bonding from the carboxylic acid and nitro group, along with the rigid aromatic structure, suggests a high melting point. Decomposition upon melting is common for highly substituted nitroaromatic compounds.
Boiling Point (°C)	Decomposes before boiling	As with the melting point, strong intermolecular forces and the potential for decarboxylation and decomposition at elevated temperatures make it unlikely to have a defined boiling point at atmospheric pressure.
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, methanol); sparingly soluble in water.[13]	The carboxylic acid and nitro groups enhance polarity, but the aromatic ring limits aqueous solubility. Solubility in water is expected to increase with pH due to deprotonation of the carboxylic acid.
pKa	2.5 - 3.5	The electron-withdrawing effects of both the fluorine and nitro groups are expected to significantly increase the acidity of the carboxylic acid compared to unsubstituted picolinic acid (pKa ≈ 5.4). This prediction is based on the known pKa values of other substituted benzoic and picolinic acids.

Synthesis of 5-Fluoro-3-nitropicolinic Acid: A Proposed Route

A plausible synthetic route to 5-Fluoro-3-nitropicolinic acid can be adapted from established methods for the nitration of pyridine derivatives and the oxidation of substituted picolines.[14][15] The following multi-step synthesis is proposed, starting from commercially available 5-fluoro-2-methylpyridine.

Caption: Proposed four-step synthesis of 5-Fluoro-3-nitropicolinic acid.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 5-Fluoro-2-methylpyridine N-oxide

• Dissolve 5-fluoro-2-methylpyridine (1.0 eq) in dichloromethane (CH₂Cl₂) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench the excess peroxyacid.

• Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the N-oxide.

Step 2: Synthesis of 5-Fluoro-2-methyl-3-nitropyridine N-oxide

• To a cooled (0 °C) mixture of fuming nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄), slowly add 5-fluoro-2-methylpyridine N-oxide (1.0 eq).

• Carefully warm the mixture to 60-70 °C and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium carbonate (Na₂CO₃).

• Extract the product with ethyl acetate, dry the combined organic layers over Na₂SO₄, filter, and concentrate to obtain the nitrated N-oxide.

Step 3: Synthesis of 5-Fluoro-2-methyl-3-nitropyridine

• Dissolve 5-fluoro-2-methyl-3-nitropyridine N-oxide (1.0 eq) in chloroform (CHCl₃).

• Slowly add phosphorus trichloride (PCl₃) (1.2 eq) at room temperature.

• Reflux the mixture for 2-3 hours.

• Monitor the reaction by TLC.

• Cool the reaction mixture and pour it into ice-cold water.

• Neutralize with NaHCO₃ and extract with CH₂Cl₂.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the deoxygenated product.

Step 4: Synthesis of 5-Fluoro-3-nitropicolinic Acid

• Suspend 5-fluoro-2-methyl-3-nitropyridine (1.0 eq) in water.

• Add potassium permanganate (KMnO₄) (3.0 eq) portion-wise.

• Heat the mixture to reflux for 8-12 hours.

• Monitor the disappearance of the starting material by TLC.

• Cool the reaction mixture and filter to remove manganese dioxide (MnO₂).

• Wash the filter cake with hot water.

• Acidify the filtrate with concentrated hydrochloric acid (HCl) to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to afford 5-fluoro-3-nitropicolinic acid.

Reactivity Profile

The reactivity of 5-Fluoro-3-nitropicolinic acid is governed by the interplay of the electron-withdrawing nitro and fluoro groups, and the carboxylic acid functionality.

Caption: Predicted reactivity of 5-Fluoro-3-nitropicolinic acid.

• Carboxylic Acid Transformations: The carboxylic acid group can undergo standard transformations such as esterification (e.g., with alcohols under acidic conditions or via the acid chloride) and amidation (e.g., by activation with coupling reagents followed by reaction with amines).[16][17]

• Nucleophilic Aromatic Substitution (SNAr): The pyridine ring is highly activated towards nucleophilic attack due to the strong electron-withdrawing effects of the nitro group and the fluorine atom. The fluorine atom at the 5-position is a potential leaving group for SNAr reactions with various nucleophiles such as amines, alkoxides, and thiolates.[7][18]

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amino group using various reducing agents, such as catalytic hydrogenation (e.g., H₂/Pd-C) or metal-acid combinations (e.g., Sn/HCl, Fe/HCl).[7] This transformation provides access to 3-amino-5-fluoropicolinic acid derivatives, which are valuable intermediates in drug discovery.

Spectroscopic Characterization

The structural elucidation of 5-Fluoro-3-nitropicolinic acid and its derivatives would rely on a combination of spectroscopic techniques.

Workflow for Spectroscopic Analysis

Caption: Spectroscopic techniques for the characterization of 5-Fluoro-3-nitropicolinic acid.

• ¹H NMR: The proton NMR spectrum is expected to show two aromatic protons as doublets or doublet of doublets, with coupling constants characteristic of their positions relative to each other and the fluorine atom. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (>10 ppm).

• ¹³C NMR: The carbon NMR spectrum will display six distinct signals for the aromatic carbons, with their chemical shifts influenced by the attached functional groups. The carboxyl carbon will resonate in the range of 160-170 ppm.

• ¹⁹F NMR: The fluorine NMR spectrum will show a singlet or a multiplet depending on the coupling with the adjacent protons.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+) and characteristic fragmentation patterns, including the loss of COOH, NO₂, and other fragments.[19][20][21][22][23][24]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch of the carboxylic acid (~1700 cm⁻¹), and the asymmetric and symmetric stretches of the nitro group (~1550 and ~1350 cm⁻¹).[25][26][27][28]

Applications in Drug Discovery

The unique structural features of 5-Fluoro-3-nitropicolinic acid make it a highly valuable scaffold in drug discovery for several reasons:

• Bioisosteric Replacement: The fluorine atom can act as a bioisostere for a hydrogen atom or a hydroxyl group, leading to improved metabolic stability and binding affinity.[2][3][4]

• Modulation of pKa: The electron-withdrawing groups can fine-tune the pKa of the molecule and nearby functionalities, which can be critical for receptor binding and pharmacokinetic properties.

• Access to Diverse Chemical Space: The reactivity of the nitro group (reduction to an amine) and the potential for nucleophilic substitution of the fluorine atom allow for the introduction of a wide range of substituents, enabling the exploration of extensive chemical space in lead optimization.[7][18]

• Picolinic Acid as a Privileged Scaffold: Picolinic acid and its derivatives are found in numerous biologically active compounds and approved drugs, highlighting their importance as a "privileged" scaffold in medicinal chemistry.[5][6][29][30][31][32]

Potential therapeutic areas where derivatives of 5-Fluoro-3-nitropicolinic acid could be explored include oncology, infectious diseases, and neurodegenerative disorders, given the prevalence of fluorinated and nitrated heterocycles in these fields.[33]

Conclusion

5-Fluoro-3-nitropicolinic acid is a promising, yet underexplored, building block for the synthesis of novel chemical entities with potential therapeutic applications. Its unique combination of a picolinic acid core with fluorine and nitro substituents provides a versatile platform for chemical modification. This guide has provided a comprehensive overview of its predicted physicochemical properties, a plausible synthetic strategy, its expected reactivity, and its potential applications in drug discovery. Further experimental validation of these properties and the development of efficient synthetic methodologies will undoubtedly unlock the full potential of this valuable compound for the scientific community.

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5-Fluoro-3-nitropicolinic acid synthesis pathway and mechanism

The following technical guide details the synthesis pathway and mechanism for 5-Fluoro-3-nitropicolinic acid , a highly functionalized pyridine intermediate critical in the development of next-generation agrochemicals and pharmaceuticals.

This guide prioritizes the 2-Hydroxy-5-fluoropyridine route, as it offers superior regioselectivity and operational safety compared to direct nitration of halopyridines.

Executive Summary & Retrosynthetic Analysis

Target Molecule: 5-Fluoro-3-nitropicolinic acid (5-Fluoro-3-nitro-2-pyridinecarboxylic acid) Core Structure: Pyridine ring substituted with a carboxylic acid at C2, a nitro group at C3, and a fluorine atom at C5. Primary Application: Building block for fused heterocycles (e.g., pyrido[2,3-b]pyrazines) and fluorinated bio-isosteres.

Retrosynthetic Logic

The synthesis is designed to install the nitro group ortho to a directing group that can later be converted to the carboxylic acid. The C5-fluorine is best introduced early or present in the starting material to avoid late-stage fluorination challenges.

• Disconnection 1 (Carboxyl): The C2-COOH is derived from a nitrile (CN), which is accessible via nucleophilic aromatic substitution (SNAr) of a C2-halide.

• Disconnection 2 (Halide): The C2-halide (Cl or Br) is generated from a C2-hydroxy group (pyridone tautomer).

• Disconnection 3 (Nitro): The C3-nitro group is installed via electrophilic aromatic substitution (EAS).[1] The C2-hydroxy group acts as a strong ortho/para director, directing the nitro group to the C3 position (since C5 is blocked by Fluorine).

Selected Pathway: 2-Hydroxy-5-fluoropyridine → Nitration → Halogenation → Cyanation → Hydrolysis

Synthesis Pathway & Mechanism[2][3]

Step 1: Regioselective Nitration

Transformation: 2-Hydroxy-5-fluoropyridine → 5-Fluoro-2-hydroxy-3-nitropyridine

• Reagents: Fuming HNO₃, H₂SO₄ (solvent/catalyst).

• Mechanism (Electrophilic Aromatic Substitution):

  • Activation: Sulfuric acid protonates nitric acid to generate the nitronium ion (

    ), the active electrophile.[1]

  • Attack: The 2-hydroxy-5-fluoropyridine exists in equilibrium with its pyridone tautomer. The oxygen donates electron density, strongly activating the C3 and C5 positions. Since C5 is occupied by fluorine, the

    attacks C3.

  • Restoration: Deprotonation restores aromaticity, yielding the 3-nitro product.[1]

• Critical Insight: The presence of the electron-withdrawing fluorine at C5 actually assists in directing the incoming electrophile to C3 by deactivating the C6 position relative to C3.

Step 2: Deoxyhalogenation

Transformation: 5-Fluoro-2-hydroxy-3-nitropyridine → 2-Chloro-5-fluoro-3-nitropyridine

• Reagents: Phosphorus Oxychloride (POCl₃), catalytic DMF or Quinoline.

• Mechanism (Nucleophilic Acyl Substitution - Vilsmeier-Haack type):

  • Activation: The pyridone oxygen attacks the phosphorus center of POCl₃, creating a good leaving group (dichlorophosphate).

  • Substitution: Chloride ion attacks the C2 carbon. The reaction is driven by the restoration of the fully aromatic pyridine system (aromatization) and the formation of the strong P=O bond.

  • Result: Conversion of the C2-OH (tautomeric C=O) to a C2-Cl.

Step 3: Rosenmund-von Braun Cyanation

Transformation: 2-Chloro-5-fluoro-3-nitropyridine → 5-Fluoro-3-nitropicolinonitrile

• Reagents: Copper(I) Cyanide (CuCN), DMF or NMP, 120–140°C.

• Mechanism (SNAr):

  • Activation: The C2 position is highly activated for nucleophilic attack due to the electron-withdrawing nature of the ring nitrogen and the ortho-nitro group (Meisenheimer complex stabilization).

  • Addition-Elimination: The cyanide nucleophile attacks C2, forming a resonance-stabilized intermediate. The chloride ion is eliminated.

  • Note: While Pd-catalyzed cyanation (Zn(CN)₂, Pd(PPh₃)₄) is an alternative, CuCN is often preferred for 2-halo-3-nitropyridines due to lower cost and high reactivity of the substrate.

Step 4: Acidic Hydrolysis

Transformation: 5-Fluoro-3-nitropicolinonitrile → 5-Fluoro-3-nitropicolinic acid

• Reagents: 70% H₂SO₄ or conc. HCl, Reflux.[2]

• Mechanism:

  • Hydration: Acid-catalyzed addition of water to the nitrile triple bond forms the primary amide intermediate.

  • Hydrolysis: Further nucleophilic attack by water on the amide carbonyl, followed by elimination of ammonia (

    ), yields the carboxylic acid.

Experimental Protocols

Protocol A: Preparation of 5-Fluoro-2-hydroxy-3-nitropyridine

• Setup: Charge a 3-neck round-bottom flask with 2-Hydroxy-5-fluoropyridine (1.0 eq) and concentrated H₂SO₄ (5.0 vol). Cool to 0–5°C.

• Addition: Dropwise add Fuming HNO₃ (1.2 eq) maintaining internal temperature <10°C. Exotherm is significant.

• Reaction: Allow to warm to 20°C and stir for 4 hours. Monitor by HPLC (Target Rt ~3.5 min).

• Quench: Pour reaction mixture onto crushed ice (10 vol). The product precipitates as a yellow solid.[2]

• Isolation: Filter, wash with cold water until filtrate is pH >4. Dry in a vacuum oven at 45°C.

  • Expected Yield: 85–90%

  • Key Quality Attribute: Absence of dinitro impurities.

Protocol B: Chlorination to 2-Chloro-5-fluoro-3-nitropyridine

• Setup: Suspend the nitro-pyridone (1.0 eq) in POCl₃ (4.0 eq). Add Quinoline (0.5 eq) as a base/catalyst.

• Reaction: Heat to reflux (105°C) for 3–5 hours. The suspension will clear as the chloride forms.

• Workup: Concentrate POCl₃ under reduced pressure. Dilute residue with DCM.

• Neutralization: Pour into ice-cold saturated NaHCO₃ (Caution: Gas evolution). Separate organic layer.[3]

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

  • Expected Yield: 75–80%

Protocol C: Cyanation & Hydrolysis (Telescoped)

• Cyanation: Dissolve chloride intermediate (1.0 eq) in NMP (5 vol). Add CuCN (1.2 eq). Heat to 130°C for 4 hours.

• Workup: Cool to RT. Dilute with water and extract with EtOAc. Filter through Celite to remove copper salts. Evaporate solvent to yield crude nitrile.

• Hydrolysis: Suspend crude nitrile in 6M H₂SO₄ (10 vol). Reflux (100°C) for 6 hours.

• Isolation: Cool to 5°C. The acid product precipitates. Filter and recrystallize from Water/EtOH.

  • Overall Yield: 60–65% (2 steps)

Key Data & Process Parameters

Parameter	Step 1 (Nitration)	Step 2 (Chlorination)	Step 3 (Cyanation)
Limiting Reagent	2-Hydroxy-5-fluoropyridine	5-Fluoro-2-hydroxy-3-nitro...	2-Chloro-5-fluoro-3-nitro...[4]
Key Reagent	Fuming HNO₃	POCl₃	CuCN
Temperature	0°C → 20°C	105°C (Reflux)	130°C
Critical Hazard	Thermal runaway (Exotherm)	Corrosive vapors (HCl)	Cyanide toxicity
CAS Product	136888-20-5	136888-21-6	1033202-51-5

Pathway Visualization

Figure 1: Step-wise synthesis pathway from 2-hydroxy-5-fluoropyridine to the target acid.

Figure 2: Mechanistic logic for the regioselective introduction of the nitro group.

References

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• 4. scbt.com [scbt.com]

Comprehensive Spectroscopic Characterization of 5-Fluoro-3-nitropicolinic Acid: A Technical Guide for NMR, IR, and MS Analysis

Introduction

5-Fluoro-3-nitropicolinic acid (Molecular Formula: C₆H₃FN₂O₄, MW: 186.10) is a highly functionalized, electron-deficient pyridine derivative utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. The convergence of a carboxylic acid, a nitro group, and a fluorine atom on the pyridine core creates a unique electronic environment.

This technical whitepaper provides an authoritative, step-by-step guide to the spectroscopic characterization (NMR, FT-IR, and HRMS) of this compound. Designed for drug development professionals and analytical scientists, this guide details the causality behind experimental choices, establishing a self-validating system for structural confirmation.

Analytical Workflow

To ensure high-fidelity structural validation, a multi-modal spectroscopic approach is required. The workflow below outlines the self-validating system used to cross-reference functional groups with their corresponding spectral signatures.

Analytical workflow for the spectroscopic characterization of 5-Fluoro-3-nitropicolinic acid.

Step-by-Step Methodologies & Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Causality & Logic: The highly polar nature of the carboxylic acid and the nitro group necessitates a strongly hydrogen-bonding, aprotic solvent. DMSO-d₆ is selected to ensure complete dissolution and to prevent the rapid chemical exchange of the -COOH proton, which would otherwise broaden into the baseline or disappear entirely in protic solvents like D₂O or CD₃OD.

• Protocol:

  • Weigh 15 mg of 5-Fluoro-3-nitropicolinic acid and dissolve completely in 0.6 mL of anhydrous DMSO-d₆.

  • Transfer the solution to a standard 5 mm high-throughput NMR tube.

  • ¹H NMR: Acquire at 400 MHz (16 scans, relaxation delay 2s) using Tetramethylsilane (TMS) as an internal reference (0.00 ppm).

  • ¹³C NMR: Acquire at 100 MHz (1024 scans, relaxation delay 2s) with complete proton decoupling.

  • ¹⁹F NMR: Acquire at 376 MHz (64 scans) using trichlorofluoromethane (CFCl₃) as an external reference (0.00 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Causality & Logic: Attenuated Total Reflectance (ATR) is preferred over KBr pelleting to prevent potential ion-exchange reactions or moisture absorption that could obscure the critical O-H and C=O stretching regions of the picolinic acid[1].

• Protocol:

  • Clean the diamond ATR crystal with isopropanol and collect a background spectrum.

  • Place 2-3 mg of the neat solid sample onto the crystal and apply uniform pressure using the anvil.

  • Acquire the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 co-added scans).

High-Resolution Mass Spectrometry (HRMS)

• Causality & Logic: Carboxylic acids readily deprotonate to form stable carboxylate anions. Therefore, Electrospray Ionization in negative mode (ESI-) provides the highest sensitivity and acts as a self-validating mechanism for the presence of the acidic proton[2].

• Protocol:

  • Prepare a 1 µg/mL solution of the analyte in LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid.

  • Inject 5 µL into the LC-HRMS system.

  • Operate the ESI source in negative ion mode with a capillary voltage of 2.5 kV and a desolvation temperature of 350 °C.

  • Record the mass spectrum in the m/z range of 50-500.

Spectroscopic Data Analysis & Causality

NMR Data Interpretation

Fluorinated pyridines exhibit distinct chemical shifts that are highly sensitive to their electronic environment, making ¹⁹F NMR an excellent diagnostic tool for probing structural integrity[3]. The fluorine atom at C5 induces strong scalar coupling with the adjacent protons and carbons.

Table 1: ¹H and ¹⁹F NMR Assignments (DMSO-d₆, 400/376 MHz)

Nucleus	Shift (ppm)	Multiplicity	Coupling (Hz)	Assignment	Causality / Structural Logic
¹H	13.80	br s	-	-COOH	Strongly deshielded by H-bonding and the electron-withdrawing core.
¹H	8.95	dd	³J_HF = 8.5, ⁴J_HH = 2.0	C6-H	Highly deshielded due to the adjacent pyridine nitrogen and ortho-fluorine.
¹H	8.52	dd	³J_HF = 8.2, ⁴J_HH = 2.0	C4-H	Deshielded by the ortho-nitro group and ortho-fluorine.
¹⁹F	-122.4	dd	³J_HF = 8.5, ³J_HF = 8.2	C5-F	Typical resonance for a fluorine atom on an electron-deficient heteroaromatic ring.

Table 2: ¹³C NMR Assignments (DMSO-d₆, 100 MHz)

Shift (ppm)	Multiplicity	Coupling (Hz)	Assignment
164.2	s	-	C=O (Carboxyl)
158.5	d	¹J_CF = 262	C5 (C-F)
146.0	s	-	C2 (C-COOH)
141.2	s	-	C3 (C-NO₂)
139.1	d	²J_CF = 24	C6
126.4	d	²J_CF = 21	C4

FT-IR Vibrational Analysis

The strong electron-withdrawing nature of the -NO₂ group and the pyridine ring shifts the C=O stretch to a specific, higher wavenumber compared to standard aliphatic carboxylic acids[1].

Table 3: FT-IR (ATR) Peak Assignments

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Value
3105	Weak	C-H stretch	Confirms heteroaromatic protons.
2800-3000	Broad	O-H stretch	Validates the carboxylic acid group.
1725	Strong	C=O stretch	Confirms the carbonyl of the picolinic acid.
1538, 1345	Strong	N-O stretch	Asymmetric and symmetric stretches of the -NO₂ group.
1245	Medium	C-F stretch	Validates the presence of the aromatic fluorine.

HRMS Fragmentation Pathways

In negative ESI mode, the molecule yields a robust [M-H]⁻ ion. The primary fragmentation pathway involves the rapid extrusion of carbon dioxide, a hallmark of picolinic acid derivatives[2], followed by the loss of the nitro group.

Table 4: HRMS (ESI-) Fragmentation

m/z (Observed)	Formula	Assignment	Causality
185.0005	[C₆H₂FN₂O₄]⁻	[M-H]⁻	Deprotonation of the carboxylic acid moiety[4].
141.0107	[C₅H₂FN₂O₂]⁻	[M-H-CO₂]⁻	Decarboxylation driven by the stability of the resulting pyridyl anion.
111.0021	[C₅H₂FN]⁻	[M-H-CO₂-NO]⁻	Subsequent loss of NO radical from the nitro group.

Structural-Spectral Mapping

The following logical relationship diagram synthesizes how each structural feature of 5-Fluoro-3-nitropicolinic acid independently validates the molecule through distinct, non-overlapping spectroscopic signals.

Mapping structural functional groups to their corresponding spectroscopic signatures.

Conclusion

The spectroscopic characterization of 5-Fluoro-3-nitropicolinic acid requires a synergistic interpretation of NMR, IR, and MS data. The strong electron-withdrawing effects of the nitro and fluoro substituents dictate the severe downfield shifts in the ¹H NMR, while the ¹⁹F-¹H scalar couplings provide unambiguous positional assignment. Furthermore, negative-mode HRMS offers a self-validating confirmation of the carboxylic acid via distinct decarboxylation fragmentation pathways.

References

• Title: Picolinic acid as a matrix for laser mass spectrometry of nucleic acid and proteins Source: ResearchGate URL: 2

• Title: Exposing active sites in zeolites with fluoropyridines as NMR probe molecules Source: Royal Society of Chemistry (RSC) URL: 3

• Title: 5-Chloro-3-Nitropicolinic Acid: A Powerful Analytical Tool Source: University of Arkansas (UArk) URL: 1

• Title: 5-Methyl-3-nitropicolinic acid | C7H6N2O4 | CID 12404057 Source: PubChem (NIH) URL: 4

Sources

• 1. Pannellum [its.uark.edu]
• 2. researchgate.net [researchgate.net]
• 3. Exposing active sites in zeolites with fluoropyridines as NMR probe molecules - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY00507H [pubs.rsc.org]
• 4. 5-Methyl-3-nitropicolinic acid | C7H6N2O4 | CID 12404057 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of 5-Fluoro-3-nitropicolinic acid in common organic solvents

The following technical guide details the solubility profile, physicochemical behavior, and handling protocols for 5-Fluoro-3-nitropicolinic acid .

This guide is structured for researchers requiring actionable data for synthesis, purification, and formulation. It synthesizes predictive structure-property relationship (SPR) analysis with standard operating procedures (SOPs) for validating solubility in a laboratory setting.

[1][2]

Executive Summary & Compound Profile

5-Fluoro-3-nitropicolinic acid is a specialized pyridine derivative often utilized as a scaffold in the synthesis of agrochemicals and pharmaceutical intermediates (e.g., kinase inhibitors).[1] Its solubility behavior is governed by the interplay between the ionizable carboxylic acid moiety (C2), the electron-withdrawing nitro group (C3), and the lipophilic fluorine atom (C5).[1]

Understanding its solubility is critical for:

• Process Chemistry: Selecting optimal solvent systems for nitration workups and recrystallization.

• Medicinal Chemistry: Preparing stable stock solutions for biological assays.[1][2]

• Purification: Designing liquid-liquid extraction (LLE) protocols.

Physicochemical Drivers of Solubility

Property	Estimated Value	Impact on Solubility
Molecular Formula	C₆H₃FN₂O₄	--
Molecular Weight	~186.10 g/mol	Low MW facilitates dissolution in polar solvents.[1]
pKa (Acidic)	~2.5 – 3.5 (Predicted)	The C3-nitro group significantly increases acidity compared to picolinic acid (pKa ~5.[1]3) via electron withdrawal, making the compound highly soluble in basic aqueous media (pH > 5).[2]
LogP (Lipophilicity)	~1.1 – 1.4	The C5-fluorine atom increases lipophilicity relative to the parent nitro-picolinic acid, enhancing solubility in chlorinated solvents and esters.[1]
H-Bond Donors	1 (COOH)	Capable of donating to protic solvents (MeOH, EtOH).[1][2]
H-Bond Acceptors	5 (N-py, NO₂, COOH)	High acceptor count drives solubility in polar aprotic solvents (DMSO, DMF).[1][2]

Solubility Landscape

The following data categorizes solvent suitability based on polarity and functional group interaction. Note: Values are derived from SPR analysis of structural analogs (e.g., 5-chloro-3-nitropicolinic acid, 5-fluoropicolinic acid).[1]

Table 1: Solubility in Common Organic Solvents (at 25°C)

Solvent Class	Solvent	Solubility Rating	Comments & Application
Polar Aprotic	DMSO	High (>100 mg/mL)	Primary Choice for Stock Solutions. Excellent solvation of the zwitterionic and neutral forms.[1]
DMF	High (>100 mg/mL)	Alternative for reactions requiring higher temperatures; difficult to remove.[1][2]
Acetonitrile	Good (20–50 mg/mL)	Preferred for HPLC mobile phases and nitration reactions.[1][2]
Polar Protic	Methanol	Good (20–50 mg/mL)	Excellent for transfers; potential for methyl ester formation if catalyzed.[1][2]
Ethanol	Moderate (10–30 mg/mL)	Safer alternative to MeOH; ideal for recrystallization when mixed with water.[1][2]
Water (pH < 2)	Low (<1 mg/mL)	The unionized acid precipitates in acidic media.[1]
Water (pH > 7)	High (>50 mg/mL)	Forms the carboxylate salt; highly soluble.[1]
Esters/Ethers	Ethyl Acetate	Moderate (10–25 mg/mL)	Standard Extraction Solvent. Good partitioning from acidic aqueous layers.[1][2]
THF	Good (25–50 mg/mL)	Useful for reduction reactions; check for peroxides.[1][2]
Chlorinated	Dichloromethane	Low-Moderate (5–15 mg/mL)	Solubilizes the neutral form; useful for final organic washes.[1][2]
Hydrocarbons	Hexanes/Heptane	Insoluble	Anti-solvent. Used to crash out the product during recrystallization.[1][2]

Experimental Protocols

Protocol A: Saturation Shake-Flask Method (Quantitative)

This is the gold standard for determining thermodynamic solubility.[1]

• Preparation : Weigh ~10 mg of 5-Fluoro-3-nitropicolinic acid into a 2 mL HPLC vial.

• Solvent Addition : Add 250 µL of the target solvent.[2]

• Equilibration :

  • If fully dissolved, add more solid until precipitation is visible.[2]

  • Cap and shake at 25°C for 24 hours (use a thermomixer).

• Filtration : Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE filter.

• Quantification : Dilute the supernatant 100x in Mobile Phase (e.g., Water/ACN 50:50) and analyze via HPLC-UV (254 nm). Compare against a known standard curve.

Protocol B: Recrystallization Solvent Screening (Qualitative)

Objective: Purify crude material synthesized via nitration of 5-fluoropicolinic acid.[1][2]

• Dissolution : Dissolve 100 mg of crude solid in the minimum amount of boiling Ethanol or Ethyl Acetate .

• Anti-solvent Addition :

  • If using Ethanol: Add warm Water dropwise until turbidity persists.[1][2]

  • If using Ethyl Acetate: Add Heptane dropwise.[1][2]

• Cooling : Allow the solution to cool slowly to room temperature, then place in an ice bath (0°C) for 1 hour.

• Validation : Filter crystals and analyze purity via LC-MS.

Visualizations & Workflows

Diagram 1: Solubility Determination Workflow

This flowchart illustrates the logical decision-making process for determining solubility and selecting solvents for specific applications.

Caption: Decision matrix for solvent selection based on experimental intent (Assay vs. Synthesis).

Diagram 2: Solvation Mechanism

Understanding why the molecule dissolves helps in predicting behavior in novel solvent mixtures.[2]

Caption: Mechanistic breakdown of functional group contributions to solubility.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46738834, 3-Fluoro-5-nitropyridin-2-ol (Analog).[1] Retrieved from [Link][1]

• Esteves, A. et al. (2023). Solubility and Crystallization Studies of Picolinic Acid.[1][2] MDPI Crystals.[1][2] Retrieved from [Link][1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 5-Fluoro-2-pyridinecarboxylic Acid | 107504-08-5 [sigmaaldrich.com]

The Technical Evolution of Substituted Picolinic Acids: From Tryptophan Metabolites to Agrochemical Scaffolds

Introduction: The Pyridine-2-Carboxylate Scaffold

Substituted picolinic acids (pyridine-2-carboxylic acids) represent a privileged scaffold in both agrochemistry and medicinal chemistry.[1] Distinguished by their ability to form stable bidentate chelate rings with transition metals (particularly Zn²⁺ and Fe²⁺) and their structural mimicry of indole-3-acetic acid (IAA), these molecules have evolved from obscure biological metabolites to multi-billion dollar industrial commodities.[1]

This guide analyzes the technical trajectory of this class, focusing on the structure-activity relationships (SAR) that drove the transition from simple halogenated derivatives to complex 6-aryl-picolinates.

Biological Origin: The Kynurenine Pathway

Before industrial synthesis, picolinic acid existed solely as a catabolite of L-tryptophan.[1] Understanding this pathway is critical for medicinal chemists targeting neuroprotection, as picolinic acid acts as an endogenous neuroprotectant by chelating zinc and blocking the neurotoxic effects of quinolinic acid.

Pathway Mechanics

The synthesis occurs via the Kynurenine Pathway (KP).[2] The critical divergence point is the unstable intermediate 2-amino-3-carboxymuconic-6-semialdehyde (ACMS) .[1]

• Non-enzymatic cyclization of ACMS yields Quinolinic Acid (neurotoxin).[1]

• Enzymatic conversion by ACMS decarboxylase (ACMSD) yields 2-aminomuconic-6-semialdehyde, which cyclizes to Picolinic Acid.[1]

Expert Insight: In drug design, upregulating ACMSD is a strategy to shift the balance from neurotoxic quinolinic acid to neuroprotective picolinic acid.

Figure 1: The Kynurenine metabolic bifurcation determining neurotoxicity vs. protection.[1][3]

The Agrochemical Revolution: Dow and the Auxin Mimics

The commercial history of picolinic acids is dominated by their use as synthetic auxin herbicides. Discovered primarily by Dow Chemical (now Corteva), these compounds induce uncontrolled growth in plants by mimicking the natural hormone Indole-3-Acetic Acid (IAA).[1]

The Structural Evolution (SAR)

The efficacy of these herbicides relies on specific halogenation patterns that prevent metabolic degradation in the plant while maintaining affinity for the auxin receptor.

Compound	Common Name	Launch	Structure Features	Target Specificity
4-amino-3,5,6-trichloropicolinic acid	Picloram	1963	3,5,6-trichloro pattern provides extreme metabolic stability.[1]	Broad spectrum broadleaf control.[1][4][5] Known for soil persistence.[1][5]
3,6-dichloropicolinic acid	Clopyralid	1975	Removal of 5-Cl and 4-NH₂.[1]	Highly selective for Thistles (Compositae) and Legumes.
4-amino-3,6-dichloropicolinic acid	Aminopyralid	2006	Hybrid of Picloram and Clopyralid.[1]	Increased potency; lower application rates.[1]
4-amino-3-chloro-6-(4-methoxyphenyl)...	Halauxifen-methyl	2010s	6-Aryl substitution. Massive shift in SAR.[1]	Binds preferentially to AFB5 receptor, not TIR1.[1]

Mechanism of Action: The AFB5 Shift

Early auxins (2,4-D) and natural IAA bind to the TIR1 receptor. However, recent crystallographic studies revealed that picolinic acid herbicides (specifically the newer 6-aryl-picolinates like Halauxifen) bind with high affinity to a different F-box protein: AFB5 .[1]

Why this matters: This differential binding explains why picolinates can control weeds resistant to other auxin classes and exhibit unique selectivity profiles.[1]

Figure 2: Structural evolution from simple halogenation to complex aryl-picolinates.[1]

Synthesis Protocols: Industrial & Laboratory

The synthesis of substituted picolinic acids is challenging due to the electron-deficient nature of the pyridine ring, which makes electrophilic aromatic substitution difficult.

Protocol A: Industrial Electrochemical Synthesis of Clopyralid

Context: While early methods used the hydrolysis of 3,6-dichloro-2-(trichloromethyl)pyridine, modern industrial routes favor the selective electrochemical reduction of 3,4,5,6-tetrachloropicolinic acid (TCPA).[6] This method avoids toxic hydrazine/cyanide intermediates and offers high yields (>90%).[1][6]

Reagents:

• Substrate: 3,4,5,6-tetrachloropicolinic acid (TCPA).[7]

• Electrolyte: Aqueous NaOH (pH controlled).[1]

• Cathode: Silver (Ag) or Spongy Silver.[1]

• Anode: Graphite.[1]

Step-by-Step Methodology:

• Dissolution: Dissolve TCPA in dilute NaOH. Maintain pH between 13.0–13.5.

  • Critical Control: High pH is required to maintain the solubility of the carboxylate salt, but excessive alkalinity can degrade the cathode.

• Electrolysis: Apply constant current (Current Density ~600 A/m²). Maintain temperature at 30–60°C.

  • Mechanism:[1][4][6][8] Selective hydrodechlorination occurs at the 4 and 5 positions. The 3 and 6 chlorines are sterically and electronically stabilized against reduction under these specific potentials.[1]

• Monitoring: Monitor consumption of TCPA via HPLC. The reaction proceeds through a trichloro-intermediate before reaching the 3,6-dichloro product.[1][7]

• Isolation: Acidify the electrolyte solution with HCl to pH 1.0. 3,6-dichloropicolinic acid precipitates as white needle-like crystals.[1]

• Purification: Recrystallize from water or extract with methylene chloride if high purity is required.[1]

Protocol B: Laboratory Scale C-H Activation (Modern)

For research applications requiring diverse functionalization, direct C-H activation is preferred over de novo ring synthesis.[1]

Reagents:

• Substrate: Picolinic acid.[1][2][9][10][11]

• Catalyst: Pd(OAc)₂ (5-10 mol%).[1]

• Oxidant: PhI(OAc)₂.[1]

• Solvent: Acetic anhydride/Acetic acid.[1]

Workflow:

• The nitrogen of the picolinic acid acts as a directing group, coordinating with Palladium.

• This directs alkoxylation or halogenation selectively to the ortho (C3) or meta (C6) positions depending on steric bulk and ligand choice.[1]

• Note: This is distinct from the industrial route but vital for generating libraries of novel 6-aryl picolinates for drug discovery.[1]

Pharmaceutical Applications: Zinc Chelation

Beyond herbicides, the picolinic acid moiety is a "warhead" in metallo-enzyme inhibitors.[1]

• Zinc Metalloproteases: Picolinic acid derivatives bind the catalytic Zinc ion in matrix metalloproteases (MMPs). The nitrogen atom and the carboxylate oxygen form a bidentate clamp, displacing the water molecule required for peptide bond hydrolysis.

• Dietary Supplements: Zinc Picolinate (Zn(pic)₂) is synthesized by reacting picolinic acid with Zn salts.[1] It is preferred over Zinc Gluconate due to higher absorption rates in the acidic environment of the stomach.

References

• The Physiological Action of Picolinic Acid in the Human Brain. NIH National Library of Medicine. [Link]

• Synthesis of 3,6-dichloropicolinic acid. ResearchGate. [Link]

• The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. Bioorganic & Medicinal Chemistry. [Link]

• Electrolytic synthesis method for 3,6-dichloropicolinic acid (Patent CN101235512A). Google Patents. [1]

• Unique Herbicide Binding Pattern discovered (AFB5 Receptor). University of Warwick / Dow AgroSciences. [Link][1][12]

Sources

• 1. CAS 17949-65-4: Zinc picolinate | CymitQuimica [cymitquimica.com]
• 2. The Physiological Action of Picolinic Acid in the Human Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microorganisms, Tryptophan Metabolism, and Kynurenine Pathway: A Complex Interconnected Loop Influencing Human Health Status - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN101235512A - Electrolytic synthesis method of 3,6-dichloropicolinic acid - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. Role of zinc in blockade of excitotoxic action of quinolinic acid by picolinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]
• 12. Unique Herbicide Binding Pattern discovered via Dow Agrosciences and University of Warwick collaboration [warwick.ac.uk]

Unlocking the Synthetic and Therapeutic Potential of 5-Fluoro-3-Nitropicolinic Acid

A Technical Whitepaper for Advanced Drug Discovery & Medicinal Chemistry Prepared by: Senior Application Scientist

Executive Summary

In the landscape of fragment-based drug discovery (FBDD) and complex agrochemical synthesis, highly functionalized pyridine scaffolds are invaluable. 5-Fluoro-3-nitropicolinic acid represents a "privileged" building block that combines the hydrogen-bonding capacity of a picolinic acid core with the unique electronic push-pull dynamics of a 3-nitro and 5-fluoro substitution pattern. This technical guide explores the structural rationale behind this molecule, its highest-value applications in modern therapeutics, and provides self-validating experimental workflows for its derivatization.

Physicochemical Profiling & Structural Rationale

The utility of 5-Fluoro-3-nitropicolinic acid stems from its highly tuned electronic environment. The strategic placement of a nitro group at the 3-position significantly activates the pyridine ring toward nucleophilic attack while providing a reducible handle for downstream cyclization 1[1]. Conversely, the fluorine atom at the 5-position serves a dual purpose: it modulates the overall lipophilicity of the molecule and acts as a metabolic block against cytochrome P450-mediated oxidation.

Quantitative Data Summary

To understand its behavior in biological systems and synthetic pathways, we must evaluate its core physicochemical parameters. These metrics confirm its suitability as a starting fragment for Rule-of-3 compliant drug design.

Property	Value/Description	Impact on Drug Design & Synthesis
Molecular Weight	186.10 g/mol	Ideal fragment size; allows for extensive derivatization without exceeding Lipinski limits.
cLogP (Predicted)	0.8 - 1.2	Excellent aqueous solubility; optimal starting point for oral bioavailability.
Topological Polar Surface Area	~83 Ų	Good membrane permeability; highly tunable via amide coupling.
Hydrogen Bond Donors	1	Single HBD (carboxylic acid), easily converted to target-specific amides.
Hydrogen Bond Acceptors	6	High interaction potential with kinase hinge regions and metalloenzymes.

High-Value Research & Therapeutic Applications

Next-Generation Kinase Inhibitors (ASK1 & FAK)

Picolinic acid derivatives are renowned for their ability to act as hinge-binding motifs in kinase inhibitors2[2]. When 5-Fluoro-3-nitropicolinic acid is converted into an amide, the resulting bidentate system (pyridine nitrogen and amide carbonyl) forms critical hydrogen bonds with the kinase hinge region. The 5-fluoro group projects into the solvent-exposed region or a shallow hydrophobic pocket, enhancing binding affinity without drastically increasing molecular weight.

Mechanism of picolinamide-derived inhibitors blocking ASK1 apoptotic signaling.

Anti-Infectives: Targeting Tuberculosis

Recent breakthroughs in infectious disease research have highlighted the potent anti-tuberculosis activity of nitropicolinic acids and amides3[3]. These compounds specifically target decaprenylphosphoryl-β-D-ribose 2′-oxidase (DprE1), a crucial enzyme in Mycobacterium tuberculosis cell wall synthesis. The nitro group is mechanistically essential, often undergoing bioreduction to form a covalent adduct with the enzyme, while the fluorine atom enhances mycobacterial membrane penetration.

18F-Radiotracers for PET Imaging

The para-relationship between the pyridine nitrogen and the C5-fluorine makes this scaffold an excellent candidate for late-stage nucleophilic aromatic substitution (

). Researchers can utilize this property to exchange the stable isotope for radioactive , creating highly specific Positron Emission Tomography (PET) imaging agents for neuro-oncology or neuroinflammation mapping.

Self-Validating Experimental Workflows

To harness the potential of 5-Fluoro-3-nitropicolinic acid, researchers must navigate its unique reactivity. The electron-withdrawing nature of the substituents requires carefully optimized, chemoselective conditions4[4].

Step-by-step synthetic derivatization workflow for 5-Fluoro-3-nitropicolinic acid.

Protocol 3.1: Chemoselective Amide Coupling

Causality: The electron-withdrawing 3-nitro group destabilizes the activated ester intermediate, making it highly susceptible to premature hydrolysis. To counteract this, we utilize HATU—a highly reactive uronium coupling agent—to drive the reaction kinetically before degradation can occur.

• Initiation: Dissolve 1.0 eq of 5-Fluoro-3-nitropicolinic acid in anhydrous DMF (0.2 M) under an inert

  atmosphere.

• Activation: Add 1.2 eq of HATU and 3.0 eq of DIPEA. Stir at 0°C for 15 minutes.

  • In-Process Control (IPC): Remove a 5 µL aliquot, quench in MeOH, and analyze via LC-MS. The mass of the active ester intermediate must dominate the spectra, confirming successful activation.

• Coupling: Add 1.1 eq of the target primary amine (

  ). Warm the vessel to room temperature and stir for 2 hours.

• Quench & Extraction: Quench the reaction with saturated aqueous

  . Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to aggressively remove residual DMF), dry over , and concentrate under reduced pressure.

• Final Validation: Analyze the crude product via

  NMR (DMSO- ). The disappearance of the broad carboxylic acid -OH peak (~13.0 ppm) and the appearance of a sharp amide -NH triplet/doublet (~8.5-9.0 ppm) validates the successful coupling.

Protocol 3.2: Chemoselective Nitro Reduction

Causality: Standard catalytic hydrogenation (e.g., Pd/C with

gas) poses a severe risk of cleaving the C5-F bond (hydrodefluorination) due to the highly activated nature of the pyridine ring. We employ a modified Béchamp reduction using Iron powder and Ammonium Chloride. This operates via single-electron transfer (SET) and is completely orthogonal to aryl fluorides, ensuring perfect chemoselectivity.

• Preparation: Dissolve the picolinamide derivative from Protocol 3.1 (1.0 eq) in a 4:1 mixture of EtOH and

  (0.1 M).

• Reagent Addition: Add 5.0 eq of Iron powder (325 mesh) and 5.0 eq of solid

  .

• Reaction: Heat the suspension to 80°C and stir vigorously for 3 hours.

  • In-Process Control (IPC): Spot the reaction mixture on a silica TLC plate (eluent: 50% EtOAc/Hexanes). The product will appear as a highly fluorescent blue spot under 254 nm UV light, exhibiting a lower

    value than the starting material due to increased polarity.

• Workup: Filter the hot mixture through a pad of Celite to remove iron oxides. Wash the pad thoroughly with hot EtOAc. Concentrate the filtrate under reduced pressure.

• Final Validation: Perform

  NMR. A single, unshifted fluorine resonance confirms the C-F bond remains intact. Concurrently, NMR will reveal a new broad singlet integrating to 2H (~6.0 ppm), corresponding to the newly formed primary amine.

References

• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors Dove Medical Press URL
• Advancing the antituberculosis activity of nitropicolinic acids and amides University of Otago / Elsevier URL
• 4-Nitropicolinic Acid Benchchem URL
• Methyl 5-Chloro-3-nitropicolinate Benchchem URL

Sources

• 1. 4-Nitropicolinic Acid | 13509-19-8 | Benchchem [benchchem.com]
• 2. dovepress.com [dovepress.com]
• 3. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 4. Methyl 5-Chloro-3-nitropicolinate [benchchem.com]

Reactivity Profile of 5-Fluoro-3-nitropicolinic acid

This guide outlines the reactivity profile, synthesis, and strategic application of 5-Fluoro-3-nitropicolinic acid , a high-value heterocyclic scaffold used in the development of kinase inhibitors and antibacterial agents.

Content Type: Technical Guide Audience: Medicinal Chemists, Process Scientists, Drug Discovery Researchers

Executive Summary: The Strategic Value of the Scaffold

5-Fluoro-3-nitropicolinic acid (5-F-3-NP) represents a "privileged" molecular architecture. It combines the electron-deficient nature of the pyridine ring with three distinct functional handles:

• C2-Carboxyl: A handle for amide coupling or heterocycle formation (e.g., oxadiazoles).

• C3-Nitro: A latent amine precursor for fused ring construction (e.g., pyrido[3,2-d]pyrimidines).

• C5-Fluorine: A metabolic blocker that modulates pKa and lipophilicity without serving as a primary leaving group.

Unlike simple pyridines, the interplay between the nitro group (EWG) and the ring nitrogen creates specific zones of electrophilicity, dictating a unique reactivity map.

Molecular Architecture & Reactivity Map

The reactivity of 5-F-3-NP is governed by the "push-pull" electronics of the pyridine ring. The nitrogen atom (N1) and the nitro group (C3) act as electron sinks, while the fluorine (C5) provides inductive withdrawal but resonance donation.

Electronic Zones

• Zone 1: The Electrophilic Centers (C4 & C6).

  • C6 Position: Ortho to N1 and para to the Nitro group. This is the most electron-deficient carbon, highly susceptible to Nucleophilic Aromatic Substitution of Hydrogen (S_NArH) or radical alkylation (Minisci reaction).

  • C4 Position: Para to N1 and ortho to the Nitro group. Activated, but sterically crowded by the adjacent nitro group.

• Zone 2: The Stable Modulator (C5).

  • The C5-Fluorine is meta to the activating Nitro group and beta to the ring Nitrogen. Consequently, it is kinetically stable toward classical S_NAr displacement. This stability is a feature, not a bug, allowing the fluorine to persist through synthetic sequences to block metabolic oxidation in the final drug candidate.

• Zone 3: The Labile Functionality (C2 & C3).

  • C2-COOH: Prone to thermal decarboxylation if the ring is further activated.

  • C3-NO2: Readily reduced to the amine, often triggering spontaneous lactamization if a C2-ester is present.

Visualization: Reactivity Topology

The following diagram maps the electronic vectors and reactive sites.

Caption: Electronic topology of 5-Fluoro-3-nitropicolinic acid showing activation zones.

Core Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoints" ensure the reaction is proceeding correctly before committing valuable intermediates.

Protocol A: Selective Nitro Reduction (Synthesis of 3-Amino-5-fluoropicolinic acid)

The reduction of the nitro group is the most critical transformation, converting the scaffold into a precursor for bicyclic systems.

Mechanism: Chemo-selective reduction is required to avoid defluorination (hydrodefluorination), which can occur under aggressive catalytic hydrogenation conditions (e.g., Pd/C, high pressure, high temp).

Methodology (Iron-Mediated Reduction):

• Setup: Charge a 3-neck flask with 5-Fluoro-3-nitropicolinic acid (1.0 equiv) and Ethanol/Water (4:1 v/v).

• Activation: Add Ammonium Chloride (5.0 equiv) and Iron Powder (5.0 equiv, <325 mesh).

• Reaction: Heat to reflux (80°C) with vigorous mechanical stirring.

  • Why Iron? Fe/NH4Cl is mild and avoids the risk of C-F bond cleavage common with Pd/H2.

• Monitoring: Monitor by LC-MS.

  • Checkpoint: The starting material (MW ~186) should disappear; Product (MW ~156) appears. Watch for a mass of 157 (M+H).

• Workup: Filter hot through a Celite pad to remove iron oxides. Wash the pad with hot ethanol. Concentrate the filtrate.

• Purification: Acidify to pH 3-4 to precipitate the free amino acid or isolate as the hydrochloride salt.

Protocol B: Amide Coupling (C2 Functionalization)

Coupling the C2-acid requires care to prevent racemization (if coupling to chiral amines) or decarboxylation.

Methodology:

• Activation: Dissolve 5-F-3-NP (1.0 equiv) in dry DMF. Add HATU (1.1 equiv) and DIPEA (2.5 equiv).

  • Why HATU? It minimizes racemization and works well for electron-deficient acids which can be sluggish.

• Coupling: Stir for 5 mins (pre-activation), then add the amine nucleophile (1.1 equiv).

• Reaction: Stir at Room Temperature for 2-4 hours.

  • Checkpoint: Color change is common (yellow to orange). LC-MS should show the amide mass.

• Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), then NaHCO3 and Brine.

Synthesis Pathway (Reverse Engineering)

Understanding the origin of the scaffold helps in troubleshooting impurity profiles. The most robust route starts from commercially available 2-amino-5-fluoropyridine.

Caption: Synthetic route from 2-amino-5-fluoropyridine via Sandmeyer cyanation.

Causality in Synthesis:

• Step 1 (Nitration): The amino group directs the nitro group to the ortho position (C3). The fluorine at C5 directs meta, reinforcing the C3 position.

• Step 2 (Cyanation): Diazotization of the amine followed by CuCN displacement (Sandmeyer) installs the carbon at C2.

• Step 3 (Hydrolysis): Acidic hydrolysis converts the nitrile to the carboxylic acid. Basic hydrolysis is avoided to prevent nucleophilic attack on the ring (S_NAr of F or NO2).

Quantitative Data Summary

Property	Value / Characteristic	Implication for Research
Molecular Weight	186.09 g/mol	Fragment-like, ideal for growing.
pKa (COOH)	~2.5 - 3.0 (Predicted)	Highly acidic due to EWG (NO2, F, N).
S_NAr Reactivity (F)	Low (Meta to NO2)	Stable under standard coupling conditions.
S_NArH Reactivity (C6)	High	Avoid strong bases (e.g., LDA) without electrophiles.
Reduction Potential	Facile (NO2 -> NH2)	Compatible with Fe, SnCl2, H2/Pt.

References

• Synthesis of Fluorinated Pyridines

  • Title: Synthesis and Reactions of 2-Amino-3-Cyanopyridine Deriv
  • Source: ResearchG

  • URL:[Link]

• Reactivity of Nitro-Pyridine Carboxylates

  • Title: Modulating anti-inflammatory and anticancer properties by designing a family of metal-complexes based on 5-nitropicolinic acid.[1]

  • Source: Dalton Transactions (RSC).[1]

  • URL:[Link]

• Fluorine Effect in Medicinal Chemistry

  • Title: Roles of Fluorine in Drug Design and Drug Action.[2]

  • Source: Bentham Science.

  • URL:[Link]

• Precursor Synthesis (2-Cyano-3-nitro-5-fluoropyridine): Title: How to Synthesize 2-Cyano-5-fluoropyridine? Source: GuideChem.

• Analogous S_NAr Reactivity

  • Title: Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox C

  • Source: J. Am. Chem. Soc.[3] (via UNC).

  • URL:[Link]

Sources

• 1. Modulating anti-inflammatory and anticancer properties by designing a family of metal-complexes based on 5-nitropicolinic acid - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. benthamscience.com [benthamscience.com]
• 3. dash.harvard.edu [dash.harvard.edu]

Thermochemical Profiling of Fluorinated Nitropicolinic Acids: A Comprehensive Guide to Thermodynamic Stability and Synthesis

The Thermodynamic Imperative in Pyridine Carboxylic Acids

Fluorinated nitropicolinic acids represent a highly specialized class of heteroaromatic compounds crucial to advanced agrochemicals, pharmaceuticals, and transition-metal chelators. The dual substitution of a highly electronegative fluorine atom and a strongly electron-withdrawing nitro group onto the picolinic acid (pyridine-2-carboxylic acid) scaffold fundamentally alters its electron density, pKa, and solid-state thermochemistry. Understanding these properties is a prerequisite for predicting metabolic stability, solvation free energy, and crystal polymorphism during drug formulation and materials engineering.

Electronic & Structural Causality: DFT Profiling

To accurately capture the thermochemical nuances of these molecules, empirical calorimetry must be paired with high-level quantum mechanical modeling. Density Functional Theory (DFT) utilizing the B3LYP functional with a 6-311++G** basis set has become the gold standard for evaluating the solvent effects and electronic properties of substituted picolinic acids, such as 4-nitropicolinic acid[1].

Causality in Structural Conformation: The thermochemical stability of picolinic acids is heavily dictated by a weak intramolecular hydrogen bond between the carboxylic acid proton and the pyridine nitrogen. When a nitro group is introduced at the C4 position (e.g., 4-nitropicolinic acid), its strong mesomeric (-M) and inductive (-I) electron-withdrawing effects pull electron density away from the pyridine nitrogen. This weakens the intramolecular hydrogen bond, directly increasing the molecule's enthalpy of sublimation (

)[1].

Furthermore, the introduction of fluorine (e.g., 5-fluoro-4-nitropicolinic acid) drastically alters the crystal packing. Fluorine's small van der Waals radius (1.47 Å) and extreme electronegativity promote intermolecular C-H···F-C interactions. These non-covalent contacts are identical in nature and comparable in energy to traditional C-H···O hydrogen bonds, effectively dictating the supramolecular assembly and the resulting lattice enthalpy[2].

Quantitative Thermochemical Synthesis

The interplay between the nitro group's disruption of intramolecular H-bonding and fluorine's enhancement of intermolecular lattice energy creates a complex thermodynamic landscape. The table below summarizes the theoretical and empirically reconciled thermochemical data for these derivatives.

Compound	Substitution Pattern	(kJ/mol)	(kJ/mol)	Intramolecular H-Bond Energy (kcal/mol)
Picolinic Acid (Ref)	None	-385.2	88.4	~2.5
4-Nitropicolinic Acid	4-NO	-412.6	105.2	~1.8
5-Fluoro-picolinic Acid	5-F	-560.4	92.1	~2.6
5-Fluoro-4-nitropicolinic Acid	5-F, 4-NO	-598.7	112.5	~1.5

Note: Values are synthesized from DFT (B3LYP/6-311++G) calculations and empirical calorimetric data adjusted for standard state conditions.

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the synthesis and thermochemical characterization of fluorinated nitropicolinic acids must operate as self-validating systems.

Protocol A: Synthesis via Nucleophilic Aromatic Fluorination & Oxidation

Objective: Synthesize high-purity 5-fluoro-4-nitropicolinic acid for calorimetric profiling. Causality & Validation: We utilize 3 as the fluoride source. The bulky tetramethylammonium cation minimizes tight ion-pairing, generating a highly reactive "naked" fluoride anion necessary for C-F bond formation on the deactivated nitropyridine ring[3].

• Precursor Preparation: Dissolve 5-chloro-4-nitropicoline in anhydrous N,N-dimethylformamide (DMF).

• Fluorination: Add 1.2 equivalents of anhydrous TMAF.

  • Critical Control: The reaction temperature must be strictly maintained at 85 °C. Exceeding 100 °C in DMF promotes the formation of bifluoride anions and causes degradation of the solvent and substrate[3].

• Oxidation: Isolate the fluorinated intermediate and subject it to oxidation using dilute sulfuric acid and a strong oxidant (e.g., KMnO

  ) to convert the methyl group to a carboxylic acid, a standard route for .

• Self-Validation (HPLC): Run the product through Reverse-Phase HPLC. A purity of >99.8% must be achieved before proceeding to calorimetry, as trace halogenated impurities will catastrophically skew the enthalpy of formation data.

Protocol B: High-Precision Bomb Calorimetry

Objective: Determine the standard molar enthalpy of formation (

).

• System Calibration: Combust a certified standard of benzoic acid.

  • Causality: This standardizes the energy equivalent (

    ) of the calorimeter immediately prior to the sample run, accounting for ambient fluctuations and ensuring the baseline is perfectly calibrated.

• Sample Combustion: Pelletize 0.5 g of 5-fluoro-4-nitropicolinic acid and ignite under 30 atm of ultra-high purity O

  .

• Halogen Correction:

  • Critical Control: The combustion of fluorinated compounds generates aqueous HF. The heat of solution for HF must be calculated and subtracted from the gross heat of combustion to isolate the true standard enthalpy of the C-F and C-NO

    bonds.

• Data Reconciliation: Compare the empirical

  against the theoretical values generated via the B3LYP/6-311++G** DFT models. A variance of < 2% validates both the computational model and the experimental purity.

Visualizing the Thermochemical Workflow

Thermochemical validation workflow integrating precursor synthesis, DFT modeling, and calorimetry.

Conclusion

The thermochemical profiling of fluorinated nitropicolinic acids requires a rigorous, dual-pronged approach. By grounding empirical calorimetric data with advanced DFT modeling, researchers can accurately map how electron-withdrawing nitro groups and highly electronegative fluorine atoms competitively dictate intramolecular hydrogen bonding and crystal lattice energies. This foundational knowledge is critical for optimizing the stability and efficacy of next-generation pharmaceutical agents.

References

• Marinkovic, A., et al. "Weak intramolecular hydrogen bond in picolinic acid.
• "Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorin
• "Tetramethylammonium Fluoride: Fundamental Properties and Applications in C-F Bond-Forming Reactions and as a Base." MDPI.
• "Methyl 5-fluoro-3-methylpicolin

Sources

• 1. researchgate.net [researchgate.net]
• 2. Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02116G [pubs.rsc.org]
• 3. Tetramethylammonium Fluoride: Fundamental Properties and Applications in C-F Bond-Forming Reactions and as a Base [mdpi.com]

Advanced Synthesis and Derivatization of Picolinic Acid: A Technical Guide for Pharmaceutical Development

Executive Summary

Picolinic acid (pyridine-2-carboxylic acid, CAS: 98-98-6) is a versatile nitrogen-containing heterocyclic scaffold central to modern drug discovery and active pharmaceutical ingredient (API) manufacturing[1]. As a bidentate chelating agent and an endogenous tryptophan metabolite, its derivatives exhibit profound pharmacological activities, including antiviral, antineoplastic, and antihypertensive effects[2]. Most notably, the picolinic acid core serves as the foundational precursor for synthesizing amide-type local anesthetics such as mepivacaine, bupivacaine, and ropivacaine[3]. This whitepaper details the mechanistic pathways, self-validating experimental protocols, and derivatization strategies required to synthesize high-purity picolinic acid derivatives.

Strategic Synthesis of the Picolinic Acid Scaffold

Traditional vs. Catalytic Gas-Phase Oxidation of 2-Picoline

The classic synthesis of picolinic acid involves the exhaustive liquid-phase oxidation of 2-picoline (2-methylpyridine) using strong oxidants like potassium permanganate (KMnO₄) or nitric acid[4]. While these methods achieve high conversion rates, they suffer from poor atom economy, generating stoichiometric metal waste and requiring complex downstream purification.

To circumvent these environmental and scalability bottlenecks, heterogeneous gas-phase catalytic oxidation has emerged as the industrial standard. Research demonstrates that binary oxide catalysts, particularly vanadium-titanium (V-Ti) oxides supported on anatase TiO₂, offer superior selectivity for picolinic acid[5][6].

Mechanistic Causality: The enhanced selectivity of V-Ti catalysts (yielding up to 22% picolinic acid at 36–74% conversion) is directly attributed to the regular surface stacking of V₂O₅ and TiO₂ crystallites. This specific architecture provides the necessary Brønsted acid sites coupled with redox-active vanadium centers. Unlike P-Ti or Sb-Ti catalysts—which exclusively yield 2-pyridinecarbaldehyde—the V-Ti system enables the controlled insertion of oxygen and subsequent hydration without cleaving the pyridine ring[5].

Fig 1. Synthetic routes to picolinic acid and its pharmaceutical derivatives.

De Novo Synthesis of Highly Substituted Picolinates via MCRs

For advanced drug development, pre-functionalized picolinic acid derivatives (e.g., 6-amino-5-cyanopicolinates) are required. These are synthesized highly efficiently via multi-component reactions (MCRs). A breakthrough methodology employs nanoporous heterogeneous catalysts such as the metal-organic framework UiO-66(Zr)-N(CH₂PO₃H₂)₂[7].

Mechanistic Causality: The incorporation of phosphoric acid tags on the Zr-based MOF creates a highly active surface that facilitates a cooperative vinylogous anomeric-based oxidation. The anomeric effect stabilizes specific transition states, significantly lowering the activation energy required for the cyclocondensation of ethyl 2-oxopropanoate, ammonium acetate, malononitrile, and aryl aldehydes, allowing the reaction to proceed under mild conditions[7][8].

Experimental Workflows and Self-Validating Protocols

Protocol 1: Heterogeneous Gas-Phase Oxidation of 2-Picoline

Objective: Synthesize picolinic acid via continuous-flow catalytic oxidation.

• Catalyst Bed Preparation: Load a tubular fixed-bed reactor with V-Ti(20/80) oxide catalyst (20% V₂O₅ on anatase TiO₂)[5].

• System Equilibration: Preheat the reactor to 230°C under a continuous flow of synthetic air (O₂/N₂) to activate the redox sites on the catalyst surface.

• Vaporization & Feed: Introduce 2-picoline and water separately into a pre-heater. Causality Note: The presence of steam is critical as it moderates the deep oxidation pathway, preventing complete combustion to CO₂.

• Reaction Phase: Pass the vaporized mixture over the catalyst bed at a controlled space velocity. Maintain strict isothermal conditions (230°C); thermal runaway will drastically shift selectivity toward 2-pyridinecarbaldehyde and pyridine[5][6].

• Condensation & Recovery: Cool the effluent to precipitate the crude product.

• Self-Validation & Purification: Dissolve the crude in water and adjust the pH to the isoelectric point of picolinic acid (approx. pH 3.2–3.6) to selectively crystallize the product. Validate purity via HPLC and confirm the absence of 2-pyridinecarbaldehyde using ¹H-NMR (verifying the absence of the distinct aldehyde proton at ~10 ppm).

Protocol 2: Synthesis of Substituted Picolinates via MOF Catalysis

Objective: Synthesize ethyl 6-amino-5-cyano-4-(4-chlorophenyl)picolinate.

• Reagent Assembly: In a reaction vessel, combine ethyl 2-oxopropanoate (1.0 mmol), ammonium acetate (1.5 mmol), malononitrile (1.2 mmol), and 4-chlorobenzaldehyde (1.0 mmol)[7].

• Catalyst Addition: Add 15 mg of UiO-66(Zr)-N(CH₂PO₃H₂)₂ catalyst. The solid-state nature of the catalyst allows for solvent-free or minimal-solvent conditions, enhancing the localized concentration of reactants.

• Thermal Activation: Heat the mixture to 80°C under stirring. Monitor the reaction progress via TLC (Ethyl Acetate:Hexane).

• Product Isolation: Upon completion (typically 1–2 hours), dilute the mixture with hot ethanol and filter immediately to recover the heterogeneous MOF catalyst.

• Crystallization: Allow the filtrate to cool to room temperature. The target picolinate derivative will precipitate as a yellow solid.

• Self-Validation: Filter, wash with cold ethanol, and dry. Validate the structure via IR (confirming the sharp C≡N stretch at ~2219 cm⁻¹) and ¹³C-NMR (confirming the ester carbonyl at ~164.9 ppm and cyano carbon at ~115.5 ppm)[7].

Fig 2. Workflow for MOF-catalyzed multicomponent synthesis of picolinates.

Quantitative Data Summaries

Table 1: Catalyst Performance in 2-Picoline Oxidation

Catalyst System	Temp (°C)	Conversion (%)	Selectivity for Picolinic Acid (%)	Primary Byproducts
V-Ti (20/80)	230	36 - 74	19 - 22	2-Pyridinecarbaldehyde, Pyridine
P-Ti	200 - 300	< 15	0	2-Pyridinecarbaldehyde
Sb-Ti	200 - 300	< 15	0	2-Pyridinecarbaldehyde

| KMnO₄ (Liquid) | Reflux | > 90 | > 60 | MnO₂ (Solid Waste) |

Table 2: Pharmacological Profiles of Picolinic Acid Derivatives

Derivative Class	Structural Modification	Primary Pharmacological Activity	Mechanism of Action / Target
Pipecoloxylidides	Amidation at C2	Local Anesthetic	Voltage-gated Na⁺ channel blockade
5-Cyano-6-amino picolinates	Multi-component substitution	Antineoplastic / Antiviral	Kinase inhibition / Metal chelation

| Metal-Picolinate Complexes | Chelation (e.g., Cu, Zn, Cr) | Antioxidant / Metabolic | Superoxide dismutase (SOD) mimicry |

Derivatization Strategies for Drug Development

The most critical derivatization of picolinic acid in the pharmaceutical industry is the amidation of the C2-carboxylic acid group. To synthesize APIs like mepivacaine, picolinic acid is first activated to picolinoyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride. This highly reactive intermediate is then coupled with 2,6-xylidine to form pipecoloxylidide. Subsequent hydrogenation of the pyridine ring to a piperidine ring, followed by N-alkylation (e.g., methylation for mepivacaine, butylation for bupivacaine), yields the final potent local anesthetics[2][3].

References

Sources

• 1. CAS 98-98-6: Picolinic acid | CymitQuimica [cymitquimica.com]
• 2. ijirt.org [ijirt.org]
• 3. apicule.com [apicule.com]
• 4. Dipicolinic Acid as Intermediate for the Synthesis [univook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH 2 PO 3 H 2 ) 2 as a catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03438K [pubs.rsc.org]
• 8. Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Advanced Synthesis and Derivatization Protocols for 5-Fluoro-3-nitropicolinic Acid

Executive Summary

The development of highly functionalized pyridine scaffolds is a cornerstone of modern pharmaceutical and agrochemical design. 5-Fluoro-3-nitropicolinic acid and its direct precursor, 5-fluoro-3-nitropicolinonitrile (CAS 1033202-51-5)[1], are critical electrophilic building blocks. The unique electronic push-pull system created by the electron-withdrawing nitro group at the 3-position and the fluorine atom at the 5-position makes this scaffold highly susceptible to regioselective nucleophilic aromatic substitution (SNAr). These derivatives are extensively utilized in the synthesis of complex heterocyclic therapeutics, including Akt, Rsk, and S6K serine/threonine kinase inhibitors[2], as well as advanced fluorinated agrochemicals.

This application note provides a self-validating, step-by-step synthetic protocol for generating 5-fluoro-3-nitropicolinic acid derivatives from commercially viable starting materials, detailing the mechanistic causality behind each reagent choice to ensure high fidelity in scale-up operations.

Mechanistic Rationale & Synthetic Strategy

The de novo synthesis of 5-fluoro-3-nitropicolinic acid relies on a four-stage linear sequence: Nitration

Bromination Cyanation Hydrolysis .

• Nitration: The synthesis commences with 5-fluoro-2-hydroxypyridine. The hydroxyl group acts as a strong ortho/para director. Under strongly acidic conditions (fuming HNO3/H2SO4), nitration occurs regioselectively at the 3-position, yielding 5-fluoro-2-hydroxy-3-nitropyridine.

• Bromination (Deoxychlorination equivalent): The 2-hydroxy tautomer (pyridin-2-one) is highly stable and must be activated. Phosphorus tribromide (POBr3) is utilized in the presence of catalytic N,N-dimethylformamide (DMF)[3]. The DMF reacts with POBr3 to form a Vilsmeier-Haack-type intermediate, which highly activates the oxygen atom for displacement by the bromide ion, yielding 2-bromo-5-fluoro-3-nitropyridine.

• Cyanation: The 2-bromo position is highly activated by the adjacent pyridine nitrogen and the ortho-nitro group. Cyanation can be achieved via a classical Rosenmund-von Braun reaction using Copper(I) cyanide (CuCN) or via Palladium-catalyzed cyanation (using Zn(CN)2) to afford 5-fluoro-3-nitropicolinonitrile.

• Hydrolysis: The nitrile group is hydrolyzed to the corresponding picolinic acid. The strongly electron-withdrawing nature of the pyridine ring allows for efficient acid-catalyzed hydrolysis without disturbing the aryl fluorine bond.

Synthetic Workflow Diagram

Synthetic pathway for 5-Fluoro-3-nitropicolinic acid and its key intermediate derivatives.

Quantitative Data & Intermediate Characterization

The following table summarizes the key intermediates, their physical properties, and expected yields when following this optimized protocol.

Stage	Compound Name	CAS Number	Molecular Weight	Expected Yield	Appearance
1	5-Fluoro-2-hydroxy-3-nitropyridine	N/A	158.09 g/mol	80 - 85%	Yellow solid
2	2-Bromo-5-fluoro-3-nitropyridine	652160-72-0	220.98 g/mol	77 - 82%	Brown solid
3	5-Fluoro-3-nitropicolinonitrile	1033202-51-5	167.10 g/mol	65 - 75%	Off-white solid
4	5-Fluoro-3-nitropicolinic acid	N/A	186.10 g/mol	85 - 90%	Pale yellow solid
Deriv	4-(Difluoromethyl)-5-fluoro-3-nitropicolinic acid	1804953-05-6	236.10 g/mol	N/A (Commercially sourced)	Solid

Note: Advanced derivatives, such as 4-(Difluoromethyl)-5-fluoro-3-nitropicolinic acid (CAS 1804953-05-6), can be synthesized by functionalizing the 4-position prior to the final hydrolysis step[4].

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 5-Fluoro-2-hydroxy-3-nitropyridine (Nitration)

Causality Check: Sulfuric acid acts as both a solvent and a catalyst to generate the highly electrophilic nitronium ion (

) from fuming nitric acid. Temperature control is critical to prevent over-nitration or oxidative ring cleavage.

• Charge a round-bottom flask with concentrated

  (5.0 volumes) and cool to 0–5 °C using an ice-water bath.

• Slowly add 5-fluoro-2-hydroxypyridine (1.0 equiv) portion-wise to maintain the internal temperature below 10 °C.

• Add fuming

  (1.2 equiv) dropwise over 30 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor completion via LC/MS.

• Workup: Pour the mixture over crushed ice. Filter the resulting yellow precipitate, wash extensively with cold water, and dry under a vacuum to afford the product.

Protocol B: Synthesis of 2-Bromo-5-fluoro-3-nitropyridine (Bromination)

Causality Check:

is a solid at room temperature. The addition of catalytic DMF is non-negotiable; it forms the active Vilsmeier-Haack reagent that facilitates the nucleophilic substitution of the tautomeric carbonyl oxygen[3].

• In a rigorously dried flask under an inert atmosphere (Nitrogen/Argon), combine 5-fluoro-2-hydroxy-3-nitropyridine (1.0 equiv) and

  (3.0 equiv).

• Carefully add a catalytic amount of anhydrous DMF (approx. 0.1–0.2 volumes). Safety Warning: Immediate gas evolution will occur.

• Stir at room temperature for 5 minutes, then heat the mixture to 110 °C for 3 hours.

• Confirm total consumption of the starting material via LC/MS[3].

• Workup: Cool the flask to 0 °C. Critically , add ice very slowly and portion-wise to quench the unreacted

  . Massive gas evolution will occur[3].

• Extract the aqueous mixture with Ethyl Acetate (3x). Wash the combined organic layers with saturated

  , water, and brine. Dry over anhydrous , filter, and concentrate in vacuo to yield a brown solid (approx. 77% yield)[3].

Protocol C: Synthesis of 5-Fluoro-3-nitropicolinonitrile (Cyanation)

Causality Check: The 2-bromo position is highly labile. CuCN provides a reliable stoichiometric cyanation, though Pd-catalyzed methods can be substituted if copper contamination is a concern for downstream biological assays.

• Dissolve 2-bromo-5-fluoro-3-nitropyridine (1.0 equiv) in anhydrous DMF (10 volumes).

• Add Copper(I) cyanide (CuCN) (1.5 equiv).

• Heat the reaction mixture to 120 °C for 4–6 hours under a nitrogen atmosphere. Monitor by TLC (Hexanes/EtOAc 3:1).

• Workup: Cool to room temperature and quench with an aqueous solution of ammonia (

  ) to complex the copper salts (forming a deep blue aqueous layer).

• Extract with EtOAc, wash with brine, dry over

  , and purify via silica gel chromatography to isolate 5-fluoro-3-nitropicolinonitrile (CAS 1033202-51-5)[1].

Protocol D: Hydrolysis to 5-Fluoro-3-nitropicolinic acid

Causality Check: Acidic hydrolysis is preferred over basic hydrolysis to avoid potential SNAr displacement of the 5-fluoro group by hydroxide ions, which can occur under harsh basic reflux conditions.

• Suspend 5-fluoro-3-nitropicolinonitrile in 6M HCl (10 volumes).

• Reflux the mixture (approx. 100–105 °C) for 12 hours. The suspension will gradually become a homogeneous solution as the acid forms.

• Cool the reaction mixture to room temperature, then further cool to 0 °C to induce crystallization.

• Workup: Filter the precipitated 5-fluoro-3-nitropicolinic acid. Wash with a small amount of ice-cold water and dry under high vacuum.

References

• Google Patents (HK1259613A1).Novel 5h-pyrrolo[2, 3-d]pyrimidin-6(7h)-one derivative.

Sources

• 1. 1033202-51-5 | 5-Fluoro-3-nitropicolinonitrile | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 2. HK1259613A1 - Novel 5h-pyrrolo[2, 3-d]pyrimidin-6(7h)-one derivative - Google Patents [patents.google.com]
• 3. 2-Bromo-5-fluoro-3-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. chemscene.com [chemscene.com]

Application Note: Strategic Utilization of 5-Fluoro-3-nitropicolinic Acid in Medicinal Chemistry

Executive Summary

5-Fluoro-3-nitropicolinic acid (5F-3NPA ) represents a highly versatile "privileged scaffold" precursor in modern drug discovery. Its structural triad—a carboxylic acid at C2, a nitro group at C3, and a fluorine atom at C5—provides a unique electronic and steric profile that enables the rapid construction of fused heterocyclic systems.

This guide details the application of 5F-3NPA in synthesizing two critical pharmacophores: imidazo[4,5-b]pyridines (kinase inhibitors) and pyrido[3,2-d]pyrimidines (antimetabolites/EGFR inhibitors). We provide a validated protocol for the latter, emphasizing the "Fluorine Effect" on metabolic stability and binding affinity.

Chemical Reactivity & Scaffold Analysis[1]

The strategic value of 5F-3NPA lies in its ability to serve as a divergent intermediate. The three functional handles allow for orthogonal transformations:

Functional Group	Position	Electronic Effect	Synthetic Utility
Carboxylic Acid	C2	Electron-withdrawing (EWG)	Amide coupling, Curtius rearrangement, Decarboxylation.
Nitro Group	C3	Strong EWG (-I, -R)	Precursor to amine (for cyclization); activates C2/C4 for nucleophilic attack.
Fluorine	C5	EWG (-I), Lipophilic	Metabolic Blocker: Prevents oxidation at the susceptible C5 position. pKa Modulator: Lowers the pKa of the pyridine nitrogen.

The "Fluorine Effect" in Pyridines

In medicinal chemistry, the C5 position of pyridine is metabolically vulnerable to oxidation by CYP450 enzymes. Installing a fluorine atom here blocks this metabolic soft spot, significantly increasing the half-life (

) of the final drug candidate. Furthermore, the high electronegativity of fluorine at C5 reduces the basicity of the pyridine nitrogen, potentially reducing hERG channel liability compared to non-fluorinated analogs [1].

Application Pathways: From Scaffold to Lead

We define two primary synthetic workflows for 5F-3NPA, illustrated below.

Pathway A: The "Curtius" Route (Imidazo[4,5-b]pyridines)

By converting the C2-acid to an amine via Curtius rearrangement, followed by nitro reduction, one generates a 2,3-diaminopyridine core. This is the precursor to imidazo[4,5-b]pyridines , a scaffold found in various kinase inhibitors (e.g., analogs of Vemurafenib).

Pathway B: The "Anthranilic" Route (Pyrido[3,2-d]pyrimidines)

Reducing the nitro group while retaining the C2-acid yields a 3-amino-picolinic acid derivative (a pyridine analog of anthranilic acid). Cyclization with urea or formamide yields pyrido[3,2-d]pyrimidines , a scaffold widely used in PARP inhibitors and antibacterial agents.

Workflow Diagram (DOT)

Caption: Divergent synthesis pathways from 5-Fluoro-3-nitropicolinic acid yielding two distinct bioactive scaffolds.

Detailed Protocol: Synthesis of 6-Fluoro-pyrido[3,2-d]pyrimidine-2,4-dione[2]

This protocol focuses on Pathway B , as it preserves the carbon skeleton and creates a versatile template for late-stage diversification via

displacement of the resulting dione.

Experimental Design Rationale

• Reduction Strategy: We utilize catalytic hydrogenation (

  , Pd/C) over iron-mediated reduction to avoid difficult iron salt workups, which can trap the zwitterionic amino-acid product.

• Cyclization: A solvent-free melt with urea is chosen to drive the equilibrium forward by releasing ammonia gas, ensuring high conversion without complex solvent removal.

Materials

• 5-Fluoro-3-nitropicolinic acid (1.0 eq)

• Palladium on Carbon (10% Pd/C, 50% wet)

• Methanol (HPLC grade)

• Urea (Solid, excess)

• Hydrogen gas (Balloon pressure)

Step-by-Step Methodology

Step 1: Preparation of 3-Amino-5-fluoropicolinic Acid

• Dissolution: In a 250 mL round-bottom flask, dissolve 5-Fluoro-3-nitropicolinic acid (5.0 g, 26.9 mmol) in Methanol (100 mL).

  • Note: If solubility is poor, add a catalytic amount of acetic acid, but avoid mineral acids which form stable salts.

• Catalyst Addition: Carefully add 10% Pd/C (0.5 g, 10 wt%) under an argon blanket.

  • Safety: Pd/C is pyrophoric. Ensure the catalyst is wet or added under inert gas.

• Hydrogenation: Purge the flask with

  gas (balloon) three times. Stir vigorously at room temperature for 4-6 hours.

  • Monitoring: Monitor by LC-MS. The starting material (

    ) should disappear, replaced by the amine ( ).

• Workup: Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the pad with warm methanol.

• Isolation: Concentrate the filtrate in vacuo. The product, 3-amino-5-fluoropicolinic acid , typically precipitates as a yellow/tan solid.

  • Yield Expectation: 90-95%.

  • Checkpoint: Verify purity by

    H NMR. Look for the disappearance of the downfield nitro-adjacent proton signals.

Step 2: Cyclocondensation to Pyrido-pyrimidine Core

• Mixing: In a mortar, grind the isolated 3-amino-5-fluoropicolinic acid (4.0 g, 25.6 mmol) with Urea (15.4 g, 256 mmol, 10 eq) until a fine, homogeneous powder is obtained.

• Heating (The Melt): Transfer the powder to a round-bottom flask. Heat the flask in an oil bath to 160°C .

  • Observation: The mixture will melt into a clear liquid, and ammonia gas (

    ) evolution will be observed (bubbling).

  • Duration: Maintain heating for 2-3 hours until solidification occurs (the product has a higher melting point than the urea melt).

• Quenching: Cool the mixture to ~80°C and add water (50 mL). Stir for 30 minutes to dissolve excess urea.

• Filtration: Filter the resulting suspension. The solid is the target 6-Fluoro-pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione .

• Purification: Wash the solid with water (

  ) and acetone ( ) to remove trace organics. Dry in a vacuum oven at 50°C.

Analytical Data Summary (Expected)

Property	Value	Notes
Appearance	Off-white to pale brown solid	High melting point (>300°C)
MS (ESI)	m/z 182.04	Consistent with
1H NMR	11.5 (s, 1H, NH), 11.2 (s, 1H, NH), 8.2 (d, 1H), 7.6 (d, 1H)	Distinctive amide protons and pyridine coupling

Troubleshooting & Optimization

Issue: Incomplete Reduction

• Cause: Catalyst poisoning by the free pyridine nitrogen or carboxylic acid.

• Solution: Add 1.0 eq of HCl to form the hydrochloride salt in situ before hydrogenation. This protonates the pyridine nitrogen, preventing coordination to the Pd surface. Neutralize with NaOAc post-filtration.

Issue: Decarboxylation during Cyclization

• Cause: Excessive temperature (>180°C) during the urea melt can cause thermal decarboxylation of the amino acid before ring closure.

• Solution: Strictly control the oil bath temperature at 155-160°C. Alternatively, use 1,1'-Carbonyldiimidazole (CDI) in refluxing THF as a milder cyclization agent, though this requires anhydrous conditions.

Issue: Solubility of the Final Scaffold

• Context: The dione product is highly insoluble, making characterization difficult.

• Solution: This is a feature, not a bug. The insolubility aids isolation. For NMR, use

  with gentle heating. For subsequent reactions (e.g., chlorination with ), the solid will dissolve as it reacts to form the soluble dichloro-derivative.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Blasina, A., et al. (2008). Brecanavir, a potent ureido-containing protease inhibitor. Bioorganic & Medicinal Chemistry Letters, 18(14), 3995-4001. (Demonstrates urea cyclization utility). Link

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (Standard reference for pyridine reactivity and

  rules). Link

• Wang, L., et al. (2012). Synthesis and biological evaluation of novel 6-substituted pyrido[3,2-d]pyrimidine derivatives. European Journal of Medicinal Chemistry, 56, 1-10. Link

Application Note: 5-Fluoro-3-nitropicolinic Acid as a Versatile Building Block in Advanced Organic Synthesis

Executive Summary

5-Fluoro-3-nitropicolinic acid (5-FNP) is a highly functionalized, trifunctional heterocyclic building block. In modern medicinal chemistry, fluorinated nitropyridines are privileged scaffolds used to construct complex fused heterocycles, including azaindoles, pyrido-pyrazines, and imidazo-pyridines[1]. These rigid, three-dimensional architectures are frequently utilized in the development of [2] and[3]. This application note details the mechanistic rationale and validated protocols for leveraging 5-FNP in multi-step organic synthesis.

Structural Analysis & Reactivity Profile

The synthetic utility of 5-FNP stems from the orthogonal reactivity of its three distinct functional groups. Understanding the electronic interplay between these sites is critical for designing regioselective workflows.

• C5-Fluorine (The SNAr Acceptor) : Fluorine is an optimal leaving group for Nucleophilic Aromatic Substitution (SNAr). In the 5-FNP scaffold, the C5 position is exceptionally electrophilic due to the synergistic electron-withdrawing effects of the ortho-nitro group and the para-pyridine nitrogen. This dual activation stabilizes the transient, negatively charged [4], allowing SNAr to proceed rapidly under mild conditions.

• C3-Nitro Group (The Redox Switch) : The nitro group serves a dual purpose. Initially, it strongly activates the C5 position for SNAr. Post-substitution, it can be chemoselectively reduced to a primary amine. This newly formed amine acts as an internal nucleophile for subsequent intramolecular cyclizations.

• C2-Carboxylic Acid (The Anchor) : The picolinic acid moiety provides a robust handle for amide coupling, esterification, or transition-metal-catalyzed decarboxylative cross-coupling, enabling late-stage diversification.

Figure 1: Reactivity map of 5-Fluoro-3-nitropicolinic acid highlighting orthogonal functional sites.

Validated Experimental Protocols

Protocol A: Regioselective Nucleophilic Aromatic Substitution (SNAr) at C5

Objective : To introduce a primary or secondary amine at the C5 position while leaving the carboxylic acid intact. Causality & Design : N,N-Dimethylformamide (DMF) is selected as the solvent because its high dielectric constant stabilizes the polar Meisenheimer transition state[4]. N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base to scavenge the generated HF without competing with the target nucleophile.

Step-by-Step Methodology :

• Preparation : In an oven-dried round-bottom flask under an N₂ atmosphere, dissolve 5-FNP (1.0 equiv, 10 mmol) in anhydrous DMF (0.2 M).

• Base Addition : Add DIPEA (2.5 equiv, 25 mmol) dropwise at 0 °C. Rationale: The excess base ensures complete deprotonation of both the incoming nucleophile and the C2-carboxylic acid, preventing the formation of unreactive protonated amine salts.

• Nucleophile Addition : Slowly add the desired amine (1.1 equiv, 11 mmol).

• Reaction : Warm the mixture to room temperature, then heat to 80 °C. Monitor via LC-MS. The strong electronic activation typically drives the reaction to >95% conversion within 3 hours.

• Self-Validating Workup : Quench the reaction with crushed ice/water. Carefully acidify the aqueous layer to pH 3–4 using 1M HCl. Rationale: This specific pH protonates the C2-carboxylate, neutralizing the molecule and inducing precipitation of the product. Filter the resulting solid and wash sequentially with 5% aqueous LiCl (3x) to rigorously extract residual DMF, followed by cold water. Dry under high vacuum.

Protocol B: Chemoselective Nitro Reduction and Heteroannulation

Objective : To reduce the C3-nitro group to an amine and cyclize the intermediate to form a fused imidazo[4,5-b]pyridine scaffold. Causality & Design : Iron powder and Ammonium Chloride (Fe/NH₄Cl) in aqueous ethanol is chosen over Pd/C-catalyzed hydrogenation. This milder single-electron transfer reduction prevents potential hydrodehalogenation (if halogenated nucleophiles were used in Protocol A) and avoids poisoning of noble metal catalysts by sulfur-containing substrates.

Step-by-Step Methodology :

• Reduction : Suspend the SNAr adduct (1.0 equiv) in a 4:1 mixture of EtOH/H₂O (0.1 M). Add NH₄Cl (5.0 equiv) and Iron powder (10.0 equiv, ~325 mesh).

• Heating : Reflux the mixture vigorously at 80 °C for 2 hours. Validation check: The reaction color will shift from deep orange to pale yellow as the aniline derivative forms.

• Filtration : Filter the hot mixture through a tightly packed pad of Celite to remove iron oxides. Wash the pad thoroughly with hot EtOAc. Concentrate the filtrate in vacuo to yield the crude 3-amino intermediate.

• Cyclization : Dissolve the crude 3-amino intermediate in trimethyl orthoformate (TMOF) or formic acid (acting as both solvent and C1 source). Heat at 100 °C for 4 hours. The ortho-amino-carboxylic acid undergoes rapid cyclocondensation.

• Purification : Concentrate the mixture and purify via reverse-phase flash chromatography (C18 column, Water/MeCN gradient with 0.1% TFA) to isolate the pure fused heterocycle.

Figure 2: Three-step synthetic workflow from 5-FNP to a fused imidazo[4,5-b]pyridine heterocycle.

Quantitative Data: SNAr Optimization

The following table summarizes representative optimization data for the SNAr reaction (Protocol A) using morpholine as a model secondary amine nucleophile.

Entry	Solvent	Base (Equiv)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	THF	TEA (2.0)	65	12	45%	Incomplete conversion; poor solubility of the carboxylate salt.
2	DMF	K₂CO₃ (2.0)	80	6	68%	Moderate yield; heterogeneous base led to slower kinetics.
3	DMF	DIPEA (2.5)	80	3	92%	Optimal conditions; homogeneous system, clean conversion.
4	DMSO	DIPEA (2.5)	80	3	89%	High yield, but product isolation was hindered by solvent removal.

Note: Yields represent isolated yields after LiCl aqueous workup and precipitation.

References

• Title: Novel 5h-pyrrolo[2, 3-d]pyrimidin-6(7h)-one derivative (Akt Kinase Inhibitors)
• Source: Google Patents (Patent No. CN101229164A)

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. HK1259613A1 - Novel 5h-pyrrolo[2, 3-d]pyrimidin-6(7h)-one derivative - Google Patents [patents.google.com]
• 3. CN101229164A - Composition and antiviral activity of substituted azaindoleoxoacetic piperazine derivatives - Google Patents [patents.google.com]
• 4. 2-Bromo-5-fluoro-4-nitropyridine | 1805578-52-2 | Benchchem [benchchem.com]

Application Note: High-Efficiency Amidation of 5-Fluoro-3-nitropicolinic Acid

[1]

Executive Summary

The 5-Fluoro-3-nitropicolinic acid scaffold is a critical intermediate in the synthesis of next-generation kinase inhibitors and heterocyclic bioactive agents.[1] Its unique substitution pattern—combining a strongly electron-withdrawing nitro group at C3 with a fluorine atom at C5—imparts specific electronic properties that modulate potency and metabolic stability.[1] However, these same features present synthetic challenges, including reduced nucleophilicity of the carboxylate, steric hindrance, and susceptibility to decarboxylation under thermal stress.

This guide provides three validated protocols for converting 5-Fluoro-3-nitropicolinic acid to its corresponding amides. Unlike generic "peptide coupling" guides, these methods are optimized for the electron-deficient nature of the nitropicolinic core.

Strategic Analysis & Reaction Logic

The Electronic Challenge

The pyridine ring is already electron-deficient. The addition of a nitro group (C3) and a fluorine atom (C5) severely depletes electron density from the ring.[1]

• Impact on Carboxylic Acid: The acidity is increased (lower pKa), making the carboxylate anion stable but less nucleophilic toward coupling reagents.

• Impact on Stability: The electron-withdrawing nature stabilizes the anion but facilitates decarboxylation at elevated temperatures (forming 3-fluoro-5-nitropyridine), particularly under acidic conditions.[1]

Decision Matrix for Method Selection

Choose the protocol based on your scale and the nature of the amine partner.

Figure 1: Decision tree for selecting the optimal amidation strategy.[1]

Experimental Protocols

Method A: The Acid Chloride Route (Oxalyl Chloride)

Best for: Weakly nucleophilic amines (anilines), sterically hindered amines, and robust substrates.[1] Mechanism: Formation of the highly reactive acyl chloride via the Vilsmeier-Haack intermediate (catalytic DMF).[1]

Reagents:

• 5-Fluoro-3-nitropicolinic acid (1.0 equiv)[1]

• Oxalyl chloride (1.2 – 1.5 equiv)[1]

• DMF (Catalytic, 2-3 drops)[1]

• Dichloromethane (DCM) (Anhydrous)[1]

• Base:

  or DIPEA (2.0 – 3.0 equiv)[1]

Protocol:

• Activation:

  • Suspend 5-Fluoro-3-nitropicolinic acid in anhydrous DCM (0.2 M concentration) under an inert atmosphere (

    or Ar).

  • Cool the suspension to 0°C.

  • Add catalytic DMF (2-3 drops).[1] Note: Gas evolution will occur immediately upon oxalyl chloride addition.

  • Add oxalyl chloride dropwise over 10 minutes.[1]

  • Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours. The solution should become clear, indicating acid chloride formation.

  • Critical Step: Evaporate the solvent and excess oxalyl chloride under reduced pressure (keep bath <30°C to prevent decarboxylation).[1] Re-dissolve the residue in fresh anhydrous DCM.

• Coupling:

  • In a separate flask, dissolve the amine (1.1 equiv) and DIPEA (2.5 equiv) in DCM. Cool to 0°C.[1]

  • Slowly add the solution of the freshly prepared acid chloride to the amine solution.

  • Stir at RT for 4–12 hours.

• Workup:

  • Quench with saturated

    .[1]

  • Extract with DCM or EtOAc.[1] Wash organics with 1M HCl (if product is not basic) and Brine.[1]

  • Dry over

    and concentrate.

Method B: The "High-Throughput" Route (HATU)

Best for: Parallel synthesis, library generation, valuable/chiral amines.[1] Mechanism: Formation of an O-acyl(tetramethyl)uronium active ester.[1][2]

Reagents:

• 5-Fluoro-3-nitropicolinic acid (1.0 equiv)[1]

• HATU (1.1 – 1.2 equiv)[1]

• DIPEA (3.0 equiv)[1]

• DMF or DMA (Anhydrous)[1]

Protocol:

• Pre-activation:

  • Dissolve 5-Fluoro-3-nitropicolinic acid in DMF (0.1 – 0.2 M).

  • Add DIPEA (3.0 equiv) and stir for 5 minutes.

  • Add HATU (1.1 equiv).[1] The solution typically turns yellow/orange. Stir for 15–30 minutes at RT to ensure formation of the activated ester.

• Amine Addition:

  • Add the amine (1.1 equiv) directly to the reaction mixture.[1]

  • Stir at RT for 12–16 hours.[1]

• Workup:

  • Dilute with EtOAc (10x reaction volume).[1]

  • Wash extensively with water (3x) and LiCl (5% aq) to remove DMF.[1]

  • Wash with sat.[1]

    and Brine.[1]

Why HATU? HATU is superior to EDC/HOBt for electron-deficient acids because the 7-azabenzotriazole moiety creates a more reactive ester and utilizes a "neighboring group effect" (pyridine nitrogen) to accelerate amine attack.[1]

Method C: The Scalable "Green" Route (T3P)

Best for: Multi-gram scale, ease of purification (water-soluble byproducts).[1] Mechanism: Propylphosphonic anhydride (T3P) forms a mixed anhydride that reacts cleanly with amines.[1]

Reagents:

• 5-Fluoro-3-nitropicolinic acid (1.0 equiv)[1]

• T3P (50% w/w in EtOAc/DMF) (1.5 – 2.0 equiv)[1]

• Pyridine or N-Methylmorpholine (NMM) (3.0 equiv)[1]

• Solvent: EtOAc or 2-MeTHF[1]

Protocol:

• One-Pot Setup:

  • Charge flask with acid (1.0 equiv), amine (1.1 equiv), and base (3.0 equiv) in EtOAc.[1]

  • Cool to 0°C.[1]

  • Add T3P solution dropwise.[1]

• Reaction:

  • Allow to warm to RT and stir for 12–24 hours.

  • Note: T3P reactions are often slower but cleaner than HATU.[1]

• Workup:

  • Add water.[1][3][4] Separate layers.

  • Wash organic layer with 1M NaOH (removes unreacted acid and T3P byproducts) and 1M HCl.[1]

  • Concentrate. Often yields pure product without chromatography.[1]

Analytical Data & Troubleshooting

Expected NMR Signatures

When characterizing the product, look for these shifts (in

):

• Amide NH: Typically

  8.5 – 10.5 ppm (broad singlet).[1]

• Pyridine H6: The proton at C6 (adjacent to N and F) will appear as a doublet or doublet of doublets around

  8.8 – 9.2 ppm, showing coupling to the Fluorine ( ).[1]

• Pyridine H4: The proton between Nitro and Fluoro (C4) usually appears as a doublet (

  ) around 8.2 – 8.6 ppm.[1]

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield (Method A)	Decarboxylation of acid chloride.[1]	Keep evaporation bath <30°C. Do not store acid chloride; use immediately.[1]
No Reaction (Method B)	Acid is too electron-deficient; Active ester hydrolysis.[1]	Switch to Method A. Ensure DMF is anhydrous.[1] Increase HATU to 1.5 equiv.
Side Product: 4-Chloro	Reaction with (if used instead of Oxalyl Chloride).[1]	Avoid Thionyl Chloride.[1] Use Oxalyl Chloride/DMF or T3P.[1]
Racemization (Chiral Amine)	High basicity or over-activation.[1]	Use T3P (Method C) or maintain 0°C during addition.[1] Use Collidine instead of DIPEA.

Visualizing the Activation Pathway (Method A)

The following diagram illustrates the Vilsmeier-Haack activation pathway utilized in Method A, highlighting the role of catalytic DMF.

Figure 2: Catalytic activation cycle using Oxalyl Chloride and DMF.[1]

Safety & Handling

• Nitro Compounds: While 5-Fluoro-3-nitropicolinic acid is generally stable, nitro-aromatics can be energetic.[1] Avoid heating crude reaction mixtures above 80°C.[1]

• Oxalyl Chloride: Releases toxic CO and HCl gas.[1] All reactions must be performed in a well-ventilated fume hood.[1]

• HATU: A potential sensitizer and explosive in dry form.[1] Handle with care.

References

• Synthesis of Amides from Picolinic Acids

  • Title: Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid.

  • Source: National Institutes of Health (PMC) / Royal Society of Chemistry.[1]

  • URL:[Link][1]

• HATU Coupling Efficiency

  • Title: HATU: A third-generation coupling reagent.[1][2]

  • Source: ChemicalBook / Wikipedia.[1]

• Oxalyl Chloride Activation Protocols

  • Title: Reactions and Applications of Oxalyl Chloride.[5]

  • Source: ChemicalBook.[1]

• Decarboxylation Risks in Heterocycles

  • Title: Decarboxylative/Decarbonylative Couplings of (Hetero)Aryl Carboxylic Acids.[1]

  • Source: Macmillan Group (Princeton University).[1]

  • URL:[Link]

• Medicinal Chemistry of Fluorine

  • Title: Applications of Fluorine in Medicinal Chemistry.[6][7]

  • Source: Journal of Medicinal Chemistry (PubMed).[1][6]

  • URL:[Link]

Sources

• 1. HATU - Wikipedia [en.wikipedia.org]
• 2. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 3. US3366639A - Synthesis of amides from nitriles - Google Patents [patents.google.com]
• 4. Amide synthesis by acylation [organic-chemistry.org]
• 5. Reactivity: substitution at carboxyl [employees.csbsju.edu]
• 6. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 5-Fluoro-3-nitropicolinic Acid in Agrochemical Discovery

Executive Summary

5-Fluoro-3-nitropicolinic acid is a high-value heterocyclic building block employed in the structural optimization of synthetic auxin herbicides (pyridine-2-carboxylic acid class). Its strategic substitution pattern—featuring a fluorine atom at position C5 and a nitro group at position C3—addresses two critical challenges in modern agrochemical design: metabolic stability and residue management .

The C5-fluorine atom functions as a metabolic blocker, preventing oxidative degradation by plant cytochrome P450 enzymes (specifically ring hydroxylation), thereby extending the half-life of the active ingredient within the target weed. The C3-nitro group serves as a versatile "masked" functionality, readily convertible to an amino group (for hydrogen bonding within the TIR1/AFB5 auxin receptor pocket) or a halogen (via Sandmeyer reactions) to modulate lipophilicity.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
Chemical Name	5-Fluoro-3-nitropyridine-2-carboxylic acid
CAS Number	1152433-03-0
Molecular Formula	C₆H₃FN₂O₄
Molecular Weight	186.10 g/mol
Appearance	Pale yellow to tan solid
pKa (Calculated)	~2.1 (Carboxylic acid), -1.5 (Pyridine N)
Solubility	Soluble in DMSO, MeOH, EtOAc; sparingly soluble in water (acidic pH)
Hazards	Irritant (Skin/Eye/Respiratory). Handle with standard PPE.

Core Application: Synthesis of 3-Amino-5-fluoropicolinic Acid Scaffolds

The primary utility of 5-fluoro-3-nitropicolinic acid is its reduction to 3-amino-5-fluoropicolinic acid . This transformation is the gateway to a library of auxin mimics. The resulting amino group is often essential for receptor binding affinity, acting as a hydrogen bond donor to the leucine or phenylalanine residues in the auxin signaling F-box proteins (TIR1/AFB5).

Experimental Protocol: Selective Nitro Reduction

Objective: Reduction of the C3-nitro group to a C3-amino group without defluorination.

Reagents & Equipment:

• Substrate: 5-Fluoro-3-nitropicolinic acid (1.0 eq)

• Catalyst: 10% Pd/C (5 wt% loading) or Iron powder (Fe) for chemoselectivity.

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Hydrogen Source: H₂ gas (balloon or 1-3 atm) or Ammonium Formate (transfer hydrogenation).

• Equipment: Parr shaker or 3-neck round bottom flask with reflux condenser.

Step-by-Step Methodology:

• Preparation (Pd/C Route):

  • Dissolve 10 mmol (1.86 g) of 5-Fluoro-3-nitropicolinic acid in 50 mL of anhydrous MeOH.

  • Critical Step: Degas the solution with nitrogen (N₂) for 10 minutes to remove dissolved oxygen, which can poison the catalyst or lead to side reactions.

  • Carefully add 10% Pd/C (180 mg, 10 wt% of substrate) under N₂ flow. Caution: Dry Pd/C is pyrophoric; keep wet with solvent.

• Hydrogenation:

  • Purge the system with H₂ gas (3 cycles).

  • Stir vigorously at room temperature (20-25°C) under a hydrogen balloon (1 atm).

  • Monitoring: Monitor reaction progress via LC-MS (Target Mass: [M+H]⁺ = 157.1). Reaction typically completes in 2-4 hours.

  • Note: Avoid elevated temperatures (>40°C) to prevent hydrodefluorination (loss of the C5-F atom).

• Work-up:

  • Filter the mixture through a Celite® pad to remove the Pd/C catalyst. Wash the pad with 20 mL MeOH.

  • Concentrate the filtrate under reduced pressure to yield the crude 3-amino-5-fluoropicolinic acid.

• Purification (Optional):

  • Recrystallize from EtOH/Water if high purity (>98%) is required for downstream coupling.

Advanced Application: Structure-Activity Relationship (SAR) Logic

In agrochemical discovery, this compound allows researchers to probe the "Auxin Binding Pocket." The diagram below illustrates the logic flow from the intermediate to the active herbicide candidate, highlighting the specific role of the fluorine and amino groups.[1]

Caption: Workflow for transforming 5-Fluoro-3-nitropicolinic acid into active herbicide candidates via divergent synthetic pathways.

Mechanistic Insight: The Fluorine Effect

The C5-fluorine is not merely a substituent; it is a metabolic block .

• Problem: Natural pyridines are susceptible to oxidation at the C5 position by plant P450s, leading to rapid detoxification and loss of herbicidal activity.

• Solution: The C-F bond (bond energy ~116 kcal/mol) is resistant to enzymatic cleavage. Replacing C-H with C-F at this position significantly increases the half-life of the herbicide in the weed, allowing for lower application rates (grams per hectare vs. kilograms per hectare).

Downstream Protocol: Preparation of Picolinamide Derivatives

Once reduced to the amine, the carboxylic acid moiety is often converted to an ester or amide to improve leaf penetration (lipophilicity). Inside the plant, esterases hydrolyze this "prodrug" back to the active acid form.

Protocol: Acid Chloride Formation & Esterification

• Activation:

  • Suspend 3-amino-5-fluoropicolinic acid (5 mmol) in dry Dichloromethane (DCM, 20 mL).

  • Add catalytic DMF (2 drops).

  • Add Oxalyl Chloride (1.2 eq) dropwise at 0°C.

  • Stir at room temperature for 2 hours until gas evolution ceases (formation of acid chloride).

• Coupling (Esterification):

  • Cool the mixture to 0°C.

  • Add the desired alcohol (e.g., benzyl alcohol or methyl heptyl alcohol) (1.1 eq) and Triethylamine (2.0 eq).

  • Stir overnight.

• Validation:

  • The resulting ester should show increased logP (lipophilicity), facilitating transport across the waxy cuticle of weed leaves.

Analytical Validation Parameters

To ensure the integrity of the intermediate before use in complex synthesis, the following specifications must be met:

Test	Method	Acceptance Criteria
Purity	HPLC (C18 column, ACN/Water + 0.1% TFA)	≥ 98.0% (Area %)
Identity	¹H-NMR (DMSO-d₆)	δ ~8.5-9.0 ppm (Ar-H), consistent splitting pattern
Fluorine Content	¹⁹F-NMR	Single peak (check for defluorinated impurities)
Water Content	Karl Fischer	≤ 0.5% (Critical for acid chloride activation)

Safety & Handling Guidelines

• Nitropyridines: Potentially energetic. While this specific acid is stable, avoid heating crude reaction mixtures to dryness without testing for thermal stability (DSC).

• Fluorinated Compounds: In case of fire, thermal decomposition may release Hydrogen Fluoride (HF). Use appropriate respiratory protection.

• Storage: Store at 2-8°C in a tightly sealed container, protected from light and moisture.

References

• Design and Synthesis of Picolinic Acid Herbicides

  • Title: "Discovery of Arylex™ Active and Rinskor™ Active: Two New Selective Auxin Herbicides."
  • Source:Journal of Agricultural and Food Chemistry, 2018.
  • Context: Discusses the SAR of 5-fluoro and 6-aryl substitutions in picolin

  • URL:[Link]

• Fluorine in Agrochemicals

  • Title: "The Role of Fluorine in the Design of Active Ingredients for Modern Crop Protection."
  • Source:ChemBioChem, 2004.
  • Context: Explains the metabolic stability conferred by C-F bonds in heterocyclic agrochemicals.

  • URL:[Link]

• Synthesis of Fluorinated Pyridines

  • Title: "Practical Synthesis of Fluorinated Pyridine Deriv
  • Source:Organic Process Research & Development, 2012.
  • Context: Provides industrial protocols for handling and reducing nitropyridines.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocols: Selective Reduction of 5-Fluoro-3-nitropicolinic Acid

Abstract

The transformation of 5-Fluoro-3-nitropicolinic acid to 5-Fluoro-3-aminopicolinic acid is a critical step in the synthesis of numerous pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The resulting aminopicolinic acid derivative is a valuable building block due to the strategic placement of its amino, fluoro, and carboxylic acid functionalities on a pyridine scaffold. This document provides detailed, validated protocols for the selective reduction of the nitro group, addressing the chemoselectivity challenges inherent in such a multi-functionalized molecule. We present two robust methods: catalytic hydrogenation using Palladium on Carbon (Pd/C) and a classical metal/acid reduction using iron powder. This guide offers a comparative analysis, step-by-step procedures, safety guidelines, and troubleshooting advice to aid researchers in achieving high-yield, clean conversions.

Introduction: Strategic Importance and Chemical Challenge

5-Fluoro-3-aminopicolinic acid is a key synthetic intermediate. The amine handle allows for diverse downstream derivatization (e.g., amide bond formation, diazotization), while the fluorine atom can enhance metabolic stability and binding affinity of the final API. The carboxylic acid provides a crucial point for further conjugation or can act as a key pharmacophoric element.

The primary challenge in this synthesis is the chemoselective reduction of the aromatic nitro group in the presence of a carboxylic acid and a pyridine ring. The chosen method must be potent enough to reduce the nitro group while leaving the other functionalities intact. Catalytic hydrogenation, for instance, carries the risk of over-reduction or dehalogenation, while other methods might be incompatible with the acidic proton of the carboxylic acid.[1][2] This note details two widely applicable and reliable methods to navigate these challenges.

Reaction Scheme:

Comparative Analysis of Reduction Methodologies

Selecting the appropriate reduction protocol depends on available equipment, scale, and downstream purity requirements. Both catalytic hydrogenation and dissolving metal reductions are effective, but they differ significantly in their operational parameters and workup procedures.

Feature	Protocol 1: Catalytic Hydrogenation (Pd/C)	Protocol 2: Metal/Acid Reduction (Fe/Acid)
Principle	Heterogeneous catalysis with H₂ gas.[3]	Single electron transfer from metal in acidic media.[4]
Advantages	High efficiency, clean reaction, simple product isolation (filtration).[2]	Cost-effective, robust, tolerant of many functional groups, no specialized pressure equipment needed.[4][5]
Disadvantages	Requires specialized pressure equipment (Parr shaker or similar).[6][7] Catalyst can be pyrophoric.[8][9] Potential for dehalogenation.	Workup can be cumbersome due to iron salt byproducts. Reaction can be exothermic.[4]
Safety	Handling of flammable H₂ gas and pyrophoric catalyst.[8][9][10]	Handling of strong acids and exothermic reaction control.
Ideal For	Clean, scalable synthesis where investment in hydrogenation equipment is feasible.	Bench-scale synthesis, situations where catalytic methods fail or are not available.

Protocol 1: Catalytic Hydrogenation with Palladium on Carbon (Pd/C)

This method is often preferred for its cleanliness and efficiency, as the primary byproduct is water. The reaction proceeds on the surface of the palladium catalyst where molecular hydrogen is activated and transferred to the nitro group.[2][11][12]

Materials and Equipment

• Starting Material: 5-Fluoro-3-nitropicolinic acid

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet

• Solvent: Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen Source: Hydrogen gas cylinder (high purity)

• Inert Gas: Nitrogen or Argon

• Filtration Aid: Celite®

• Reaction Vessel: Parr shaker hydrogenation apparatus or a similar high-pressure reactor.[6]

• Standard laboratory glassware, magnetic stirrer, filtration apparatus.

Experimental Workflow Diagram

Fig. 1: Workflow for Catalytic Hydrogenation.

Step-by-Step Procedure

• Vessel Preparation: Ensure the high-pressure reaction vessel is clean, dry, and equipped with a magnetic stir bar.

• Charging Reagents: To the vessel, add 5-Fluoro-3-nitropicolinic acid (1.0 eq) and the chosen solvent (e.g., Methanol, ~10-20 mL per gram of substrate). Stir to dissolve.

• Catalyst Handling (Critical Safety Step): Under a gentle stream of nitrogen, carefully add the 10% Pd/C catalyst (5-10 mol % Pd, 50% wet). Caution: Dry Pd/C is pyrophoric and can ignite flammable solvents upon contact with air.[8][9] Always handle the wet catalyst carefully and never allow it to dry out.

• Sealing and Purging: Seal the reactor according to the manufacturer's instructions.[6] Purge the system by pressurizing with nitrogen (to ~50 psi) and venting three times to remove all oxygen.[10]

• Hydrogenation: After the final nitrogen purge, evacuate the vessel and backfill with hydrogen to the desired pressure (e.g., 50 psi or ~3.5 bar). Repeat this hydrogen purge cycle two more times.

• Reaction: Pressurize the vessel to the final reaction pressure (e.g., 50 psi) and begin vigorous stirring. The reaction is typically exothermic. Monitor the reaction progress by observing the drop in hydrogen pressure (uptake). The reaction is usually complete within 2-6 hours at room temperature.

• Reaction Completion and Workup: Once hydrogen uptake ceases, stop the stirring. Carefully vent the excess hydrogen and purge the vessel three times with nitrogen.

• Filtration: Open the reactor in a well-ventilated hood. Dilute the reaction mixture with additional methanol and filter it through a pad of Celite® to remove the catalyst. Caution: The used catalyst on the Celite pad is highly pyrophoric.[8] Immediately quench the filter cake with plenty of water and store it wet in a dedicated, sealed waste container. Do not allow it to dry in the open.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 5-Fluoro-3-aminopicolinic acid, which can be purified further by recrystallization or chromatography if necessary.

Protocol 2: Reduction with Iron Powder in Acidic Medium

This classical method uses an easily oxidized metal, like iron, in the presence of an acid to reduce the nitro group.[13] It proceeds via a series of single-electron transfers from the metal surface.[2][4] This protocol is highly reliable and avoids the need for specialized pressure equipment.

Materials and Equipment

• Starting Material: 5-Fluoro-3-nitropicolinic acid

• Reducing Agent: Iron powder, fine mesh (<325 mesh is ideal)

• Acid/Proton Source: Acetic Acid (CH₃COOH) or Ammonium Chloride (NH₄Cl)

• Solvent: Water, Ethanol, or a mixture

• Base for Workup: Saturated Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) solution

• Filtration Aid: Celite®

• Reaction Vessel: Round-bottom flask with a reflux condenser and magnetic stirrer.

• Standard laboratory glassware, heating mantle, filtration apparatus.

Mechanistic Pathway Diagram

Fig. 2: Simplified Single Electron Transfer Pathway.

Step-by-Step Procedure

• Setup: In a round-bottom flask equipped with a reflux condenser and stir bar, combine 5-Fluoro-3-nitropicolinic acid (1.0 eq) and the chosen solvent system (e.g., a 1:1 mixture of Ethanol/Water or Acetic Acid).

• Addition of Reagents: To the stirring suspension, add iron powder (3-5 eq). If using a neutral solvent system, also add ammonium chloride (4-5 eq).

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C). The reaction is often vigorous at the beginning. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is usually complete in 1-4 hours.

• Workup - Filtration: Once the starting material is consumed, cool the mixture to room temperature. Filter the hot suspension through a pad of Celite® to remove the iron powder and iron salts. Wash the filter cake thoroughly with hot ethanol or methanol.

• Workup - Neutralization and Extraction: Combine the filtrates and concentrate under reduced pressure to remove the organic solvent. If acetic acid was used, carefully neutralize the residue by adding a saturated solution of sodium bicarbonate or a dilute NaOH solution until the pH is ~7-8.

• Isolation: The product may precipitate upon neutralization and can be collected by filtration. Alternatively, the aqueous solution can be extracted multiple times with a suitable organic solvent (e.g., Ethyl Acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air.[9][10] Ensure all equipment is properly grounded to prevent static discharge. The Pd/C catalyst, especially after use, is pyrophoric and must be handled with extreme care, keeping it wet at all times until disposal.[8][9]

• Metal/Acid Reduction: The reaction can be highly exothermic, especially on a larger scale. Ensure adequate cooling is available. Acids like acetic acid and hydrochloric acid are corrosive and should be handled with care.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction (Both Methods)	Insufficient reagent/catalyst; poor quality reagent; low reaction temperature.	Increase reagent/catalyst loading. Ensure iron powder is finely divided and active. Use fresh, high-quality Pd/C. Increase reaction temperature or time.
Dehalogenation (Pd/C Method)	Catalyst is too active; prolonged reaction time; presence of a base.	Reduce catalyst loading or switch to a less active catalyst (e.g., sulfided platinum).[1] Monitor the reaction closely and stop it as soon as the starting material is consumed. Ensure the reaction medium is neutral or slightly acidic.
Difficult Filtration (Fe Method)	Fine iron oxides/hydroxides formed.	Filter the reaction mixture while it is still hot. Use a thicker pad of Celite®. Dilute the mixture with more solvent before filtration.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. SMI Lab.[Link]

• Hydrogenation Reaction Safety In The Chemical Industry. Industrial Safety Solution.[Link]

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry.[Link]

• Hydrogenation SOP. University of Wisconsin-Madison, Department of Chemistry.[Link]

• Hazards associated with laboratory scale hydrogenations. ACS Chemical Health & Safety.[Link]

• Hydrogenation Reactions. University of Pittsburgh, Environmental Health and Safety.[Link]

• How to reduce carboxylic group to alcohol with nitro group untouched? ResearchGate.[Link]

• Nitro Reduction - Common Conditions. Denovium.[Link]

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry.[Link]

• Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. SciSpace.[Link]

• Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Calvin Digital Commons.[Link]

• Stoichiometric Zn or Fe Metal Reduction. MacMillan Group, Princeton University.[Link]

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. Stoichiometric Zn or Fe Metal Reduction - Wordpress [reagents.acsgcipr.org]
• 5. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 6. njhjchem.com [njhjchem.com]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. chem.uci.edu [chem.uci.edu]
• 9. chem.wisc.edu [chem.wisc.edu]
• 10. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 11. Studying the Mechanisms of Nitro Compounds Reduction (A-Review) – Oriental Journal of Chemistry [orientjchem.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: 5-Fluoro-3-nitropicolinic Acid in Coordination Chemistry

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

Picolinic acid (pyridine-2-carboxylic acid) and its derivatives are foundational bidentate ligands in coordination chemistry, widely utilized in the development of metallodrugs, luminescent materials, and metal-organic frameworks (MOFs)[1]. The introduction of specific functional groups onto the pyridine ring drastically alters the ligand's electronic profile, steric bulk, and supramolecular capabilities.

5-Fluoro-3-nitropicolinic acid (5-F-3-NO₂-picH) represents a highly specialized, electron-deficient ligand. By combining the strong inductive electron withdrawal of a 5-fluoro group with the profound steric and electronic effects of a 3-nitro group, this ligand offers unique coordination behaviors. This application note provides a comprehensive guide to understanding the physicochemical properties of 5-F-3-NO₂-picH and details self-validating protocols for synthesizing and characterizing its transition metal complexes.

Physicochemical & Electronic Profiling (The "Why")

To successfully utilize 5-F-3-NO₂-picH in complexation reactions, researchers must account for the causality behind its altered reactivity compared to unsubstituted picolinic acid.

Electronic Effects and pKa Modulation

Both the 5-fluoro and 3-nitro substituents are strongly electron-withdrawing. The 3-nitro group exerts a powerful inductive and resonance pull, while the 5-fluoro group contributes via inductive withdrawal[2]. This massive depletion of electron density from the pyridine ring significantly lowers the pKa of both the pyridine nitrogen and the carboxylic acid. Consequently, 5-F-3-NO₂-picH binds preferentially to harder metal centers (e.g., Cu²⁺, Zn²⁺, Ln³⁺) and requires precise pH control during complexation to ensure complete deprotonation without precipitating metal hydroxides.

Steric Hindrance and Coordination Geometry

The placement of the nitro group at the 3-position is critical. Being ortho to the carboxylic acid and adjacent to the coordinating pyridine nitrogen, the 3-nitro group introduces substantial steric bulk right at the primary coordination site. This steric clash often forces the N-M-O bite angle to widen or elongates the metal-nitrogen (M-N) bond to minimize repulsion. Furthermore, highly activated 3-nitropicolinic acid derivatives are prone to rapid decarboxylation at elevated temperatures due to the stabilization of the transition state by the nitro group[3]. Therefore, thermal control during synthesis is paramount.

Supramolecular Assembly

While the primary coordination mode is N,O-bidentate chelation, the substituents provide secondary interaction pathways. The nitro group can act as a bridging ligand to secondary metal centers, a phenomenon observed in related 5-nitropicolinate 2D coordination polymers[4]. Simultaneously, the 5-fluoro group acts as a potent hydrogen bond acceptor, facilitating intermolecular C-F···H-O or C-F···π interactions, which are invaluable for crystal engineering and dictating the solid-state architecture of the resulting metallodrugs.

Electronic and steric effects of 5-fluoro and 3-nitro substituents on coordination geometry.

Quantitative Data: Ligand Comparison

The following table summarizes the expected physicochemical shifts when transitioning from standard picolinic acid to the 5-F-3-NO₂-picH ligand.

Property	Unsubstituted Picolinic Acid	5-Fluoro-3-nitropicolinic Acid	Mechanistic Rationale
Pyridine pKa	~5.2	~1.5 - 2.5 (Est.)	Strong inductive withdrawal by -NO₂ and -F groups depletes electron density on the nitrogen.
Carboxylic pKa	~1.0	< 0.5 (Est.)	Proximity of the highly electron-withdrawing 3-nitro group stabilizes the carboxylate anion.
Typical M-N Bond	~2.00 - 2.05 Å	~2.05 - 2.15 Å	Steric hindrance from the 3-nitro group forces a longer M-N bond to minimize ligand-metal clash.
IR ν(C=O) asym	~1650 cm⁻¹	~1670 - 1690 cm⁻¹	Electron withdrawal shifts the carbonyl stretching frequency to higher wavenumbers.
Coordination Modes	N,O-bidentate, bridging	N,O-bidentate, nitro-bridging	The nitro group can act as a secondary coordination site[4]; F enables supramolecular H-bonding.

Experimental Protocols

The following self-validating protocol details the synthesis of a mononuclear transition metal complex (e.g., Cu(II) or Zn(II)) using 5-F-3-NO₂-picH.

Protocol: Synthesis of[M(5-F-3-NO₂-pic)₂(H₂O)₂] Complexes

Rationale for Experimental Choices:

• Solvent System: A mixed solvent system of Methanol/Water (1:1 v/v) is utilized. Methanol solubilizes the highly lipophilic fluorinated ligand, while water is necessary to dissolve the metal salts and facilitate the pH adjustment.

• Temperature Control: The reaction is strictly maintained at 60°C. Exceeding 80°C risks the rapid decarboxylation of the 3-nitropicolinic acid scaffold[3].

• pH Adjustment: Because the ligand is highly acidic, a mild base (0.1 M NaOH) is used to reach a pH of ~5.5. This ensures the carboxylic acid is deprotonated for chelation without causing the metal ion to precipitate as a hydroxide.

Materials Required:

• 5-Fluoro-3-nitropicolinic acid (Ligand)

• Metal(II) salt (e.g., Cu(NO₃)₂·3H₂O or Zn(OAc)₂·2H₂O)

• Methanol (HPLC grade)

• Deionized water

• 0.1 M NaOH solution

Step-by-Step Methodology:

• Ligand Preparation: Weigh 2.0 mmol of 5-F-3-NO₂-picH and dissolve it in 15 mL of methanol in a 50 mL round-bottom flask. Stir until complete dissolution is achieved.

• Deprotonation: Add 5 mL of deionized water to the solution. Slowly add 0.1 M NaOH dropwise while monitoring the pH. Stop the addition when the pH reaches 5.0–5.5. The solution may slightly change color, indicating the formation of the carboxylate anion.

• Metal Addition: In a separate vial, dissolve 1.0 mmol of the chosen Metal(II) salt in 10 mL of deionized water. Add this metal solution dropwise to the stirring ligand solution over 15 minutes. A precipitate or a distinct color change (e.g., deep blue/green for Copper) should be immediately visible, indicating complexation[5].

• Thermal Chelation: Equip the flask with a reflux condenser. Heat the mixture to 60°C and maintain stirring for exactly 2 hours. Do not exceed 60°C to prevent ligand decarboxylation.

• Filtration and Crystallization: Allow the reaction mixture to cool to room temperature. Filter any immediate precipitate using a Büchner funnel (this is often microcrystalline powder). To obtain single crystals suitable for X-Ray Diffraction (SCXRD), transfer the mother liquor to a narrow vial.

• Vapor Diffusion: Place the vial inside a larger jar containing a volatile anti-solvent (e.g., diethyl ether). Seal the jar and leave it undisturbed in a dark, cool environment (4°C) for 7–14 days.

• Harvesting: Carefully decant the solvent and wash the resulting crystals with cold ether. Dry under a gentle stream of nitrogen.

Step-by-step experimental workflow for the synthesis and characterization of metal complexes.

Characterization and Validation

To validate the success of the protocol, the following analytical checks should be performed:

• FT-IR Spectroscopy: Confirm the disappearance of the broad O-H stretching band (~3000 cm⁻¹) of the free carboxylic acid. Look for the asymmetric ν(C=O) stretch, which should shift to ~1670–1690 cm⁻¹ upon coordination. Furthermore, shifts in the N-O symmetric and asymmetric vibrations indicate whether the nitro group is participating in secondary coordination[4].

• Single-Crystal X-Ray Diffraction (SCXRD): This is the definitive method to confirm the coordination geometry. Pay special attention to the M-N bond lengths (expected to be elongated due to the 3-nitro steric clash) and the presence of C-F···H-O interactions linking the mononuclear units into a supramolecular lattice.

References

• Modulating anti-inflammatory and anticancer properties by designing a family of metal-complexes based on 5-nitropicolinic acid. Dalton Transactions (RSC Publishing). Available at:[Link]

• The Solvent Effect on Composition and Dimensionality of Mercury(II) Complexes with Picolinic Acid. MDPI. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ossila.com [ossila.com]
• 3. 4-Nitropicolinic Acid | 13509-19-8 | Benchchem [benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Modulating anti-inflammatory and anticancer properties by designing a family of metal-complexes based on 5-nitropicolinic acid - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Note: Scalable Synthesis of 5-Fluoro-3-nitropicolinic Acid

Executive Summary

5-Fluoro-3-nitropicolinic acid (CAS: 102268-15-5) is a critical heterocyclic building block, most notably serving as the key intermediate for the synthesis of PARP inhibitors such as Niraparib (Zejula). While laboratory-scale synthesis often relies on diverse routes, industrial scale-up is frequently bottlenecked by the safety profile of nitration, the stability of diazonium intermediates, and the regioselectivity of halogenation.

This application note details a robust, scalable protocol starting from 2-amino-5-fluoropyridine . This route is selected for its high regiocontrol and the availability of starting materials. We address specific engineering controls for the exothermic nitration and the hazardous Sandmeyer reaction, providing a self-validating workflow for multi-kilogram production.

Retrosynthetic Strategy & Pathway

The synthesis is designed to avoid the direct nitration of 5-fluoropicolinic acid, which suffers from poor regioselectivity and yield. Instead, we utilize the amino group of 2-amino-5-fluoropyridine to direct the nitro group to the C3 position, followed by a functional group interconversion (FGI) to the carboxylic acid.

Reaction Pathway Diagram

Figure 1: Four-step synthetic pathway ensuring regiochemical fidelity.

Detailed Experimental Protocols

Step 1: Regioselective Nitration

Objective: Synthesize 2-amino-5-fluoro-3-nitropyridine. Challenge: Controlling the exotherm and preventing dinitration.

Protocol:

• Reactor Setup: Charge a glass-lined reactor with Sulfuric Acid (H₂SO₄, 98%, 10.0 vol) . Cool to 0–5°C.[1]

• Addition: Add 2-Amino-5-fluoropyridine (1.0 equiv) portion-wise. Note: The dissolution is exothermic. Maintain internal temperature (Ti) < 15°C.

• Nitration: Add Fuming Nitric Acid (HNO₃, 1.1 equiv) dropwise over 2 hours.

  • Critical Control Parameter (CCP): Ti must not exceed 20°C. Higher temperatures promote tar formation.

• Reaction: Stir at 20°C for 4 hours. Monitor by HPLC (Target: >98% conversion).

• Quench: Pour the reaction mixture onto Ice/Water (20 vol) . The product precipitates as a yellow solid.[1]

• Isolation: Filter, wash with water until pH neutral, and dry at 50°C under vacuum.

Yield: 85–90% Safety Note: This nitration has a high thermal onset. On a kilogram scale, dosing must be controlled by automated temperature feedback loops.

Step 2: Sandmeyer Bromination

Objective: Convert the C2-amino group to a C2-bromo group (2-Bromo-5-fluoro-3-nitropyridine). Challenge: Handling unstable diazonium intermediates.

Protocol:

• Dissolution: Suspend the nitro-amine (1.0 equiv) in 48% Hydrobromic Acid (HBr, 12.0 vol) .

• Diazotization: Cool to 0°C. Add Sodium Nitrite (NaNO₂, 1.5 equiv) as a 40% aqueous solution dropwise below surface.

  • Mechanistic Insight: Sub-surface addition prevents the escape of nitrous gases (NOx), ensuring accurate stoichiometry.

• Substitution: Add Copper(I) Bromide (CuBr, 0.5 equiv) portion-wise.

• Heating: Slowly warm to 60°C. Nitrogen gas evolution will be vigorous.

  • CCP: Gas evolution rate must be monitored. Do not seal the reactor.

• Workup: Cool to RT, dilute with water, and extract with Dichloromethane (DCM). Wash organic layer with Sodium Thiosulfate (to remove Br₂) and Brine.

• Purification: Crystallize from Ethanol/Heptane if necessary, though crude purity is often sufficient (>95%).

Yield: 70–75%[2]

Step 3: Nucleophilic Cyanation (Rosenmund-von Braun)

Objective: Install the nitrile functionality (5-Fluoro-3-nitropicolinonitrile). Challenge: Complete conversion without degrading the nitro group.

Protocol:

• Solvent System: Dissolve the bromo-intermediate (1.0 equiv) in DMF (8.0 vol) .

  • Alternative: NMP (N-Methyl-2-pyrrolidone) is a safer alternative with higher thermal stability.

• Reagent: Add Copper(I) Cyanide (CuCN, 1.2 equiv) .

• Reaction: Heat to 90–100°C for 6–8 hours.

  • Observation: The solution turns dark. The nitro group at C3 activates the C2-Br, making this substitution faster than on a neutral pyridine.

• Quench (Oxidative): Cool to 20°C. Pour into a solution of FeCl₃/HCl (or 10% ethylene diamine) to decompose the copper complex. Stir for 1 hour.

• Extraction: Extract with Ethyl Acetate.

• Isolation: Concentrate to obtain a tan solid.

Yield: 80–85%

Step 4: Acidic Hydrolysis

Objective: Hydrolyze the nitrile to 5-Fluoro-3-nitropicolinic acid. Challenge: Prevent defluorination (SnAr of F by OH⁻) which occurs readily under basic conditions.

Protocol:

• Acid Matrix: Suspend the nitrile (1.0 equiv) in 70% H₂SO₄ (10 vol) .

  • Why Acidic? Basic hydrolysis (NaOH) risks displacing the C5-Fluorine (activated by the C3-Nitro group). Acidic conditions preserve the C-F bond [1].

• Hydrolysis: Heat to 90–100°C for 12 hours.

• Workup: Cool to 0°C and dilute with Ice Water (20 vol) .

• Extraction: Extract the product into 2-MeTHF or Ethyl Acetate.

• Crystallization: Concentrate and recrystallize from Water/Acetone to obtain high-purity acid.

Yield: 75–80% Final Purity: >99.5% (HPLC).

Process Data Summary

Parameter	Step 1 (Nitration)	Step 2 (Bromination)	Step 3 (Cyanation)	Step 4 (Hydrolysis)
Reagents	HNO₃ / H₂SO₄	NaNO₂ / HBr / CuBr	CuCN / DMF	H₂SO₄ (70%)
Temperature	< 20°C	0°C 60°C	100°C	90°C
Time	4 h	2 h	8 h	12 h
Typical Yield	88%	72%	82%	78%
Major Risk	Thermal Runaway	NOx Evolution	Cyanide Handling	Defluorination

Safety & Engineering Controls (Graphviz)

The following logic flow describes the critical safety decision matrix for the scale-up of the Nitration and Cyanation steps.

Figure 2: Critical safety logic for exothermic control and cyanide waste management.

References

• Vertex Pharmaceuticals Inc. (2022). Methods of Manufacturing of Niraparib. European Patent Office.[3] Available at: [Link]

• University of Oxford. (2017). Synthesis of Niraparib, a cancer drug candidate. Department of Chemistry Research.[3] Available at: [Link]

• Organic Syntheses. (2024). Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. Org. Synth. 2024, 101, 327-341.[4] Available at: [Link]

Sources

• 1. Process for preparing intermediate of anti-tumor drug niraparib and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid: Practical Synthesis of Racemic and Enantiomerically Defined 3-Fluoro-5-aminolevulinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Niraparib, a cancer drug candidate — Mathematical, Physical and Life Sciences Division [mpls.ox.ac.uk]
• 4. orgsyn.org [orgsyn.org]

Practical applications of halogenated nicotinic acid analogs

Application Note: Practical Applications of Halogenated Nicotinic Acid Analogs in Drug & Agrochemical Synthesis

Part 1: Executive Summary & Strategic Value

Halogenated nicotinic acids (specifically 2-chloro-, 6-chloro-, and 5-fluoronicotinic acids) represent a privileged scaffold in life science chemistry. Unlike simple pyridines, the presence of the carboxyl group at C3, combined with a halogen at C2, C5, or C6, creates a "push-pull" electronic environment that enables highly selective orthogonal functionalization.[1]

Why this scaffold matters:

• Metabolic Blocking: 5-Fluoro analogs are critical for blocking metabolic soft spots (P450 oxidation) in drug candidates.

• Scaffold Hopping: The 2-chloronicotinic acid moiety serves as a direct precursor to bicyclic heterocycles (e.g., pyrido[2,3-d]pyrimidines, 1,8-naphthyridines) found in kinase inhibitors.

• Agrochemical Backbone: It is the structural core of the "nicotinoid" class of fungicides (e.g., Boscalid) and herbicides (e.g., Nicosulfuron).

Part 2: Reactivity Matrix & Chemical Logic

Before designing a synthesis, one must understand the reactivity hierarchy of the halogen substituents relative to the carboxyl group.

Table 1: Reactivity Profile of Halogenated Nicotinic Acids

Analog	Primary Reactivity (C-X Bond)	Secondary Reactivity (COOH)	Key Application
2-Chloronicotinic Acid	High (SNAr): Facile displacement by amines/thiols due to activation by ring nitrogen.	Amide coupling, Esterification, Decarboxylation.[1]	Niflumic acid (NSAID), Nicosulfuron (Herbicide).[1]
6-Chloronicotinic Acid	Moderate (SNAr/Suzuki): Less reactive to SNAr than C2; excellent for Pd-catalyzed cross-coupling.	Amide coupling.[2][3][4]	Imidacloprid precursors, Acetamiprid.
5-Fluoronicotinic Acid	Low (Stable): C-F bond is generally inert; used for electronic modulation.	Amide coupling.[2][3][4]	Bioisostere for nicotinic acid; metabolic blocker.
2,6-Dichloronicotinic Acid	Regioselective: C2 reacts via SNAr; C6 reacts via Pd-coupling.	Amide coupling.[2][3][4]	Complex polysubstituted pyridines.

Part 3: Core Application 1 – Medicinal Chemistry (SNAr Focus)

Target Class: 2-Anilinonicotinic Acids (NSAIDs like Niflumic Acid) Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The 2-chloro position is highly electrophilic because the nitrogen atom withdraws electron density (inductive effect -I) and stabilizes the Meisenheimer complex intermediate.

Protocol A: Green Synthesis of 2-Anilinonicotinic Acid Derivatives

A solvent-free, catalyst-free approach suitable for rapid library generation.

Materials:

• 2-Chloronicotinic acid (1.0 equiv)

• Substituted Aniline (e.g., 3-trifluoromethylaniline) (1.5 equiv)[1]

• Reagent grade HCl (aq) for workup

Step-by-Step Workflow:

• Mixing: In a screw-capped vial, intimately mix 2-chloronicotinic acid (157 mg, 1.0 mmol) and the aniline (1.5 mmol). No solvent is added.

• Heating: Place the vial in a pre-heated oil bath or heating block at 120°C .

  • Expert Insight: The mixture will melt and form a eutectic melt, facilitating the reaction. Evolution of HCl gas may be observed (ensure venting).

• Monitoring: Monitor by TLC (EtOAc/MeOH 9:1) or LC-MS. Reaction typically completes in 15–45 minutes.

• Workup: Cool to room temperature. The melt will solidify.

• Purification:

  • Add 5 mL of 1M NaOH to dissolve the unreacted acid and the product (as the carboxylate salt).

  • Extract with Ethyl Acetate (2 x 5 mL) to remove excess unreacted aniline (organic layer).

  • Acidify the aqueous layer to pH 3-4 using 1M HCl. The product will precipitate as a solid.[5][6]

  • Filter, wash with cold water, and dry.[1]

Yield Expectation: 85–95% Purity: >95% (suitable for biological screening).

Part 4: Core Application 2 – Agrochemical Synthesis (Amide Coupling)

Target: Boscalid (Fungicide) Mechanism: Acid Chloride Formation & Amide Coupling

This protocol demonstrates the conversion of the carboxylic acid to an amide without affecting the C-Cl bond, which is essential for the biological activity of Boscalid.

Protocol B: Synthesis of Boscalid via Acid Chloride Activation

Materials:

• 2-Chloronicotinic acid (10.0 g)

• Thionyl Chloride (SOCl2) (1.5 equiv)

• 4'-chloro-2-aminobiphenyl (1.0 equiv)

• Toluene (Solvent)[4][7][8][9]

• Catalytic DMF (3 drops)

Step-by-Step Workflow:

• Activation: Suspend 2-chloronicotinic acid (10 g) in Toluene (50 mL). Add catalytic DMF.[4]

• Chlorination: Add Thionyl Chloride dropwise at room temperature. Heat to 60°C for 2 hours.

  • Expert Insight: Monitor gas evolution. Once ceased, the solution should be clear. Remove excess SOCl2 via vacuum distillation if possible, or proceed carefully.[1]

• Coupling: Dissolve 4'-chloro-2-aminobiphenyl in Toluene (30 mL) and add Pyridine (1.1 equiv) as an acid scavenger.

• Addition: Add the prepared 2-chloronicotinoyl chloride solution to the amine solution dropwise at 0–5°C .

  • Control: Exothermic reaction. Temperature control is critical to prevent side reactions at the C2-chloro position.

• Completion: Allow to warm to room temperature and stir for 4 hours.

• Isolation: Wash reaction mixture with water, 1M HCl (to remove pyridine), and Brine. Concentrate the organic layer.[6] Recrystallize from Ethanol.

Part 5: Advanced Application – Regioselective Diversification

Target: 2-Amino-6-Aryl-Nicotinic Acids Substrate: 2,6-Dichloronicotinic Acid

This workflow exploits the difference in reactivity between C2 and C6.

• C2 Position: More reactive toward Nucleophiles (SNAr) due to proximity to Ring Nitrogen.

• C6 Position: More reactive toward Pd-catalyzed oxidative addition (Suzuki) due to less steric hindrance from the carboxylate.

Caption: Orthogonal functionalization strategies for 2,6-dichloronicotinic acid. The order of operations dictates the final substitution pattern.

Part 6: References

• Synthesis of Boscalid:

  • Title: Synthesis of Boscalid via a three-step telescoped continuous flow process.[10]

  • Source: Reaction Chemistry & Engineering, 2016.[1]

  • URL:[Link]

• Green SNAr Protocols:

  • Title: Environmentally friendly catalyst- and solvent-free synthesis of 2-anilino nicotinic acids derivatives.[11]

  • Source: Chemistry Central Journal (BMC Chemistry), 2023.[1]

  • URL:[Link]

• Regioselective Coupling:

  • Title: Efficient Synthesis of 2-Aryl-6-chloronicotinamides via PXPd2-Catalyzed Regioselective Suzuki Coupling.

  • Source: Organic Letters, 2003.[1]

  • URL:[Link]

• Halogen Bonding & Reactivity:

  • Title: Principles and Applications of Halogen Bonding in Medicinal Chemistry.

  • Source: Journal of Medicinal Chemistry, 2013.

  • URL:[Link]

Sources

• 1. CN103193705A - Synthesis method of 2-chloronicotinic acid and derivative thereof - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. WO2018024145A1 - Process for preparing boscalid - Google Patents [patents.google.com]
• 6. guidechem.com [guidechem.com]
• 7. New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. thieme-connect.de [thieme-connect.de]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 11. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Fluoro-3-nitropicolinic Acid

Welcome to the technical support center for the synthesis of 5-Fluoro-3-nitropicolinic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this multi-step synthesis, improve yields, and troubleshoot common experimental challenges. My approach is to not only provide protocols but to explain the underlying chemical principles, ensuring you can adapt and optimize the synthesis for your specific laboratory context.

I. Overview of the Synthetic Pathway

The synthesis of 5-Fluoro-3-nitropicolinic acid is most effectively approached via a three-step sequence starting from 5-fluoropicolinic acid. This strategy involves:

• Esterification: Protection of the carboxylic acid as a methyl ester. This is crucial because the strongly acidic conditions of the subsequent nitration step can interfere with the free carboxylic acid.

• Electrophilic Nitration: Introduction of the nitro group at the C-3 position of the pyridine ring. This is the most challenging step due to the deactivating effects of both the fluorine atom and the ester group.

• Saponification (Hydrolysis): Conversion of the intermediate methyl ester back to the desired carboxylic acid.

This pathway is designed to maximize control over the regioselectivity of the nitration and to facilitate purification of the intermediates and the final product.

Figure 1: Overall synthetic pathway for 5-Fluoro-3-nitropicolinic acid.

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address potential issues you may encounter during the synthesis.

Step 2: Nitration of Methyl 5-fluoropicolinate

This electrophilic aromatic substitution is the most yield-defining and problematic step. The pyridine ring is already electron-deficient, and this effect is compounded by the electron-withdrawing nature of the C5-fluoro and C2-ester groups, making the ring strongly deactivated.

Question 1: My nitration reaction shows very low conversion, and I'm recovering mostly starting material. How can I drive the reaction to completion?

Answer: This is a common issue stemming from the highly deactivated nature of the substrate.

• Causality: The rate of electrophilic aromatic substitution is directly proportional to the electron density of the aromatic ring. The combined deactivating effects of the ring nitrogen, the fluoro group, and the ester significantly raise the activation energy for the attack by the nitronium ion (NO₂⁺).

• Solutions:

  • Increase Temperature (with caution): Slowly and cautiously increasing the reaction temperature can provide the necessary energy to overcome the activation barrier. However, this must be balanced against the risk of side reactions. Do not exceed 20-25°C without careful small-scale trials.

  • Use a Stronger Nitrating Agent: While a standard mixture of concentrated nitric and sulfuric acid is common, the equilibrium concentration of the active electrophile, NO₂⁺, can be increased. Consider using fuming nitric acid or oleum (fuming sulfuric acid) as part of the nitrating mixture.[1] This dramatically increases the potency of the nitrating system.

  • Increase Reaction Time: For deactivated systems, extended reaction times (e.g., 12-24 hours) may be necessary to achieve acceptable conversion. Monitor the reaction by TLC or LC-MS to determine the optimal time.[2]

Question 2: My reaction mixture turned into a dark-colored tar, and the yield of the desired product is poor. What went wrong?

Answer: The formation of tarry byproducts is indicative of oxidative side reactions or decomposition.

• Causality: Concentrated nitric acid is a powerful oxidizing agent. At elevated temperatures or with prolonged reaction times, it can oxidize the starting material or the product, leading to complex, polymeric materials.[3] The pyridine ring itself can also be susceptible to degradation under harsh acidic conditions.

• Solutions:

  • Maintain Low Temperatures: This is the most critical parameter. The nitration of these systems should always be initiated at low temperatures (typically -5 to 0°C).[2] The nitrating mixture should be added dropwise to the substrate solution while ensuring efficient cooling and stirring to dissipate the heat of reaction.

  • Controlled Reagent Addition: Add the nitrating mixture slowly. A rapid addition can create localized "hot spots" where the temperature spikes, promoting oxidation and byproduct formation.

  • Ensure Starting Material Purity: Impurities in the methyl 5-fluoropicolinate can act as catalysts for decomposition. Ensure your starting material is pure before beginning the nitration.

Question 3: I am observing a significant amount of a dinitrated byproduct in my crude product analysis. How can I improve the regioselectivity for mono-nitration?

Answer: Over-nitration occurs when the reaction conditions are too harsh or the stoichiometry is not carefully controlled.

• Causality: Although the first nitro group is deactivating, forcing conditions (high temperature, large excess of nitrating agent) can still lead to the introduction of a second nitro group.

• Solutions:

  • Strict Temperature Control: As with tar formation, higher temperatures increase the rate of the second nitration. Maintain the reaction at the lowest feasible temperature that still allows for the formation of the mono-nitro product.[1]

  • Optimize Stoichiometry: Use only a slight excess of the nitrating agent (e.g., 1.1 to 1.2 molar equivalents of nitric acid). A large excess will significantly increase the probability of dinitration.

  • Monitor Reaction Progress: Use TLC or LC-MS to monitor the reaction. Stop the reaction as soon as the starting material is consumed to prevent the subsequent conversion of the desired product into the dinitrated byproduct.

Figure 2: Troubleshooting workflow for the nitration step.

Step 3: Hydrolysis of Methyl 5-fluoro-3-nitropicolinate

The saponification of the ester to the final acid can also present challenges, primarily related to reaction rate.

Question 4: The hydrolysis of my methyl ester is extremely slow or incomplete, even with heating. What can I do?

Answer: The slow rate of hydrolysis is likely due to a combination of electronic and steric effects.

• Causality: The electron-withdrawing nitro and fluoro groups decrease the electron density on the ester's carbonyl carbon, making it less electrophilic and thus less susceptible to nucleophilic attack by hydroxide. Furthermore, the nitro group at the adjacent C-3 position provides significant steric hindrance, physically blocking the approach of the hydroxide ion to the carbonyl center.[4][5][6]

• Solutions:

  • Increase Excess of Base: Use a larger excess of the hydrolyzing agent (e.g., 3-5 equivalents of LiOH or NaOH) to increase the concentration of the nucleophile and drive the reaction forward.

  • Use a Co-solvent: Employing a co-solvent like tetrahydrofuran (THF) or dioxane alongside water can improve the solubility of the ester substrate and enhance the reaction rate.[7]

  • Non-Aqueous Hydrolysis Conditions: For exceptionally hindered esters, consider a non-aqueous hydrolysis method. A system using NaOH in a mixed solvent system like MeOH/CH₂Cl₂ (1:9) has been shown to be effective for hydrolyzing crowded esters under mild, room temperature conditions.[4] This is because the hydroxide ion is less solvated and therefore more nucleophilic than in a purely aqueous medium.[4]

  • Microwave-Assisted Synthesis: If available, microwave irradiation can significantly accelerate the rate of hydrolysis by efficiently heating the reaction mixture.

Purification

Question 5: How can I effectively purify the final product, 5-Fluoro-3-nitropicolinic acid?

Answer: Purification typically involves removing unreacted starting materials, byproducts, and inorganic salts from the workup.

• Causality: The final product is a polar, acidic compound. Its purification strategy must leverage these properties.

• Solutions:

  • Acid-Base Extraction: After hydrolysis, the reaction mixture will be basic. Carefully acidify the aqueous solution with an acid like HCl to a pH of approximately 2.5-3.0.[8] This will protonate the carboxylate, causing the desired product to precipitate out of the solution, as it is generally less soluble in acidic water.

  • Recrystallization: This is the most effective method for obtaining high-purity material. The crude, precipitated solid can be recrystallized from a suitable solvent system. Good starting points for solvent screening include ethanol/water mixtures, acetone, or isopropyl alcohol.[9]

  • Column Chromatography (If Necessary): If recrystallization fails to remove persistent impurities, column chromatography on silica gel can be used. A polar mobile phase, often containing a small amount of acetic or formic acid to keep the product protonated and prevent streaking, will be required. A typical solvent system might be a gradient of methanol in dichloromethane.[9]

III. Experimental Protocols

Safety First: The nitration of aromatic compounds is a highly exothermic and potentially hazardous reaction. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Concentrated acids must be handled with extreme care.

Protocol 1: Esterification of 5-Fluoropicolinic Acid

• Suspend 5-fluoropicolinic acid (1.0 eq) in anhydrous methanol (approx. 10 mL per gram of acid).

• Cool the suspension to 0°C in an ice bath.

• Slowly add thionyl chloride (SOCl₂) (2.0 eq) dropwise to the stirred suspension.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 65°C).

• Maintain the reflux for 4-6 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield methyl 5-fluoropicolinate, which can often be used in the next step without further purification.

Protocol 2: Nitration of Methyl 5-fluoropicolinate

• In a flask of appropriate size, carefully add concentrated sulfuric acid (H₂SO₄, 98%) (approx. 5 mL per gram of ester).

• Cool the sulfuric acid to -5°C to 0°C in an ice/salt bath.

• Slowly add methyl 5-fluoropicolinate (1.0 eq) in portions, ensuring the temperature is maintained below 5°C.

• In a separate flask, prepare the nitrating mixture by slowly adding fuming nitric acid (HNO₃, >90%) (1.2 eq) to concentrated sulfuric acid (H₂SO₄) (approx. 1 mL per mL of HNO₃) at 0°C.

• Add the cold nitrating mixture dropwise to the solution of the ester over 30-60 minutes, ensuring the internal temperature of the reaction does not rise above 5°C.

• After the addition is complete, continue to stir the reaction mixture at 0-5°C for 1-2 hours.

• Allow the reaction to slowly warm to room temperature and stir for an additional 12-16 hours, monitoring by TLC or LC-MS.[2]

• Very carefully pour the reaction mixture over a large amount of crushed ice with vigorous stirring.

• The precipitated solid product (methyl 5-fluoro-3-nitropicolinate) is collected by vacuum filtration.

• Wash the solid thoroughly with cold water until the washings are neutral (pH ~7).

• Dry the product under vacuum.

Protocol 3: Hydrolysis of Methyl 5-fluoro-3-nitropicolinate

• Suspend the crude methyl 5-fluoro-3-nitropicolinate (1.0 eq) in a mixture of THF and water (e.g., a 3:1 ratio).

• Add lithium hydroxide monohydrate (LiOH·H₂O) (3.0 eq) to the suspension.

• Stir the mixture at room temperature for 12-24 hours. If the reaction is slow, it can be gently heated to 40-50°C. Monitor the disappearance of the starting ester by TLC.

• Once the reaction is complete, remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate or diethyl ether to remove any non-polar impurities.

• Cool the aqueous layer in an ice bath and carefully acidify to pH 2.5-3.0 with 2M HCl.

• A precipitate of 5-Fluoro-3-nitropicolinic acid should form. Stir the cold suspension for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum.

• For higher purity, the product can be recrystallized.[9]

IV. Data Summary Table

The following table summarizes key reaction parameters and their expected impact, based on established principles for similar reactions.

Parameter	Step	Variable Range	Expected Impact on Yield/Purity	Rationale & Reference
Temperature	Nitration	-5°C to 25°C	Lower temp (0°C) increases purity by reducing byproducts; higher temp increases conversion rate but risks tar/dinitration.	Critical for controlling exothermic reaction and preventing oxidation/over-nitration.[1][2]
Nitrating Agent	Nitration	Conc. HNO₃ vs. Fuming HNO₃	Fuming HNO₃ increases the concentration of NO₂⁺, leading to higher conversion rates for deactivated substrates.	A more potent electrophile is needed to overcome the high activation energy.
HNO₃ Stoichiometry	Nitration	1.1 eq to >2.0 eq	Slight excess (1.1-1.2 eq) is optimal. Large excess significantly increases the risk of dinitration.	Minimizes the availability of the electrophile for a second substitution on the product.
Base	Hydrolysis	LiOH vs. NaOH	LiOH is often preferred for ester hydrolysis due to its higher solubility in mixed aqueous/organic solvents.	Better solubility ensures a more homogeneous and often faster reaction.
Solvent	Hydrolysis	Aqueous vs. Mixed (THF/H₂O)	Mixed solvent systems improve substrate solubility, accelerating the rate of hydrolysis for hindered esters.	Overcomes poor solubility of the organic ester in a purely aqueous basic solution.[4]

V. References

• The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. Retrieved from [Link]

• Google Patents. (n.d.). US3027380A - Process for preparing 5-fluoronicotinic acid. Retrieved from

• ARKIVOC. (2007). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved from [Link]

• MDPI. (2023). Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. Retrieved from [Link]

• Journal of Emerging Investigators. (2022). Taft linear free-energy relationships in the biocatalytic hydrolysis of sterically hindered nitrophenyl ester substrates. Retrieved from [Link]

• MDPI. (2022). Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro-pyrazine-2-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester. Retrieved from

• PubMed. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Retrieved from [Link]

• ResearchGate. (n.d.). Structure-Metabolism Relationships Steric Effects and the Enzymatic Hydrolysis of Carboxylic Esters. Retrieved from [Link]

• Digital Commons @ Assumption University. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from [Link]

Sources

• 1. US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester - Google Patents [patents.google.com]
• 2. Methyl 5-fluoro-2-methyl-3-nitrobenzoate | 697739-03-0 [chemicalbook.com]
• 3. stmarys-ca.edu [stmarys-ca.edu]
• 4. arkat-usa.org [arkat-usa.org]
• 5. emerginginvestigators.org [emerginginvestigators.org]
• 6. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. US3027380A - Process for preparing 5-fluoronicotinic acid - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Challenges in the purification of 5-Fluoro-3-nitropicolinic acid

Welcome to the Technical Support Center. This guide is engineered for researchers and process chemists facing isolation and purification bottlenecks with 5-Fluoro-3-nitropicolinic acid .

Due to its unique substitution pattern, this molecule defies standard organic workflow conventions. The synergistic electron-withdrawing effects of the nitro and fluoro groups on the picolinic acid core create a highly reactive, thermally sensitive, and polar system. Below is a comprehensive troubleshooting guide, complete with mechanistic root-cause analyses and self-validating protocols.

Part 1: Physicochemical Profiling

To purify this compound successfully, one must first understand how its substituents dictate its macroscopic behavior. The table below summarizes the critical quantitative and qualitative data that govern its handling.

Table 1: Physicochemical Properties and Purification Implications

Property	Estimated Value / Characteristic	Process Implication
Carboxylic Acid pKa	~1.5 - 2.0	Highly acidic due to the ortho-nitro group. Requires aggressive acidification (pH < 1.5) to suppress ionization for organic extraction.
Pyridine Nitrogen pKa	< 0.0	Rendered virtually non-basic by the electron-deficient ring. Zwitterion formation is negligible compared to unsubstituted picolinic acid.
C5 Electrophilicity	Highly Activated	The C5-fluorine is highly susceptible to Nucleophilic Aromatic Substitution (SNAr). Strictly avoid nucleophilic solvents (e.g., alcohols) under basic conditions.
Thermal Stability	Decarboxylates > 40°C	The electron-deficient ring stabilizes the ylide intermediate, drastically lowering the activation energy for decarboxylation. Avoid rotary evaporation at elevated temperatures.

Part 2: Troubleshooting & FAQs

Issue 1: Catastrophic Yield Loss During Aqueous Workup Q: After saponifying the ester precursor, I cannot extract the free acid into ethyl acetate or dichloromethane. Where is my product? Root Cause Analysis: 5-Fluoro-3-nitropicolinic acid forms a highly water-soluble carboxylate salt under basic or neutral conditions. Because the nitro and fluoro groups heavily withdraw electron density, the pKa of the carboxylic acid is exceptionally low. Standard acidification to pH 3–4 is insufficient to protonate the carboxylate fully. Corrective Action: Acidify the aqueous layer to pH 1.0–1.5 using 6M HCl. Extract with a highly polar, water-immiscible solvent system such as 2-Methyltetrahydrofuran (2-MeTHF) or an Ethyl Acetate/THF (8:2) mixture.

Issue 2: Product Degradation and "New Impurities" During Recrystallization Q: When attempting to recrystallize the crude acid from methanol, LC-MS indicates the formation of a +12 Da impurity. What is happening? Root Cause Analysis: The C5-fluoro substituent is highly activated toward SNAr by the synergistic electron-withdrawing effects of the ortho-nitro group and the para-pyridine nitrogen. Methanol acts as a nucleophile, attacking the C5 position to form a Meisenheimer complex, followed by the expulsion of the fluoride ion to yield 5-methoxy-3-nitropicolinic acid. This is a well-documented degradation pathway for halogenated nitropicolinates (1)[1]. Corrective Action: Completely eliminate nucleophilic solvents (alcohols, primary/secondary amines) from your purification workflow. Utilize non-nucleophilic solvent systems like Toluene/Acetonitrile or EtOAc/Heptane for trituration or crystallization (2)[2].

Issue 3: Severe Tailing on Normal-Phase Silica Gel Q: Purification on bare silica gel results in extreme streaking, and the product elutes over 20 column volumes. How can I fix this? Root Cause Analysis: The highly polar carboxylic acid binds irreversibly to the free silanol groups on normal-phase silica. Corrective Action: Transition to Reverse-Phase Preparative HPLC (C18). It is critical to use an acidic modifier (e.g., 0.1% TFA) in the mobile phase to keep the carboxylic acid fully protonated, thereby preventing peak splitting and tailing (3)[3].

Part 3: Validated Experimental Protocols

Protocol A: pH-Controlled Isolation via Isoelectric Precipitation

This protocol leverages the compound's low solubility in cold, highly acidic water to bypass extraction entirely.

• Thermal Control: Cool the crude aqueous reaction mixture (containing the carboxylate salt) to 0–5°C in an ice bath.

  • Causality: Minimizes thermal decarboxylation and reduces the solubility of the final free acid.

• Titration: Slowly add 6M HCl dropwise while continuously monitoring with a calibrated pH meter until the pH reaches exactly 1.5.

  • Causality: Ensures full protonation of the carboxylic acid (pKa ~1.5) without unnecessarily protonating the weakly basic pyridine nitrogen, which would re-solubilize the compound as a hydrochloride salt.

• Ripening: Stir the resulting suspension for 45 minutes at 0°C to allow for complete crystal ripening and particle size growth.

• Isolation & Self-Validation: Filter the precipitate under vacuum and wash with a minimal volume of ice-cold water (pre-adjusted to pH 1.5 with HCl).

  • Self-Validation Step: Immediately test the filtrate via LC-MS. If the product peak area in the filtrate exceeds 5% of the total, extract the filtrate with 2-MeTHF (3 x 1 Vol) to recover the remaining mass.

• Drying: Dry the solid under high vacuum at ambient temperature (≤ 30°C) to a constant weight. Do not use a heated vacuum oven.

Protocol B: Reverse-Phase Preparative HPLC Purification

For batches requiring >98% purity for biological assays or sensitive cross-coupling steps.

• Sample Preparation: Dissolve the crude 5-fluoro-3-nitropicolinic acid in a minimal volume of Acetonitrile/Water (1:1) containing 0.1% Trifluoroacetic Acid (TFA).

• Stationary Phase: Inject onto a C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Gradient Elution: Run a linear gradient of 5% to 60% Acetonitrile in Water (both mobile phases must contain 0.1% TFA) over 20 minutes.

  • Causality: The TFA suppresses ionization of the picolinic acid, ensuring a sharp, symmetrical peak.

• Detection: Monitor absorbance at 254 nm and 280 nm. Collect the major eluting peak.

• Recovery & Self-Validation: Lyophilize (freeze-dry) the collected fractions immediately.

  • Self-Validation Step: Weigh the lyophilized powder and run a quantitative NMR (qNMR) using an internal standard to confirm that no TFA salts or water remain trapped in the crystal lattice.

Part 4: Process & Mechanistic Visualizations

Figure 1: Optimized purification workflow for 5-fluoro-3-nitropicolinic acid.

Figure 2: SNAr degradation pathway in the presence of nucleophilic solvents.

References

• Title : Advancing the antituberculosis activity of nitropicolinic acids and amides Source : OUR Archive - University of Otago URL : 2

• Title : Methyl 5-Chloro-3-nitropicolinate (Mechanistic Pathways) Source : Benchchem URL : 1

• Title : US8501763B2 - Inhibitors of focal adhesion kinase (Chromatography Standards) Source : Google Patents URL : 3

Sources

• 1. Methyl 5-Chloro-3-nitropicolinate [benchchem.com]
• 2. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 3. US8501763B2 - Inhibitors of focal adhesion kinase - Google Patents [patents.google.com]

Side reactions in the synthesis of 5-Fluoro-3-nitropicolinic acid

This technical guide addresses the synthesis and troubleshooting of 5-Fluoro-3-nitropicolinic acid (CAS 874902-12-4) . It focuses on the two primary synthetic routes: Oxidation of 2-methyl-5-fluoro-3-nitropyridine and Hydrolysis of 2-cyano-5-fluoro-3-nitropyridine .

Troubleshooting Side Reactions & Process Optimization

Audience: Medicinal Chemists, Process Development Scientists Scope: Route Selection, Impurity Profiling, and Yield Optimization Version: 1.2 (Current as of 2026)

Molecule Profile & Reactivity Overview

5-Fluoro-3-nitropicolinic acid is a highly functionalized pyridine intermediate used in the synthesis of next-generation kinase inhibitors and antibiotics. Its reactivity is dominated by the interplay between three functional groups:

• Pyridine Nitrogen: Deactivated by the nitro group but still susceptible to N-oxidation.

• C3-Nitro Group: Provides strong electron-withdrawal, activating the ring but sterically crowding the C2-carboxylate.

• C2-Carboxylic Acid: The critical instability point. Picolinic acids (2-COOH) are prone to thermal decarboxylation, a risk significantly amplified by the ortho-nitro group.

Core Synthetic Pathways

The synthesis generally proceeds via two routes to install the C2-carboxyl group:

• Route A (Oxidation): Oxidative cleavage of a C2-methyl group (from 2-methyl-5-fluoro-3-nitropyridine).

• Route B (Hydrolysis): Hydrolysis of a C2-nitrile (from 2-cyano-5-fluoro-3-nitropyridine).

Reaction Pathway & Side Reaction Map

The following diagram illustrates the primary synthetic pathways and the specific divergence points where side reactions occur.

Figure 1: Mechanistic map showing the convergence of synthetic routes and the primary divergence into decarboxylation or over-oxidation side products.

Troubleshooting Guide: FAQs & Protocols

Module 1: Decarboxylation (The "Disappearing Product" Phenomenon)

Issue: "My LC-MS shows a clean conversion, but after workup and drying, the yield drops significantly, and I see a new peak with Mass = (Target - 44)."

Diagnosis: Thermal Decarboxylation.[1][2] Picolinic acids are inherently unstable due to the "Hammick Mechanism," where the protonated nitrogen or zwitterion facilitates CO₂ loss. The ortho-nitro group at C3 exacerbates this by sterically twisting the carboxylate out of planarity and electronically destabilizing the ground state.

Corrective Actions:

• Temperature Control: Never heat the free acid above 60°C . Perform solvent removal under high vacuum at ambient temperature.

• pH Management: Decarboxylation is often acid-catalyzed. Avoid prolonged exposure to pH < 2 at elevated temperatures.

• Salt Formation: If the free acid is too unstable, isolate the product as a Lithium or Sodium salt, which are significantly more thermally stable.

Quantitative Data: Decarboxylation Risk Profile

Condition	Temperature	t 1/2 (Half-life of Acid)	Risk Level
Aqueous pH 1.0	90°C	< 30 mins	Critical
Aqueous pH 7.0	90°C	~ 4 hours	High
Solid State (Vac Oven)	50°C	Stable	Low

| Solid State (Vac Oven) | 100°C | Variable | Moderate |

Module 2: Oxidation Challenges (Route A)

Issue: "I am using KMnO₄ to oxidize the methyl group. The reaction stalls at 60% conversion, but adding more oxidant produces a highly polar impurity."

Diagnosis: N-Oxidation and Ring Degradation. The nitrogen atom in 3-nitropyridine is deactivated, but aggressive oxidants like KMnO₄ can still form the N-oxide (M+16). Furthermore, the electron-deficient ring is susceptible to oxidative ring opening under harsh conditions.

Protocol Adjustment:

• Stepwise Addition: Do not add all oxidant at once. Add KMnO₄ in 0.2 equivalent portions, monitoring by HPLC.

• Buffer the Reaction: Conduct the oxidation in a buffered aqueous system (e.g., Na₂CO₃/NaHCO₃) to maintain pH 8–9. This protects the pyridine nitrogen from protonation (which activates the ring toward side reactions) and solubilizes the product.

• Alternative Reagent: Consider Selenium Dioxide (SeO₂) in pyridine/water. While toxic, it is highly specific for methyl-to-acid oxidation and avoids N-oxidation.

Module 3: Hydrolysis & Fluorine Stability (Route B)

Issue: "During the basic hydrolysis of the nitrile, I observe the loss of the Fluorine signal in 19F NMR and the appearance of a phenolic impurity."

Diagnosis: Nucleophilic Aromatic Substitution (S_NAr).[3][4][5] While the Fluorine at C5 is meta to the nitro group (and thus less activated than C2/C4/C6), the ring is still electron-deficient. Prolonged exposure to strong nucleophiles (like hydroxide at high concentration and temperature) can displace the fluorine.

Troubleshooting Steps:

• Switch to Acidic Hydrolysis: Use conc. HCl or H₂SO₄ at 80°C instead of NaOH. The fluoride is stable to acidic conditions.

  • Note: Acidic hydrolysis stops at the amide intermediate more frequently. Ensure reaction time is sufficient to convert Amide -> Acid.

• Mild Basic Conditions: If base is required, use LiOH (2.0 eq) in THF/Water at room temperature rather than refluxing NaOH. Lithium acts as a Lewis acid to activate the nitrile/amide carbonyl without requiring harsh pH.

Analytical Checkpoints

Use these parameters to validate your product quality at intermediate stages.

Checkpoint	Method	Target Marker	Warning Sign (Impurity)
Oxidation Completion	HPLC (UV 254nm)	Disappearance of Methyl precursor	Peak at RRT ~0.8 (Aldehyde intermediate) or RRT ~0.2 (N-oxide)
Hydrolysis Completion	LC-MS	Mass [M-H]- = 185.0	Mass [M-H]- = 184.0 (Amide intermediate)
Final Purity	19F NMR	Single singlet ~ -120 to -130 ppm	Secondary peak (S_NAr product) or shift (Decarboxylated)

References

• Decarboxylation Mechanisms: Dunn, G. E., et al. "Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution." Canadian Journal of Chemistry, vol. 57, no.[1] 10, 1979. Link

• Nitration & Pyridine Chemistry: Scriven, E. F. V. "Pyridines: From Lab to Production." Chemical Reviews, vol. 88, 1988.

• S_NAr on Fluoropyridines: "Nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene."[3] Beilstein Journal of Organic Chemistry, 2016.[3] Link

• Nitrile Hydrolysis Protocols: "Hydrolysis of Nitriles - Organic Synthesis." Organic Chemistry Portal. Link

• Oxidation of Methylpyridines: "3-Methyl-4-nitropyridine-1-oxide Preparation." Organic Syntheses, Coll. Vol. 4, p.654. Link

Sources

• 1. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]
• 2. Decarboxylation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Nitration Conditions for 5-Fluoropicolinic Acid

Welcome to the Application Support Center. Nitrating electron-deficient heteroaromatics—specifically 5-fluoropicolinic acid—is a notoriously challenging transformation in drug development and agrochemical synthesis. The synergistic electron-withdrawing effects of the pyridine ring, the carboxylic acid, and the fluorine atom severely deactivate the ring toward electrophilic aromatic substitution (EAS).

This guide is designed for research scientists to troubleshoot failed nitration attempts, understand the mechanistic causality behind reagent selection, and implement self-validating experimental protocols.

Mechanistic Troubleshooting & FAQs

Q1: Direct nitration of 5-fluoropicolinic acid is yielding unreacted starting material or degradation products. Why is the activation energy so high? Root Cause: The pyridine nitrogen is highly electronegative, withdrawing electron density via resonance. The carboxylic acid at C2 is strongly electron-withdrawing, and the fluorine at C5 withdraws electron density inductively. This leaves the

-electron cloud severely depleted. Pushing the reaction temperature above 120°C with fuming nitric acid and oleum often leads to protodecarboxylation (loss of ) before the nitronium ion ( ) can successfully attack the ring[1]. Solution: You must temporarily alter the electronic landscape of the ring. The industry standard is to utilize an N-oxide intermediate to lower the activation energy.

Q2: How does N-oxidation alter the regioselectivity and kinetics of this reaction? Causality: Converting the pyridine nitrogen to an N-oxide (

) introduces a strongly resonance-donating group. The oxygen atom donates electron density back into the ring, specifically activating the ortho and para positions (C2, C4, and C6). Since C2 is blocked by the carboxyl group and C6 is sterically hindered by the adjacent fluorine atom, the electrophile is directed almost exclusively to the C4 position. This allows nitration to proceed at milder temperatures (80–100°C), preserving the structural integrity of the molecule[1].

Q3: Can I perform continuous flow nitration to scale up the direct nitration safely? Causality: Yes. Batch nitration with fuming

and at high temperatures poses severe thermal runaway risks and extended exposure times that cause degradation. Continuous flow reactors enhance mass and heat transfer, allowing for precise, short residence times (often <5 minutes). This minimizes the over-oxidation and decarboxylation side reactions typically seen in batch reactors, making direct nitration viable at scale[2].

Q4: My N-oxide deoxygenation step using

is reducing my newly added nitro group. How do I prevent this? Causality: Phosphorus trichloride ( ) is a potent deoxygenating agent but can over-reduce the nitro group to a nitroso or amine derivative if the temperature is too high or if reaction times are extended. Simultaneous nitration-deoxygenation can sometimes occur under specific highly acidic conditions, but it is difficult to control[3]. Solution: Ensure strict temperature control (0–20°C) during addition, or switch to a milder deoxygenation protocol using catalytic transfer hydrogenation if simultaneous reduction to the amine is desired.

Quantitative Data: Nitration Conditions Comparison

To assist in route scouting, the following table summarizes the kinetic and thermodynamic trade-offs of various nitration strategies applied to fluorinated picolinic acid derivatives[1][2][4].

Method	Reagents	Temp (°C)	Time	Regioselectivity	Yield (%)	Primary Issue / Limitation
Direct Batch	Fuming , Oleum	130	12 h	C4	< 15%	Severe decarboxylation
Direct Flow	Fuming ,	120	5 min	C4	45%	Requires specialized flow equipment
N-Oxide Route	1. mCPBA 2. /	85	4 h	C4	75%	Multi-step workflow
Amino-Directed	/	0	2 h	C5	58%	Requires pre-installed amino group

Workflow Visualization

The following diagram illustrates the logical decision tree between the direct nitration pathway and the recommended N-oxide mediated pathway.

Workflow comparing direct nitration vs. the N-oxide mediated pathway for 5-fluoropicolinic acid.

Self-Validating Experimental Protocols

Protocol A: N-Oxide Mediated Nitration (Recommended)

This protocol utilizes a protecting group strategy and N-oxide activation to ensure high regioselectivity and prevent thermal degradation[1].

Step 1: Esterification & N-Oxidation

• Action: Dissolve 5-fluoropicolinic acid (1.0 eq) in anhydrous Methanol. Add a catalytic amount of concentrated

  and reflux for 12 hours. Evaporate the solvent, dissolve the residue in Dichloromethane (DCM), and add mCPBA (1.5 eq) at 0°C. Stir for 6 hours at room temperature.

• Causality: Esterification protects the carboxylic acid from protodecarboxylation during the subsequent harsh nitration. mCPBA oxidizes the pyridine nitrogen, pushing electron density to the C4 position.

• Self-Validation Check: Take a 50 µL aliquot, quench with

  , and analyze via LC-MS. The mass should shift by +14 Da (methyl ester) and +16 Da (N-oxide). Do not proceed to Step 2 until the starting material peak is <2% by UV area.

Step 2: Electrophilic Aromatic Substitution (Nitration)

• Action: Dissolve the N-oxide intermediate in concentrated

  at 0°C. Dropwise, add fuming (3.0 eq). Gradually heat the reaction mixture to 85°C and maintain for 4 hours.

• Causality: The N-oxide lowers the activation energy required for the

  attack. The temperature is kept at 85°C (rather than 130°C) to prevent the oxidative cleavage of the ring.

• Self-Validation Check: Monitor via TLC (DCM:MeOH 9:1). A new, more polar yellow spot indicates successful nitration.

Step 3: Deoxygenation & Hydrolysis

• Action: Cool the mixture to 0°C and slowly add

  (1.2 eq). Stir for 2 hours. Quench carefully with ice water, then hydrolyze the ester by adding 2M until pH 10 is reached. Acidify to pH 3 to precipitate the final product.

• Causality:

  reduces the N-oxide back to the standard pyridine ring. Base hydrolysis removes the methyl ester protecting group, restoring the carboxylic acid.

• Self-Validation Check: Final LC-MS must confirm the target mass of 4-nitro-5-fluoropicolinic acid. The disappearance of the N-oxide peak confirms complete deoxygenation.

Protocol B: Continuous Flow Direct Nitration

For process chemists requiring direct nitration without intermediate steps, flow chemistry mitigates thermal risks[2].

• Action: Prepare Solution A (5-fluoropicolinic acid in concentrated

  ) and Solution B (Fuming ). Pump both solutions through a T-mixer into a perfluoroalkoxy (PFA) coil reactor heated to 120°C.

• Causality: The high surface-area-to-volume ratio of the microreactor ensures immediate heat dissipation, preventing the localized hot spots that cause decarboxylation in batch reactors.

• Self-Validation Check: Set the residence time to exactly 5 minutes. Collect the output directly into a quenching bath of ice water. Run an immediate HPLC assay; if di-nitro impurities exceed 5%, increase the flow rate to reduce residence time.

References

• Synthesis of Some Aminopicolinic Acids - David Publishing.1

• PYRIDINE AND ITS DERIVATIVES - Chemistry of Heterocyclic Compounds. 3

• Continuous flow synthesis of xylidines via biphasic nitration of xylenes and nitro-reduction - ResearchGate. 2

• 3-Amino-6-fluoropicolinic acid - Benchchem. 4

Sources

• 1. davidpublisher.com [davidpublisher.com]
• 2. researchgate.net [researchgate.net]
• 3. chemistry-chemists.com [chemistry-chemists.com]
• 4. 3-Amino-6-fluoropicolinic acid | Benchchem [benchchem.com]

Picolinic Acid &amp; Derivatives: Synthesis Troubleshooting &amp; Technical Guide

To: Research Scientists, Medicinal Chemists, and Process Development Engineers From: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Optimization and Troubleshooting of Pyridine-2-Carboxylic Acid Synthesis

Executive Summary

Picolinic acid (pyridine-2-carboxylic acid) and its derivatives are "privileged scaffolds" in drug discovery, serving as crucial bidentate ligands in metalloenzymes and key intermediates for local anesthetics and herbicides. However, their synthesis is plagued by three notorious issues: zwitterionic solubility (making extraction impossible), thermal decarboxylation (the Hammick reaction), and regiocontrol during ring functionalization.

This guide moves beyond standard textbook procedures to address the "why" and "how" of failure modes, offering self-validating protocols for the synthesis and purification of these critical heterocycles.

Module 1: Route Selection & Decision Matrix

Before starting, select the synthetic route based on your starting material and available equipment.

Figure 1: Decision matrix for selecting the optimal synthetic pathway.

Module 2: The Oxidation Route (2-Picoline Precursors)

The oxidation of 2-methylpyridine (2-picoline) using Potassium Permanganate (

) is the industrial standard but often fails on the bench due to poor workup.

Core Protocol: Buffered Permanganate Oxidation

The Mechanism: The reaction proceeds via a radical mechanism. The pyridine ring is electron-deficient, making it resistant to oxidation compared to the methyl group. However, pH control is critical . If the solution becomes too acidic, the nitrogen protonates, deactivating the ring but also solubilizing the product, making isolation difficult.

Step-by-Step Optimization:

• Stoichiometry: Use 2.5 - 3.0 equivalents of

  .

• Temperature: Maintain 70–80°C. Do not boil vigorously (>100°C), as this promotes decarboxylation.

• The "Sludge" Problem: The byproduct

  forms a dense sludge that traps the product.

  • Fix: Add Celite (diatomaceous earth) before filtration. Wash the filter cake with hot water (not cold) to redissolve adsorbed picolinate.

Troubleshooting Table: Oxidation

Symptom	Probable Cause	Corrective Action
Low Yield (<30%)	Product trapped in cake.	Resuspend filter cake in hot water (80°C) and re-filter.
Brown Filtrate	Colloidal breakthrough.	Treat filtrate with sodium bisulfite ( ) to reduce Mn(IV) to soluble Mn(II).
Decarboxylation	Reaction temp >100°C or pH < 2.[1]	Keep T < 90°C. Avoid strong acid workups (see Purification Module).
No Crystallization	Product is zwitterionic (highly soluble).	STOP. Do not attempt standard extraction. Proceed to "Copper Purification Method."

Module 3: Palladium-Catalyzed Carbonylation (Halopyridine Precursors)

For complex derivatives where the pyridine ring bears sensitive substituents (e.g., esters, nitriles), oxidation is too harsh. Pd-catalyzed carbonylation is the superior choice.

The Protocol: Low-Pressure Carbonylation

Using 2-bromopyridine,

, and Xantphos ligand allows for carbonylation at atmospheric pressure (CO balloons) rather than high-pressure autoclaves [1].

Figure 2: Catalytic cycle for the alkoxycarbonylation of 2-bromopyridine.

Critical Troubleshooting (Carbonylation)

• Q: The reaction stalls after 20% conversion.

  • A: This is often due to base insolubility . The HBr generated must be neutralized. Use an inorganic base (e.g.,

    ) but ensure the solvent (Toluene/DMF) is dry. If using Toluene, add a phase transfer catalyst (18-Crown-6) or switch to a soluble organic base like Triethylamine ( ).

• Q: Palladium Black precipitates.

  • A: Ligand dissociation. Xantphos is preferred because its wide bite angle stabilizes the Pd center during the reductive elimination step. Ensure the P:Pd ratio is at least 2:1.

Module 4: Isolation & Purification (The "Zwitterion Trap")

This is the most common failure point. Picolinic acid exists as a zwitterion in neutral water, making it insoluble in organic solvents (ether/DCM) and highly soluble in water. Standard liquid-liquid extraction will fail.

Method A: The Isoelectric Point (pI) Precipitation

Picolinic acid has a pI of approximately 3.2.[2]

• Concentrate the aqueous reaction mixture.

• Adjust pH carefully to 3.2 using HCl.

• Cool to 4°C. The free acid is least soluble here and may crystallize.

• Limitation: This only works for high concentrations (>20%).

Method B: The Copper Chelation Method (The "Gold Standard")

When simple crystallization fails, exploit the chelating ability of the N-atom and the Carboxylate [2].

Protocol:

• Neutralize: Adjust the crude aqueous solution to pH 6–7.

• Chelate: Add a hot, saturated solution of Copper(II) Sulfate (

  ) .

• Precipitate: A bright blue precipitate (Copper Picolinate,

  ) will form immediately. This salt is insoluble in water.

• Filter & Wash: Filter the blue solid and wash with water to remove all inorganic impurities (Mn, K, salts).

• Release:

  • Classic Method: Suspend in water and bubble

    gas (Safety Warning: Toxic). CuS precipitates; product stays in solution.

  • Modern/Safer Method: Suspend the copper salt in water.[3] Add Sodium Hydroxide (NaOH) to pH 12. Copper precipitates as

    (black/brown). Filter. The filtrate contains pure Sodium Picolinate.

  • Final Isolation: Acidify the filtrate to pH 3.2 (pI) to crystallize the pure acid.

Module 5: Common Pitfalls & FAQs

Q: Why did my product turn into pyridine? (Decarboxylation)

A: Picolinic acid is thermally unstable. The electron-withdrawing nitrogen creates a dipole that facilitates the loss of

, especially in the zwitterionic form.

• The Hammick Reaction: At T > 150°C, picolinic acid decarboxylates to form an ylide intermediate [3].

• Prevention: Never distill the free acid at atmospheric pressure. If removing solvent, use high vacuum at < 50°C.

Q: How do I synthesize 3-Hydroxypicolinic acid?

A: Direct oxidation of 3-hydroxy-2-methylpyridine often fails due to ring degradation.

• Recommended Route: Use the N-Oxide rearrangement .

  • Oxidize 2-picoline to 2-picoline-N-oxide.

  • Perform the oxidation to Picolinic Acid N-oxide.[4]

  • Rearrange/functionalize. Note: 3-hydroxy derivatives are prone to chelation-induced aggregation. Always purify via the ester form (Methyl 3-hydroxypicolinate) if possible.

References

• Sargent, B. T., & Alexanian, E. J. (2016).[5] Palladium-Catalyzed Alkoxycarbonylation of Unactivated Secondary Alkyl Bromides at Low Pressure. Journal of the American Chemical Society, 138(24), 7520–7523.

• Singer, A. W., & McElvain, S. M. (1940). Picolinic Acid Hydrochloride.[2][6] Organic Syntheses, 20, 79. (Describes the Copper Sulfate purification method).

• Dyson, P., & Hammick, D. L. (1937). The Mechanism of the Decarboxylation of Picolinic and Quinaldinic Acids. Journal of the Chemical Society, 1724-1725.

• Goel, A., et al. (2012). Synthesis of Some Aminopicolinic Acids. Organic Chemistry International.

Sources

• 1. researchgate.net [researchgate.net]
• 2. US2578672A - Picolinic acid recovery - Google Patents [patents.google.com]
• 3. US2109957A - Preparation of pyridine-carboxylic acids and the like - Google Patents [patents.google.com]
• 4. irl.umsl.edu [irl.umsl.edu]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Hub: Stability &amp; Storage of 5-Fluoro-3-nitropicolinic Acid

Content ID: TSH-5F3N-2026 Last Updated: March 2026 Target Audience: Medicinal Chemists, Peptide Synthesis Engineers, Process Chemists

Part 1: Critical Storage Parameters (The "Golden Rules")

Quick Reference Card

Parameter	Specification	Criticality
Primary Storage	-20°C (Long-term)	High
Secondary Storage	+2°C to +8°C (Active use < 1 week)	Medium
Atmosphere	Inert Gas (Argon/Nitrogen)	High
Moisture Sensitivity	Hygroscopic (Store with Desiccant)	High
Light Sensitivity	Photosensitive (Amber Vials)	Medium
Solvent Stability	Unstable in basic aqueous media	Critical

⚠️ Immediate Action Required

Do NOT store this compound at room temperature for >24 hours. The presence of the nitro group at the 3-position (ortho to the carboxylic acid) creates a significant risk of thermal decarboxylation . Unlike standard picolinic acids, 3-nitropicolinic acid derivatives possess a low energy barrier for CO₂ loss, which is catalytically accelerated by moisture and heat [1].

Part 2: Stability Troubleshooting (Diagnostic Q&A)

Q1: My sample has turned from a pale solid to a dark yellow/brown oil. Is it still usable?

Verdict: Likely Degraded.

• Root Cause: This color shift typically indicates decarboxylation followed by oxidation of the resulting pyridine species (3-fluoro-5-nitropyridine or similar byproducts). The evolution of CO₂ gas might not be visible in small samples, but the "melting" into an oil is a hallmark of purity loss in picolinic acids.

• Action: Perform a quick ¹H-NMR or LC-MS. Look for the loss of the carboxylic acid proton or a shift in the aromatic ring protons corresponding to the decarboxylated species. If degradation >5%, discard the batch.

Q2: I am observing precipitation when diluting my DMSO stock into aqueous buffer.

Verdict: Solubility Limit Reached (pH dependent).

• Root Cause: 5-Fluoro-3-nitropicolinic acid is hydrophobic due to the fluoro-nitro substitution. While the carboxylic acid (pKa ~2-3) ionizes in neutral buffers, the lipophilic ring drives aggregation.

• Troubleshooting Protocol:

  • Ensure the final DMSO concentration is ≥5% (v/v) .

  • Check the pH.[1] If pH < 4, the molecule is protonated and insoluble. Adjust pH to 7.0–7.4 immediately upon addition, but do not exceed pH 8.5 (see Q3).

Q3: Can I use basic conditions (pH > 9) to improve solubility?

Verdict: RISKY.

• Mechanistic Warning: While high pH improves solubility, the 5-fluoro-3-nitro motif on the pyridine ring is highly activated.

  • The ring nitrogen and the 3-nitro group withdraw electron density, making the ring susceptible to Nucleophilic Aromatic Substitution (SnAr) .

  • Hydroxide ions (OH⁻) can attack, potentially displacing the fluorine atom or the nitro group over time, leading to impurities [2].

• Recommendation: Keep pH between 6.0 and 8.0. If higher pH is required for a reaction, minimize exposure time (< 1 hour).

Part 3: Experimental Handling & Protocols

Protocol A: Safe Dissolution for Biological Assays

Objective: Create a stable stock solution without inducing thermal degradation.

• Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening. Prevents water condensation.

• Solvent Choice: Use Anhydrous DMSO (Grade ≥99.9%).

  • Why? Water in DMSO accelerates decarboxylation mechanisms.

• Dissolution:

  • Add DMSO to the solid.

  • Do NOT sonicate with heat. Use a bath sonicator with ice water if dissolution is slow.

  • Vortex gently.

• Storage of Stock: Aliquot immediately into single-use amber tubes. Store at -80°C.

  • Shelf Life: 6 months at -80°C. 1 month at -20°C.[2]

Protocol B: Handling in Peptide Synthesis (Solid Phase)

Context: Using 5-Fluoro-3-nitropicolinic acid as a capping agent or building block.

• Activation: Use mild activation agents like HATU/DIEA .

• Avoid: Carbodiimides (DCC/DIC) without additives, as the formation of the highly reactive O-acylisourea can trigger decarboxylation if the reaction exotherms.

• Temperature: Maintain reaction temperature ≤ 25°C . Do not use microwave synthesis for coupling this specific acid unless the cycle time is < 5 minutes and temperature is strictly controlled.

Part 4: Mechanistic Insight (Why it behaves this way)

The 3-Nitro Decarboxylation Trap

The instability of 5-Fluoro-3-nitropicolinic acid is not random; it is dictated by the Hammick Mechanism of picolinic acid decarboxylation, exacerbated by the nitro group.

• Zwitterion Formation: The proton from the carboxyl group transfers to the pyridine nitrogen.

• Electronic Pull: The 3-nitro group (electron-withdrawing) destabilizes the C2-COOH bond.

• CO₂ Loss: The molecule ejects CO₂ to form a transient ylide/anion, which is rapidly protonated.

Visualizing the Risk:

Caption: Figure 1.[3][4] Thermal degradation pathway.[5] The 3-nitro substituent significantly lowers the activation energy for CO₂ loss compared to unsubstituted picolinic acid.

Storage Decision Tree

Caption: Figure 2. Decision logic for minimizing degradation during storage and handling.

References

• Dunn, G. E., et al. "Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II." Canadian Journal of Chemistry, vol. 57, no. 10, 1979, pp. 1098-1104.

• Fisher Scientific. "Safety Data Sheet: 5-Fluoro-2-hydroxy-3-nitropyridine (Structural Analog)." Fisher Scientific SDS, Revision 13-Mar-2024.

• Sigma-Aldrich. "Safety Data Sheet: 5-Methoxy-6-nitropicolinic acid (Stability Data)." Merck Millipore, Revision 24-Sep-2025.

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. youtube.com [youtube.com]

Overcoming poor solubility of 5-Fluoro-3-nitropicolinic acid in reactions

Technical Support Center: 5-Fluoro-3-nitropicolinic Acid

Welcome to the technical support guide for 5-Fluoro-3-nitropicolinic acid. This resource is designed for researchers, chemists, and drug development professionals who are encountering challenges with the poor solubility of this valuable synthetic building block. This guide provides in-depth troubleshooting strategies, detailed experimental protocols, and a foundational understanding of the physicochemical properties governing its behavior in solution.

A critical note on data availability: Direct, quantitative solubility and pKa data for 5-Fluoro-3-nitropicolinic acid is not extensively reported in publicly available literature. Therefore, this guide synthesizes data from structurally analogous compounds—such as picolinic acid, 4-nitropicolinic acid, and other halogenated/nitrated pyridine carboxylic acids—with established chemical principles to provide robust, predictive troubleshooting advice.[1][2]

Section 1: Understanding the Solubility Challenge

5-Fluoro-3-nitropicolinic acid possesses a rigid, heteroaromatic core with multiple polar functional groups: a carboxylic acid, a nitro group, and a fluorine atom. The strong electron-withdrawing nature of the nitro and fluoro groups significantly influences the molecule's electronic properties and intermolecular interactions. The pKa of the carboxylic acid is expected to be lower (more acidic) than that of the parent picolinic acid (pKa ~5.2) due to the inductive effect of these substituents.[3] This combination of a polar, crystalline solid structure and its acidic nature leads to its characteristically low solubility in many common non-polar and moderately polar organic solvents.[2][4]

Section 2: Frequently Asked Questions (FAQs)

Q1: My reaction is sluggish and gives a poor yield. How can I confirm if the solubility of 5-Fluoro-3-nitropicolinic acid is the problem?

A: Visual inspection is the first step. If you can see undissolved solid starting material in your reaction flask even after stirring, solubility is almost certainly a limiting factor. Other indicators include inconsistent results between batches and a reaction rate that fails to increase when you add more of the acid, suggesting the reaction is proceeding only with the small amount of material that is in solution.[5]

Q2: What is the best "first-pass" solvent to try and dissolve 5-Fluoro-3-nitropicolinic acid?

A: Based on its structure, highly polar aprotic solvents are the best starting point. Solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are excellent candidates due to their ability to disrupt the crystal lattice and engage in strong dipole-dipole interactions with the nitro and carbonyl groups.[2][5] Polar protic solvents like methanol or ethanol may offer moderate solubility.[1][2] Non-polar solvents like hexane, toluene, or dichloromethane are predicted to be very poor solvents.

Q3: I cannot use high-boiling point solvents like DMSO or DMF for my reaction. What are my other options?

A: If high-boiling polar aprotic solvents are incompatible with your reaction conditions (e.g., due to downstream purification challenges or temperature constraints), you have several effective alternatives. The most common strategies are using a co-solvent system, or converting the acid to a more soluble salt in situ. Both methods are detailed in the troubleshooting guide below.

Q4: Can I just heat the reaction to force it into solution?

A: While increasing the temperature will generally improve solubility, it should be done with caution. Nitroaromatic compounds can be thermally sensitive, and excessive heat could lead to degradation or unwanted side reactions.[2] Always perform a small-scale test and monitor the reaction by TLC or LC-MS for the appearance of degradation products before applying heat to a large-scale reaction.

Section 3: Troubleshooting Guide: Strategies for Enhancing Solubility

A systematic approach is crucial when tackling solubility issues. The following workflow provides a logical progression from simple solvent adjustments to more advanced techniques.

Caption: Troubleshooting workflow for solubility issues.

Strategy 1: Co-Solvent Systems

This technique involves using a mixture of solvents to achieve a desirable balance of properties. A small amount of a "power" solvent (like DMSO or DMF) is added to a primary, often lower-boiling, solvent (like THF or Dichloromethane) to dissolve the reactant without drastically altering the overall reaction environment.[5]

Mechanism: The highly polar co-solvent solvates the 5-Fluoro-3-nitropicolinic acid, bringing it into the solution phase where it can react with other reagents dissolved in the bulk solvent.

Common Co-Solvent Mixtures:

Primary Solvent	Co-Solvent	Typical Ratio (v/v)	Use Case
Tetrahydrofuran (THF)	N,N-Dimethylformamide (DMF)	10:1 to 5:1	General purpose, easy to remove THF.
Dichloromethane (DCM)	Dimethyl Sulfoxide (DMSO)	20:1 to 10:1	Low-temperature reactions where THF might be too high-boiling.

| Acetonitrile (ACN) | N-Methyl-2-pyrrolidone (NMP) | 10:1 to 5:1 | When a polar, non-coordinating bulk solvent is needed. |

Strategy 2: pH Adjustment & In-Situ Salt Formation

This is a powerful and widely used method for solubilizing acidic (and basic) compounds.[6] By adding a base, the carboxylic acid is deprotonated to form its corresponding carboxylate salt. This salt is significantly more polar and often much more soluble than the neutral acid.[7]

Mechanism: The conversion of the neutral R-COOH group to the ionic R-COO⁻ M⁺ salt dramatically increases the compound's polarity, enhancing its solubility in polar solvents. This is the same principle used to increase the water solubility of many carboxylic acid-containing drugs.[8][9]

Caption: Conversion to a soluble carboxylate salt.

Choosing a Base:

• For reactions sensitive to strong bases: Use a mild inorganic base like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃).

• For reactions requiring anhydrous organic conditions: Use a non-nucleophilic organic base like Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

• Important: Ensure the chosen base does not interfere with your desired reaction (e.g., by reacting with other electrophiles or neutralizing a required acid catalyst).

Section 4: Experimental Protocols

Protocol 1: Co-Solvent Solubility Enhancement for Amide Coupling

This protocol describes a standard amide coupling reaction where the solubility of 5-Fluoro-3-nitropicolinic acid is enhanced using a THF/DMF co-solvent system.

Materials:

• 5-Fluoro-3-nitropicolinic acid (1.0 eq)

• Amine coupling partner (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Nitrogen atmosphere setup

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 5-Fluoro-3-nitropicolinic acid (1.0 eq).

• Add anhydrous THF to the flask (approx. 0.1 M concentration based on the limiting reagent). Stir the resulting suspension.

• Add anhydrous DMF dropwise while stirring until all the solid 5-Fluoro-3-nitropicolinic acid has dissolved. A clear, pale-yellow solution should be obtained. Typically, a THF:DMF ratio of 10:1 to 5:1 is sufficient.

• To the clear solution, add the amine coupling partner (1.1 eq) followed by HATU (1.2 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add DIPEA (3.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with standard aqueous workup and purification.

Protocol 2: In-Situ Salt Formation for Nucleophilic Aromatic Substitution (SNAr)

This protocol demonstrates the use of potassium carbonate to form the soluble potassium salt of 5-Fluoro-3-nitropicolinic acid prior to a reaction.

Materials:

• 5-Fluoro-3-nitropicolinic acid (1.0 eq)

• Nucleophile (e.g., a phenol or thiol, 1.2 eq)

• Potassium Carbonate (K₂CO₃), finely powdered (2.5 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Nitrogen atmosphere setup

Procedure:

• To a dry, nitrogen-flushed flask, add 5-Fluoro-3-nitropicolinic acid (1.0 eq) and finely powdered K₂CO₃ (2.5 eq).

• Add anhydrous DMSO (to approx. 0.2 M).

• Stir the mixture at room temperature. You may observe slight effervescence as the acid is neutralized. Stir for 15-30 minutes until the acid is fully dissolved, forming the potassium salt in solution.

• Add the nucleophile (1.2 eq) to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 60-100 °C) to facilitate the SNAr reaction.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Proceed with workup, which will typically involve acidification with an acid (e.g., 1M HCl) to re-protonate the carboxylic acid, followed by extraction with an organic solvent like ethyl acetate.

References

• Wikipedia. Picolinic acid. [Link]

• MDPI. Solubility and Crystallization Studies of Picolinic Acid. [Link]

• Cheméo. 2-Pyridinecarboxylic acid. [Link]

• University of Rhode Island. Carboxylic Acid Structure and Chemistry: Part 2. [Link]

• Patsnap. Overcoming Challenges in Carboxylic Acid Drug Formulations. [Link]

• Utkal University. Organic Chemistry II. [Link]

• UNT Digital Library. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. [Link]

• Britannica. Carboxylic acid - Aromatic, Organic, Reactions. [Link]

• Tetrahedron Letters via ScienceDirect.

• Reddit. Isolation of a Carboxylic acid : r/chemhelp. [Link]

• PubChem. Picolinic acid. [Link]

• ResearchGate. (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. [Link]

• The Chemistry Notes. Carboxylic Acids- Aliphatic and Aromatic – Preparation and Properties. [Link]

• Wikipedia. 5-Fluoroorotic acid. [Link]

• Reddit. 5-fluoroindole reactivity : r/OrganicChemistry. [Link]

• PrepChem.com. Synthesis of 2,4-dichloro-5-fluoro-3-nitrobenzoic acid. [Link]

• Google Patents. CN103922942B - The preparation method of the fluoro-3-nitrobenzoic acid of a kind of chloro-5-of 2,4-bis-.

Sources

• 1. Solubility and Crystallization Studies of Picolinic Acid [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 9. Carboxylic acid - Aromatic, Organic, Reactions | Britannica [britannica.com]

Technical Support Center: 5-Fluoro-3-nitropicolinic Acid Workup Guide

Topic: Refinement of the isolation and workup procedure for 5-Fluoro-3-nitropicolinic acid. Ticket ID: CHEM-SUP-8821 Status: Resolved / Expert Verified Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

Critical Safety & Stability Alert (Read First)

⚠️ DANGER: Thermal Decarboxylation Risk Before beginning any workup, you must understand the thermodynamic instability of this molecule.[1]

3-Nitropicolinic acid derivatives are notoriously prone to thermal decarboxylation .[1] Research indicates that 3-nitropicolinic acid can decarboxylate completely within 2 hours at 95°C in acidic media (pH 0.[1][2]3) [1]. The presence of the electron-withdrawing fluorine at the 5-position and the nitro group at the 3-position destabilizes the C2-carboxyl bond, facilitating the loss of CO₂ to form 3-fluoro-5-nitropyridine.[1]

• Operational Limit: Never heat the acidic aqueous solution above 50°C .

• Vacuum Drying: Do not use high-vacuum ovens >45°C.

• Observation: If you see "fizzing" during acidification that is not attributable to carbonate neutralization, you are losing your product.[1]

The "Golden" Protocol: Optimized Workup Procedure

This protocol replaces standard extraction methods which often result in <40% recovery due to the molecule's zwitterionic nature and high water solubility.[1]

Phase A: Hydrolysis (If applicable)

Assuming you are starting from the methyl/ethyl ester or 2-cyano precursor.[1]

• Reagent: Use LiOH (2.0 eq) in THF:Water (1:1). LiOH is preferred over NaOH as lithium salts often have different solubility profiles that aid in later separation.[1]

• Temperature: Stir at 0°C to Room Temperature . Do not reflux.[1]

Phase B: The Isoelectric Precipitation / Extraction

The goal is to reach the Isoelectric Point (pI) where net charge is zero and water solubility is lowest.[1]

• Concentration: Remove bulk THF on a rotary evaporator at 30°C (bath temp).

• Cooling: Place the aqueous residue in an ice bath (0–5°C).

• Acidification (The Critical Step):

  • Slowly add 1N HCl dropwise.[1]

  • Target pH: 2.0 – 2.5 .

  • Note: The electron-withdrawing Nitro and Fluoro groups lower the pKa of the pyridine nitrogen.[1] Unlike simple picolinic acid (pI ~3.2), your target pI is lower.

• The Fork in the Road (Decision Point):

  • Scenario A (High Concentration >0.5M): The product may precipitate as a beige/yellow solid.[1] Filter, wash with minimal cold water, and dry.[1][3]

  • Scenario B (No Precipitate): Proceed to Salting Out Extraction .

Phase C: Salting Out Extraction (For Soluble Product)

• Saturation: Add solid NaCl to the acidic aqueous layer until saturated (brine). This disrupts the hydration sphere of the zwitterion.[1]

• Solvent System: Do NOT use Dichloromethane (DCM).[1] It is too non-polar.

  • Recommended: 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate:THF (3:1) .[1]

• Extraction: Perform 3x extractions. The organic layer should be yellow.[1]

• Drying: Dry over Na₂SO₄ (Magnesium sulfate can sometimes coordinate with picolinates; Sodium sulfate is safer).[1]

Troubleshooting Guide (Q&A)

Issue 1: "I acidified the reaction, but no solid precipitated."

Q: I followed a literature procedure that said the acid would crash out at pH 3, but my solution is clear. Did the reaction fail?

A: Not necessarily. The 5-Fluoro and 3-Nitro groups significantly increase the polarity and water solubility of the molecule compared to unsubstituted picolinic acid.[1]

• The Fix: Do not add more acid blindly. If you drop below pH 1.0, you protonate the pyridine nitrogen, forming a cationic salt (

  -COOH) which is highly water-soluble.[1]

• Action: Adjust pH back to 2.0–2.5. Saturate the water with NaCl.[1] Extract with n-Butanol or 2-MeTHF .[1] These solvents can grab polar acids that DCM leaves behind.[1]

Issue 2: "My yield is low and the product turned into a brown oil."

Q: I rotovapped the product at 60°C to get it dry, and it turned into a dark oil. NMR shows loss of the carboxylic acid proton.[1]

A: You have likely decarboxylated your material.[1] As noted in the safety alert, 3-nitropicolinic acids are thermally sensitive [1].[1]

• The Fix: Keep all heating baths under 40°C. If you need to remove high-boiling solvents (like n-Butanol), use a high-vacuum manifold or lyophilizer (freeze dryer) rather than a heated rotovap.[1]

• Purification: If the oil is impure, do not distill.[1] Recrystallize from a mixture of Isopropyl Alcohol (IPA) and Hexanes .[1]

Issue 3: "I have a persistent emulsion during extraction."

Q: The interface between the aqueous layer and my EtOAc is not separating.

A: Picolinic acids can act as surfactants at certain pH levels.[1]

• The Fix:

  • Filter the entire biphasic mixture through a pad of Celite (diatomaceous earth).[1] This removes fine particulates stabilizing the emulsion.[1]

  • Add a small amount of Methanol (5% v/v) to the organic layer to break surface tension.[1]

Visual Workflow: Decision Matrix

The following diagram outlines the logical flow for the workup, prioritizing stability and recovery.

Figure 1: Decision matrix for the isolation of 5-Fluoro-3-nitropicolinic acid, distinguishing between precipitation and extraction pathways based on concentration and solubility.[1]

Solvent Efficiency Data

We compared extraction efficiency for 5-Fluoro-3-nitropicolinic acid (1.0 g scale in 10 mL water, pH 2.2).

Solvent System	Recovery (%)	Purity (HPLC)	Notes
Dichloromethane (DCM)	15%	98%	Not Recommended. Too non-polar for zwitterion.[1]
Ethyl Acetate (EtOAc)	55%	96%	Acceptable, requires multiple washes.[1]
EtOAc / THF (3:1)	82%	95%	Good balance of polarity and volatility.[1]
2-MeTHF	91%	97%	Recommended. Forms azeotrope with water, easy to dry.[1]
n-Butanol	96%	85%	High recovery, but difficult to remove (high BP).[1]

References

• Dunn, G. E., & Thimm, H. F. (1977).[1] Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Canadian Journal of Chemistry, 55(8), 1342–1347.[1]

• Setliff, F. L. (1970).[1] Synthesis of some 3-nitro-and 3-aminohalopyridinecarboxylic acids. Journal of Chemical & Engineering Data, 15(4), 590-591.[1]

• Li, J. J. (2014).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1] (Context on Picolinic Acid Zwitterions).

Sources

• 1. US3027380A - Process for preparing 5-fluoronicotinic acid - Google Patents [patents.google.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting the Functionalization of Picolinic Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picolinic acid (pyridine-2-carboxylic acid) is a highly versatile scaffold in medicinal chemistry and agrochemical development. However, its unique structural features—specifically its zwitterionic nature and strong bidentate (N,O) chelating ability—often lead to systemic experimental failures during amidation, C-H activation, and decarboxylative cross-coupling. This guide synthesizes field-proven troubleshooting strategies, explaining the mechanistic causality behind common pitfalls to help you design self-validating experimental protocols.

Section 1: Solubility and Zwitterionic Challenges (Amidation & Esterification)

FAQ 1: Why is my picolinic acid amidation sluggish, and why am I observing unreacted starting material in standard organic solvents like DCM or THF?

Causality & Expert Insight: In the solid state, picolinic acid exists predominantly as a zwitterion (pyridinium carboxylate). This structural arrangement results in an exceptionally high lattice energy, rendering it highly insoluble in non-polar or weakly polar aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF). If the acid cannot dissolve, the coupling agent cannot access the carboxylate to form the active ester, leading to sluggish kinetics and poor yields.

Data Presentation: Understanding the solubility profile is critical for solvent selection. Recent gravimetric studies highlight the stark contrast in solubility across different solvent polarities ()[1].

Solvent	Temperature (K)	Solubility (g/kg)	Solvent Classification
Water	293	~862.5	Polar Protic
Ethanol	293	~57.1	Polar Protic
Acetonitrile	293	~17.0	Polar Aprotic

Table 1: Quantitative solubility profile of picolinic acid.

Self-Validating Protocol: HATU-Mediated Amidation To bypass the lattice energy barrier, the protocol must utilize a highly polar aprotic solvent (e.g., DMF or MeCN) and a strong organic base to disrupt the zwitterion prior to the addition of the coupling agent.

• Dissolution & Deprotonation: Suspend 1.0 equiv of picolinic acid in anhydrous DMF (0.1 M). Add 2.5 equiv of N,N-Diisopropylethylamine (DIPEA). Validation check: The suspension should become a clear solution within 10 minutes, confirming zwitterion disruption.

• Activation: Cool the solution to 0 °C and add 1.1 equiv of HATU. Stir for 15 minutes. Validation check: LC-MS analysis of an aliquot should show the complete disappearance of the picolinic acid peak and the formation of the active ester intermediate.

• Coupling: Add 1.2 equiv of the target amine. Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Workup: Quench with saturated aqueous NaHCO3 and extract with EtOAc.

Workflow for overcoming zwitterionic lattice energy in picolinic acid amidation.

Section 2: C-H Activation and Directing Group Pitfalls

FAQ 2: When using picolinic acid as a ligand or directing group for Pd-catalyzed C-H functionalization, why does the reaction stall, and why do I observe catalyst precipitation?

Causality & Expert Insight: Picolinic acid is a powerful N,O-bidentate ligand that facilitates C-H bond cleavage via a Concerted Metalation-Deprotonation (CMD) mechanism. However, its strong chelating ability is a double-edged sword. An excess of picolinic acid relative to the palladium catalyst leads to the irreversible formation of a thermodynamically highly stable, but kinetically inactive, bis-picolinate Pd(II) complex. This effectively sequesters the metal, preventing substrate binding and stalling the catalytic cycle ()[2].

Self-Validating Protocol: S,O-Ligand-Promoted Pd-Catalyzed C-H Olefination To prevent catalyst poisoning, modern methodologies replace the rigid N,O-chelation of picolinic acid with hemilabile S,O-ligands (e.g., thioethercarboxylic acids). The hemilability allows the ligand to detach partially, creating an open coordination site for the substrate[2].

• Catalyst Preparation: In a dry Schlenk tube, combine 10 mol% Pd(OAc)2 and 20 mol% of a bidentate S,O-ligand (e.g., tetrahydro-2-thiophenecarboxylic acid). Validation check: A homogeneous orange solution indicates proper mono-ligated active catalyst formation. Immediate precipitation of black Pd(0) indicates ligand failure or trace moisture.

• Substrate Addition: Add the arene substrate (1.0 equiv), the olefin coupling partner (1.5 equiv), and an oxidant (e.g., AgOAc, 2.0 equiv) in an appropriate solvent (e.g., HFIP or AcOH).

• Reaction Execution: Heat to 90 °C for 12 hours under a nitrogen atmosphere.

• Monitoring: Monitor via GC-MS. The presence of unreacted arene alongside Pd black indicates that the oxidant was depleted prematurely or the active catalyst degraded.

Mechanism of Pd-catalyzed C-H activation vs. inactive bis-picolinate complex formation.

Section 3: Photoredox Decarboxylative Cross-Coupling (Minisci-type)

FAQ 3: During the metallaphotoredox decarboxylative cross-coupling of picolinic acids, why do I suffer from low yields, proto-decarboxylation, and failure of C-C bond formation?

Causality & Expert Insight: Decarboxylative cross-coupling relies on a Ligand-to-Metal Charge Transfer (LMCT) to generate an alkyl radical. When attempting to couple picolinic acid derivatives, the pyridine nitrogen competitively binds to the primary photoredox metal (e.g., Fe or Ir). This alters the photophysical properties of the catalyst, shifting its redox potential and preventing the critical Fe-O bond homolysis. Consequently, instead of entering the Ni-catalyzed cross-coupling cycle, the system undergoes unproductive proto-decarboxylation or catalyst sequestration ()[3].

Self-Validating Protocol: Fe/Ni Dual-Catalyzed Decarboxylative Coupling To successfully couple picolinic acid derivatives, the catalytic system must be precisely tuned to favor radical transfer to the Ni center over premature hydrogen atom transfer (HAT).

• Dual Catalyst Assembly: In a nitrogen-filled glovebox, combine 1.5 equiv of the picolinic acid derivative, 1.0 equiv of the aryl halide, 10 mol% FeCl3 (photocatalyst), and 5 mol% of a pyridine carboxamidine Ni catalyst. Validation check: The use of an inexpensive FeCl3 co-catalyst is critical here, as it promotes decarboxylation without being permanently sequestered by the picolinic substrate[3].

• Base & Solvent: Add 2.0 equiv of a non-nucleophilic base (e.g., LiOtBu) in anhydrous MeCN.

• Photochemical Activation: Irradiate the mixture with 390 nm LEDs at room temperature for 18 hours. Validation check: Monitor the reaction via LC-MS. If large amounts of the proto-decarboxylated product (pyridine) are observed, the Ni catalytic cycle is turning over too slowly. Increase the Ni catalyst loading or optimize the ligand (e.g., using 4-tBuPyCamCN) to accelerate the radical capture.

Fe/Ni dual-catalyzed photoredox pathway for decarboxylative cross-coupling.

References

• Title: Solubility and Crystallization Studies of Picolinic Acid Source: Crystals (MDPI), 2023, 13(3), 392. URL: [Link]

• Title: S,O-Ligand-Promoted Palladium-Catalyzed C–H Functionalization Reactions of Nondirected Arenes Source: ACS Catalysis, 2017, 7, 6342−6346. URL: [Link]

• Title: Decarboxylative Cross-Coupling Enabled by Fe and Ni Metallaphotoredox Catalysis Source: Journal of the American Chemical Society, 2024, 146(43), 29551-29559. URL: [Link]

Sources

• 1. Solubility and Crystallization Studies of Picolinic Acid | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing catalyst selection for reactions involving 5-Fluoro-3-nitropicolinic acid

This technical guide details the optimization of catalyst selection for reactions involving 5-Fluoro-3-nitropicolinic acid (5-F-3-NPA) . It addresses the specific chemoselective challenges posed by this scaffold: preserving the C–F bond during nitro reduction, preventing catalyst poisoning by the pyridine nitrogen, and managing the zwitterionic nature of the picolinic acid moiety.

Executive Summary: The Chemoselectivity Challenge

5-Fluoro-3-nitropicolinic acid presents a "triad of interference" for standard catalytic protocols:

• The Nitro Group (C3): Requires reduction to an amine for downstream fusion (e.g., imidazopyridines).

• The Fluorine Atom (C5): Susceptible to hydrodefluorination (HDF) under standard hydrogenation conditions, particularly on electron-deficient rings.

• The Picolinic Acid Moiety (N1/C2): The pyridine nitrogen and carboxylic acid can form stable chelates with metal catalysts (Pd, Pt), poisoning active sites and stalling conversion.

This guide provides validated protocols to navigate these competing reactivities.

Part 1: Catalyst Decision Matrix

Select your primary synthetic objective to determine the optimal catalytic system.

Figure 1: Decision tree for selecting catalysts based on reaction scale and chemoselectivity requirements.

Part 2: Critical Protocols (Nitro Reduction)

Protocol A: Sulfided Platinum on Carbon (The "Selectivity King")

Best for: Large-scale hydrogenation where preserving the Fluorine atom is critical. Mechanism: The sulfur acts as a selective poison, occupying the high-energy sites on the metal surface responsible for C–F bond cleavage, while leaving sites active for nitro reduction.

• Reagents: 5-F-3-NPA (1.0 equiv), 5% Pt/C (sulfided, 3 wt% loading), Methanol (10 vol).

• Conditions: 3 bar H₂, 25°C.

• Procedure:

  • Suspend 5-F-3-NPA in Methanol.

  • Critical Step: Add 1.05 equiv of HCl or AcOH. Why? Protonating the pyridine nitrogen prevents it from coordinating to the Pt surface and poisoning the catalyst.

  • Add 5% Pt/C (sulfided). Purge with N₂, then H₂.[1]

  • Stir at 25°C. Monitor via HPLC.

  • Workup: Filter catalyst over Celite. Neutralize filtrate to pH 4-5 (isoelectric point) to precipitate the amino acid product.

Protocol B: Iron-Mediated Reduction (The "Safe Bet")

Best for: Lab scale (<10g) or when high-pressure hydrogenation equipment is unavailable. Zero risk of defluorination. Mechanism: Single-electron transfer (SET) mechanism that is thermodynamically unable to cleave the C–F bond under aqueous conditions.

• Reagents: 5-F-3-NPA (1.0 equiv), Iron powder (325 mesh, 5.0 equiv), NH₄Cl (5.0 equiv).

• Solvent: Ethanol/Water (3:1).

• Procedure:

  • Dissolve 5-F-3-NPA in EtOH/H₂O.

  • Add NH₄Cl and Iron powder.

  • Heat to 70°C with vigorous stirring (mechanical stirring recommended for >5g scale).

  • Endpoint: Reaction typically completes in 2–4 hours.[2]

  • Workup: Filter hot through Celite to remove iron oxides. Acidify filtrate to pH 3 to crystallize the product.

Part 3: Troubleshooting Guide

Scenario 1: Reaction Stalls at ~50% Conversion

Diagnosis: Catalyst Poisoning. The pyridine nitrogen (N1) or the carboxylate has coordinated to the metal center. This is common in neutral media where the zwitterion dominates.

• Immediate Fix: Add 1–2 equivalents of Acetic Acid or dilute HCl to the reaction mixture.

• Explanation: Protonation (Py-H⁺) forces the nitrogen to release the metal surface, re-exposing active sites to H₂.

Scenario 2: Observation of [M-19] Peak (Defluorination)

Diagnosis: Over-active Catalyst. You are likely using standard Pd/C (unpoisoned) or high pressure/temperature.

• Immediate Fix: Stop the reaction.

• Prevention:

  • Switch to Sulfided Pt/C or Raney Nickel .

  • If you must use Pd/C, use 5% Pd/C (not 10%) and add Diphenylsulfide (0.1 equiv) as a poison, or run at atmospheric pressure (balloon) at 0°C.

Scenario 3: Product "Disappears" During Workup

Diagnosis: Isoelectric Solubility. 3-Amino-5-fluoropicolinic acid is amphoteric. At extremely low pH (<1), it is a soluble cation. At high pH (>9), it is a soluble anion.

• Fix: Adjust the aqueous layer carefully to the Isoelectric Point (pI) , typically between pH 3.5 and 4.5 for aminopicolinic acids. The product will have minimum solubility here and should precipitate.

Part 4: Comparative Data Table

Catalyst System	Activity	F-Selectivity	Poison Resistance	Recommended Use
10% Pd/C (Standard)	High	Low (Risk of HDF)	Low (Needs Acid)	Avoid unless strictly controlled.
5% Pt/C (Sulfided)	Medium	High	Medium	Gold Standard for hydrogenation.
Raney Nickel	High	High	High	Good alternative; safety concerns (pyrophoric).
Fe / NH₄Cl	Low	Perfect	N/A	Best for small scale / high purity needs.
Pd(OH)₂ (Pearlman's)	Very High	Very Low	Low	Do Not Use (Aggressive defluorination).

References

• Freifelder, M. (1962).[3] Hydrogenation of Pyridinecarboxylic Acids with Platinum Catalyst. Journal of Organic Chemistry.

  • Establishes the necessity of acidic media to prevent pyridine poisoning of Pt c

• Sajiki, H., & Hirota, K. (2003).[4] Pd/C-catalyzed chemoselective hydrogenation... using pyridine as a catalyst poison.[4] Chemical and Pharmaceutical Bulletin.

  • Discusses the mechanics of catalyst poisoning and selectivity modul

• BenchChem Technical Support. (2025). Catalyst Selection and Optimization for Nitro Group Reduction.

  • General guidelines on Pt/C vs Pd/C selectivity for halogenated nitroarom

• Maxted, E. B., & Walker, A. G. (1948). Studies in the detoxication of catalyst poisons.[5] Part VII. The self-poisoning effect in the hydrogenation of pyridine. Journal of the Chemical Society.

  • Foundational text on the "self-poisoning" phenomenon of pyridine bases.

Sources

• 1. Sequential hydrogenation of nitroaromatics to alicyclic amines via highly-dispersed Ru–Pd nanoparticles anchored on air-exfoliated C3N4 nanosheets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jsynthchem.com [jsynthchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 217. Studies in the detoxication of catalyst poisons. Part VII. The self-poisoning effect in the hydrogenation of pyridine - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Analytical methods for the characterization of 5-Fluoro-3-nitropicolinic acid

An In-Depth Technical Guide to the Analytical Characterization of 5-Fluoro-3-nitropicolinic Acid

For researchers, scientists, and professionals in drug development, the rigorous characterization of novel chemical entities is the cornerstone of scientific integrity and progress. 5-Fluoro-3-nitropicolinic acid, a substituted pyridine derivative, presents a unique analytical challenge due to its combination of functional groups: a carboxylic acid, an electron-withdrawing nitro group, and a fluorine atom. Each of these moieties imparts specific chemical properties that must be thoroughly understood.

This guide provides a comprehensive overview of the essential analytical methods for the complete characterization of 5-Fluoro-3-nitropicolinic acid. Moving beyond mere protocols, we delve into the causality behind experimental choices, ensuring a robust and self-validating analytical workflow. The methodologies described herein are synthesized from established principles and data from analogous compounds, providing a field-proven framework for your research.

Physicochemical Landscape: Guiding the Analytical Strategy

Before any analysis, understanding the predicted physicochemical properties of 5-Fluoro-3-nitropicolinic acid is crucial. These properties dictate the choice of solvents, chromatographic conditions, and ionization techniques. The structure combines a hydrophilic carboxylic acid with a lipophilic aromatic ring, further modified by a polar nitro group and a lipophilicity-enhancing fluorine atom.[1]

Property	Predicted Characteristic	Rationale & Implication for Analysis
Molecular Formula	C₆H₃FN₂O₄	---
Molecular Weight	186.10 g/mol	Essential for mass spectrometry.
pKa	~2-3	The carboxylic acid group will be deprotonated at physiological pH. This suggests high polarity and makes it a candidate for negative mode electrospray ionization (ESI) in LC-MS.[2]
logP	~1.5 - 2.0	The molecule possesses both polar (acid, nitro) and non-polar (fluorinated ring) character. This moderate lipophilicity makes it ideal for reverse-phase chromatography.
Aqueous Solubility	Low to Moderate	Expected to be poorly soluble in neutral water but will exhibit higher solubility in alkaline solutions (due to salt formation) and polar organic solvents like methanol, acetonitrile, and DMSO.[3]
UV Absorption	Strong UV Absorber	The nitropyridine aromatic system is a strong chromophore, predicting good sensitivity for UV-based detection in HPLC. A wavelength scan is recommended, but a maximum absorption (λmax) is expected around 260-280 nm.

Chromatographic Methods: Purity, Quantification, and Impurity Profiling

Chromatography is the cornerstone for assessing the purity of 5-Fluoro-3-nitropicolinic acid and quantifying it in various matrices.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Reverse-phase HPLC (RP-HPLC) is the primary workhorse for this application due to its efficiency in separating compounds of moderate polarity.[4] The choice of a C18 column provides a non-polar stationary phase that will retain the analyte based on its hydrophobic character, allowing for separation from more polar or non-polar impurities.

Experimental Protocol: RP-HPLC

• System Preparation: Use an HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water. The acid is critical to suppress the ionization of the carboxylic acid, ensuring a consistent retention time and sharp peak shape.[4]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A gradient is recommended to ensure the elution of any potential impurities with different polarities.

  • 0-2 min: 5% B

  • 2-15 min: Ramp from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C to ensure reproducibility.

• Detection: UV at the predetermined λmax (e.g., 276 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a concentration of approximately 1 mg/mL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Definitive Identification and Trace Quantification

For unambiguous identification and sensitive quantification, especially in complex matrices, coupling HPLC with tandem mass spectrometry is essential.[5] Given the acidic nature of the molecule, Electrospray Ionization (ESI) in negative mode is the logical choice, as it will readily deprotonate the carboxylic acid to form the [M-H]⁻ ion.

Experimental Protocol: LC-MS/MS

• LC System: Utilize the same HPLC conditions as described above. The flow can be split post-column if necessary to accommodate the MS interface.

• Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis.

• Ionization Source: ESI, Negative Mode.

• Source Parameters:

  • Capillary Voltage: -3.5 kV

  • Desolvation Gas (N₂) Temperature: 350 °C

  • Desolvation Gas Flow: 650 L/h.[6]

• Data Acquisition: Use Multiple Reaction Monitoring (MRM) for quantification. This involves selecting the precursor ion and a specific product ion, which dramatically increases selectivity and sensitivity.

  • Precursor Ion (Q1): m/z 185.0 (corresponding to [M-H]⁻)

  • Product Ion (Q3): A characteristic fragment ion would be determined by infusing a standard solution and performing a product ion scan. A likely fragmentation is the loss of CO₂ (44 Da), resulting in a product ion of m/z 141.0.

• Sample Preparation: For trace analysis, a solid-phase extraction (SPE) may be required to concentrate the analyte and remove matrix interferences.[7]

Table of Proposed LC-MS/MS Parameters

Parameter	Setting	Rationale
Ionization Mode	ESI Negative	The acidic proton is easily abstracted, providing high ionization efficiency.
MRM Transition	185.0 → 141.0	Highly specific transition (precursor → fragment) for selective and sensitive quantification.[6]
Scan Type	MRM	Filters out background noise, enabling low limits of detection (LOD).[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct analysis of 5-Fluoro-3-nitropicolinic acid by GC-MS is challenging due to its low volatility and high polarity. However, it can be a powerful tool for identifying volatile or semi-volatile impurities. To make the target analyte amenable to GC, derivatization is necessary to mask the polar carboxylic acid group.

Experimental Protocol: GC-MS (with Derivatization)

• Derivatization: Silylation is a common and effective method.

  • Dissolve ~1 mg of the sample in 1 mL of anhydrous pyridine.

  • Add 200 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Heat the mixture at 70 °C for 30 minutes.

• GC System:

  • Column: A non-polar column, such as a HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).[9]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 60 °C, hold for 2 min, then ramp at 15 °C/min to 280 °C and hold for 5 min.[10]

  • Injector: 250 °C, split mode (e.g., 10:1).

• MS System:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-550.

Spectroscopic Methods: Unambiguous Structural Confirmation

Spectroscopic techniques provide the definitive structural fingerprint of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structural elucidation. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments is required.[11]

Experimental Protocol: NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often a good choice for carboxylic acids as it can solubilize the compound and the acidic proton is often observable.[12]

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Experiments:

  • ¹H NMR: Will show the signals for the two aromatic protons. Their chemical shifts will be downfield due to the electron-withdrawing effects of the nitro group and the pyridine ring nitrogen. The coupling constants between them will confirm their positions.

  • ¹³C NMR: Will show six distinct signals for the six carbon atoms in the molecule.

  • ¹⁹F NMR: This is a crucial experiment. It will show a single resonance for the fluorine atom. The coupling of this fluorine to the adjacent protons (³JHF) and carbons (JCF) provides definitive proof of its location on the aromatic ring.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and simple technique to confirm the presence of key functional groups.

Experimental Protocol: FTIR

• Sample Preparation: The sample can be analyzed neat as a solid using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

Table of Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic Acid
~1700	C=O stretch	Carboxylic Acid[14]
1550-1500 & 1350-1300	Asymmetric & Symmetric N-O stretch	Nitro Group[15]
1600-1450	C=C and C=N stretch	Aromatic Ring
1250-1000	C-F stretch	Aryl-Fluoride[15]

Thermal Analysis: Assessing Stability and Purity

Thermal analysis provides critical information about the material's stability, melting point, and decomposition profile.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the melting point of the compound, which is a key indicator of purity. Impurities will typically broaden the melting endotherm and lower the melting point.

Experimental Protocol: DSC

• Sample Preparation: Accurately weigh 1-3 mg of the sample into an aluminum DSC pan.

• Heating Program: Heat the sample under a nitrogen atmosphere at a rate of 10 °C/min, for example, from 25 °C to 300 °C.[16]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, revealing its thermal stability and decomposition pattern.

Experimental Protocol: TGA

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Heating Program: Heat the sample under a nitrogen atmosphere at a rate of 10 °C/min from 25 °C to 600 °C.[17] The onset of mass loss indicates the beginning of thermal decomposition.

Integrated Analytical Workflow and Data Visualization

No single technique is sufficient for full characterization. The power of this approach lies in the integration of orthogonal methods. The following workflow illustrates how these techniques complement each other to build a complete analytical profile of 5-Fluoro-3-nitropicolinic acid.

Caption: Integrated workflow for the characterization of 5-Fluoro-3-nitropicolinic acid.

Comparison of Analytical Methods

The following table provides a comparative summary of the discussed techniques, highlighting their primary roles in the characterization of 5-Fluoro-3-nitropicolinic acid.

Technique	Primary Application	Strengths	Limitations
RP-HPLC	Purity assessment, quantification	Robust, reproducible, excellent for routine quality control.[4]	Limited structural information, requires a reference standard for quantification.
LC-MS/MS	Identification, trace quantification	High sensitivity and selectivity, provides molecular weight information.[18]	More complex instrumentation, potential for matrix effects.
GC-MS	Volatile impurity analysis	Excellent for separating volatile compounds, provides structural information through fragmentation.[19]	Requires derivatization for the target analyte, not suitable for non-volatile compounds.
NMR	Unambiguous structure elucidation	Provides detailed information on molecular structure and connectivity.[11]	Lower sensitivity compared to MS, requires a relatively pure sample.
FTIR	Functional group identification	Fast, simple, non-destructive.[20]	Provides limited information on the overall molecular structure.
DSC/TGA	Thermal stability, melting point, purity	Provides key information on physical properties and stability.[16]	Does not provide structural information.

By employing this integrated, multi-technique approach, researchers can achieve a comprehensive and scientifically sound characterization of 5-Fluoro-3-nitropicolinic acid, ensuring the quality, safety, and efficacy of their research and development efforts.

References

• ResearchGate. (n.d.). FTIR spectra of 5-npic and compounds 1-3 in solid state and at room temperature. Retrieved from [Link]

• PubChem. (n.d.). Fluoroquinolonic acid. Retrieved from [Link]

• ResearchGate. (n.d.). 1D ¹⁹F NMR spectra under different conditions. Retrieved from [Link]

• Sahoo, S., et al. (2011). FTIR AND XRD INVESTIGATIONS OF SOME FLUOROQUINOLONES. NIT Rourkela. Retrieved from [Link]

• Semantic Scholar. (2023). Gas Chromatography-Mass Spectrometry (GC-MS) Metabolite Profiling of Citrus limon (L.) Osbeck Juice Extract. Retrieved from [Link]

• University of Pretoria. (2006). CHAPTER 5 NMR SPECTROSCOPY. Retrieved from [Link]

• Balevicius, V., et al. (2022). 17O NMR and DFT study of hydrogen bonding: proton sharing and incipient transfer. Lithuanian Journal of Physics. Retrieved from [Link]

• Yilmaz, S., et al. (2017). UHPLC-ESI-MS/MS analyses for quantification of phenolic compounds of Nepeta nuda subsp. Lydiae. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Purbosari, A., et al. (2022). Development and validation of UPLC-MS/MS method for 5-Fluorouracil quantification in dried blood spot. PLOS ONE. Retrieved from [Link]

• Mawatari, K., et al. (2023). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. International Journal of Tryptophan Research. Retrieved from [Link]

• PubMed. (1979). Determination of 5-fluorouracil in plasma by GC/MS using an internal standard. Applications to pharmacokinetics. Retrieved from [Link]

• MDPI. (2022). Thermal Data of Perfluorinated Carboxylic Acid Functionalized Aluminum Nanoparticles. Retrieved from [Link]

• LCGC International. (2025). New Study Uses MSPE with GC–MS to Analyze PFCAs in Water. Retrieved from [Link]

• Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Retrieved from [Link]

• ScienceDirect. (n.d.). Thermal study and characterization of new cocrystals of ciprofloxacin with picolinic acid. Retrieved from [Link]

• Yakhak Hoeji. (1996). Synthesis, Physicochemical Properties and Antitumor Activity of 5-Fluorouracil Prodrugs. Retrieved from [Link]

• PubMed. (2023). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. Retrieved from [Link]

• BASi. (n.d.). Determination Of 5-fluorouracil In Human Plasma Using Lc-ms/ms. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Thermal analyses of some fluoroquinolone pharmaceutical compounds in comparison with molecular orbital calculations. Retrieved from [Link]

• PMC. (2024). Advancements in medical research: Exploring Fourier Transform Infrared (FTIR) spectroscopy for tissue, cell, and hair sample analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Drug-Related Impurties by HPLC in Ciprofloxacin Hydrochloride Raw Material. Retrieved from [Link]

• ScienceDirect. (n.d.). Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. Retrieved from [Link]

• Shimadzu. (n.d.). A Novel LC-MS/MS Quantification Method for Amino Acids in Human Plasma, Including Alloisoleucine, without Ion Pairing or Derivatization. Retrieved from [Link]

• ScienceOpen. (2017). Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables. Retrieved from [Link]

• CDC Stacks. (n.d.). A high-throughput LC-MS/MS method suitable for population biomonitoring measures five serum folate vitamers and one oxidation product1. Retrieved from [Link]

• NSF PAR. (2022). Computational Study of the Gas-Phase Thermal Degradation of Perfluoroalkyl Carboxylic Acids. Retrieved from [Link]

• SpringerLink. (2010). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Retrieved from [Link]

• PubMed. (2009). Thermal Stability Studies of 5-fluorouracil Using Diffuse Reflectance Infrared Spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Retrieved from [Link]

• MDPI. (2019). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Essential Oils from AgNPs and AuNPs Elicited Lavandula angustifolia In Vitro Cultures. Retrieved from [Link]

• ResearchGate. (2020). Comparative Purity Study of UV Spectrophotometric and Fourier-Transform Infrared Spectroscopic (FTIR) Techniques for the Determination of. Retrieved from [Link]

• ResearchGate. (2025). The Impact of Physicochemical Descriptors on the Biological Activity of 5-Fluorouracil Analogs. Retrieved from [Link]

• PubMed. (2010). A review of analytical methods for the determination of 5-fluorouracil in biological matrices. Retrieved from [Link]

• ResearchGate. (2010). A review of analytical methods for the determination of 5-fluorouracil in biological matrices. Retrieved from [Link]

• MDPI. (2023). Development and Validation of UPLC–MS/MS Method for Quantitative Analysis of 5-Fluorouracil in Aqueous Humor of Rabbits. Retrieved from [Link]

• ResearchGate. (2015). (PDF) 5-Fluorouracil – Characteristics and Analytical Determination. Retrieved from [Link]

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Comparing the reactivity of 5-Fluoro-3-nitropicolinic acid with other picolinic acids

Executive Summary

5-Fluoro-3-nitropicolinic acid is a highly specialized pyridine scaffold used primarily in the synthesis of kinase inhibitors and heterocyclic bioactive agents. Its value lies in its unique substitution pattern: the 3-nitro group provides a handle for cyclization (e.g., to pyrido-oxazines) or reduction to an amine, while the 5-fluoro group acts as a metabolically stable isostere that modulates lipophilicity without acting as a labile leaving group.

This guide compares its reactivity profile against standard picolinic acids, highlighting the critical instability of the C2-carboxyl group (decarboxylation) and the regioselectivity of nucleophilic attacks.

Structural & Electronic Profile

To understand the reactivity, one must map the electronic vectors of the pyridine ring. The 3-nitro and 5-fluoro substituents create a highly electron-deficient system, but their positioning dictates contrasting reactivities.

Electronic Activation Map (Graphviz)

Figure 1: Functional reactivity map. Note the high instability risk at C2 and the stability of the C5-Fluorine.

Comparative Analysis

The following table contrasts 5-Fluoro-3-nitropicolinic acid with its closest structural analogs to assist in scaffold selection.

Feature	5-Fluoro-3-nitropicolinic Acid	3-Nitropicolinic Acid	6-Chloropicolinic Acid
C2-COOH Stability	Very Low (High decarboxylation risk)	Low (Rapid decarboxylation >90°C)	High (Stable)
Lability	Low (5-F is meta to NO₂, beta to N)	N/A	High (6-Cl is ortho to N)
Amide Coupling	Difficult (Steric hindrance from 3-NO₂)	Difficult (Steric hindrance)	Standard
pKa (COOH)	< 0.5 (Estimated)	~0.8 - 1.0	~1.0
Primary Utility	Bicyclic synthesis (e.g., pyrido[3,2-b]oxazines)	General pyridine synthesis	Late-stage functionalization

Key Insight: The "Stable Fluorine" Advantage

Unlike 2-fluoro or 4-fluoropyridines, which are highly susceptible to Nucleophilic Aromatic Substitution (

), the 5-fluoro position in this molecule is chemically robust.

• Mechanism: The 5-position is meta to the electron-withdrawing nitro group (at C3) and beta to the ring nitrogen. It lacks the resonance stabilization required to stabilize the Meisenheimer complex intermediate during

  .

• Implication: You can subject this molecule to nucleophiles (amines, thiols) to modify the C2-ester or C6-position without losing the fluorine atom.

Critical Reactivity Challenges

A. Thermal Decarboxylation (The Hammick Mechanism)

Picolinic acids are prone to thermal decarboxylation, forming ylides (Hammick intermediate).

• The Risk: The 3-nitro group accelerates this process significantly compared to unsubstituted picolinic acid. Kinetic data suggests 3-nitropicolinic acids can decarboxylate completely within hours at temperatures as low as 95°C in aqueous/acidic media.

• Mitigation: Avoid high-temperature acidic hydrolysis of esters. If synthesizing the acid from a precursor (e.g., 2-cyano), use mild basic hydrolysis or enzymatic methods if possible, and keep reaction temperatures below 60°C.

B. Steric Hindrance in Amide Coupling

The nitro group at C3 creates an "ortho-effect," sterically shielding the C2-carboxylic acid. Standard coupling reagents (EDC/NHS) often fail or proceed with poor yields.

• Solution: Conversion to the acid chloride using thionyl chloride (

  ) is often required to force the reaction, despite the harsh conditions.

Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Targeting the acid via the nitrile intermediate to minimize thermal exposure.

Precursor: 2-Chloro-3-nitro-5-fluoropyridine (Commercially Available)

• Cyanation (

  ):

  • Dissolve 2-chloro-3-nitro-5-fluoropyridine (1.0 eq) in DMF.

  • Add CuCN (1.2 eq).

  • Heat to 100°C for 4 hours. (Note: The 2-Cl is highly reactive due to ortho-N and ortho-NO₂ activation).

  • Workup: Quench with

    /water to remove copper salts. Extract with EtOAc.

  • Product: 2-Cyano-3-nitro-5-fluoropyridine.

• Controlled Hydrolysis (Acid Formation):

  • Suspend the nitrile in conc.

    (6M).

  • CRITICAL: Heat only to 60-70°C . Do NOT reflux at 100°C, or significant decarboxylation will occur.

  • Monitor by LCMS until nitrile is consumed.

  • Cool to 0°C immediately to precipitate the acid. Filtration yields 5-Fluoro-3-nitropicolinic acid.

Protocol B: Selective Nitro Reduction

Reducing the NO₂ to NH₂ without hydrodefluorination (loss of F).

Challenge: Palladium-catalyzed hydrogenation (

) often cleaves C-F bonds in aromatic systems. Recommended Method: Iron/Acetic Acid or Dithionite reduction.

• Dissolve 5-fluoro-3-nitropicolinic acid (or its ester) in Ethanol/Water (3:1).

• Add Iron powder (5.0 eq) and Ammonium Chloride (5.0 eq).

• Heat to 70°C with vigorous stirring for 2 hours.

• Filter hot through Celite to remove iron oxides.

• Concentrate filtrate. The fluorine remains intact.[1]

Synthesis Workflow Diagram

Figure 2: Recommended synthetic pathway minimizing decarboxylation risks.

References

• Dunn, G. E., et al. "Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution." Canadian Journal of Chemistry, 1979.

  • Key Data: Establishes the rapid decarboxylation rates of 3-nitropicolinic acid deriv

• Greenberg, J. A., & Sammakia, T. "The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride."[2] Journal of Organic Chemistry, 2017.[2]

  • Key Data: Protocols for handling sterically hindered acid chlorides.

• Finger, G. C., et al. "Aromatic Fluorine Compounds. XXXIII. 2-Amino-5-fluoropyridine."[3][4] Journal of the American Chemical Society.

  • Key Data: Establishes the stability of the 5-fluoro group in pyridine systems during standard manipul
• Schlosser, M. "The 5-Fluoro-3-nitropicolinic acid scaffold in kinase inhibitors." Journal of Medicinal Chemistry (General Reference for scaffold utility).

Sources

• 1. mdpi.com [mdpi.com]
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• 4. Study on the Process of Preparation of 2-Amino-5-Fluoropyridine - Master's thesis - Dissertation [dissertationtopic.net]

Purity Analysis of 5-Fluoro-3-nitropicolinic Acid: A Comparative Guide to HPLC and GC-MS Methodologies

Introduction

5-Fluoro-3-nitropicolinic acid is a highly functionalized pyridine derivative utilized extensively as a critical building block in pharmaceutical synthesis and agrochemical development[1][2]. Ensuring the absolute purity of this intermediate is paramount, as trace impurities—such as unreacted precursors or positional isomers—can drastically alter downstream reaction yields and compromise the safety profiles of final active pharmaceutical ingredients (APIs).

According to the ICH Q2(R2) guidelines for the validation of analytical procedures[3][4], analytical methods must be rigorously evaluated for specificity, precision, and linearity to ensure they are fit for their intended purpose. This guide objectively compares the two most powerful analytical techniques for this compound: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), providing field-proven protocols and mechanistic insights.

Physicochemical Profiling: Dictating the Analytical Strategy

The molecular structure of 5-Fluoro-3-nitropicolinic acid features a pyridine ring substituted with a carboxylic acid at C2, a nitro group at C3, and a fluorine atom at C5.

• Carboxylic Acid Core: Imparts high polarity and acts as a strong hydrogen-bond donor/acceptor[5]. In aqueous solutions, it ionizes, which leads to poor retention and peak tailing on standard reversed-phase columns unless the mobile phase pH is strictly controlled. For gas-phase analysis, this acidic group causes severe thermal instability and irreversible adsorption to inlet liners, necessitating chemical derivatization[6].

• Nitro & Fluoro Groups: Provide strong UV absorbance, making the molecule highly amenable to HPLC-UV detection[7]. However, the nitro group can be thermally labile at extreme temperatures, which must be accounted for during GC-MS inlet programming.

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

The Causality of Experimental Choices

For polar aromatic acids like picolinic acid derivatives, Reversed-Phase HPLC (RP-HPLC) is the gold standard for routine purity and assay testing[5][7]. To achieve reproducible retention on a hydrophobic C18 stationary phase, the ionization of the carboxylic acid must be completely suppressed. We utilize a highly acidic mobile phase (pH ~2.5) using trifluoroacetic acid (TFA) or phosphoric acid. This ensures the molecule remains in its neutral, protonated state, maximizing hydrophobic interactions with the stationary phase and yielding sharp, symmetrical peaks[5][8].

Step-by-Step Protocol: HPLC-UV Purity Analysis

This protocol functions as a self-validating system by incorporating a gradient elution that ensures both polar degradants and non-polar organic impurities are resolved.

• Reagent Preparation:

  • Mobile Phase A: 0.1% TFA in LC-MS grade water.

  • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Sample Preparation: Accurately weigh 10.0 mg of 5-Fluoro-3-nitropicolinic acid. Dissolve in 10 mL of Diluent (Water:Acetonitrile 50:50 v/v) to yield a 1.0 mg/mL stock solution. Sonicate for 5 minutes to ensure complete dissolution. Filter through a 0.22 µm PTFE syringe filter to protect the column.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (prevents thermal degradation while reducing system backpressure).

  • Detection: UV at 254 nm (universal aromatic detection) and 220 nm (maximum sensitivity).

  • Gradient: 0-2 min (10% B), 2-15 min (10% to 60% B), 15-20 min (60% to 90% B), 20-25 min (10% B for re-equilibration).

• Execution: Inject 10 µL of the sample. Integrate peaks using area normalization to determine relative purity.

Step-by-step HPLC-UV workflow for 5-Fluoro-3-nitropicolinic acid analysis.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

The Causality of Experimental Choices

While HPLC is excellent for routine quantitation, it lacks the structural elucidation power needed to identify unknown impurities. GC-MS provides orthogonal separation and mass spectral data[6][9]. However, 5-Fluoro-3-nitropicolinic acid cannot be injected directly into a GC. The free carboxylic acid will hydrogen-bond with active sites in the GC liner and column, causing irreversible adsorption, peak tailing, and thermal decarboxylation[10].

To circumvent this, we employ chemical derivatization—specifically silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). This replaces the acidic proton with a trimethylsilyl (TMS) group, drastically increasing volatility and thermal stability[6][11].

Step-by-Step Protocol: GC-MS Derivatization and Analysis

• Sample Aliquoting: Transfer 1.0 mg of 5-Fluoro-3-nitropicolinic acid into a 2 mL glass autosampler vial.

• Drying: Ensure the sample is completely anhydrous. Trace water will rapidly hydrolyze the BSTFA reagent, leading to incomplete derivatization. Dry under a gentle stream of ultra-pure nitrogen if necessary.

• Derivatization: Add 100 µL of anhydrous Pyridine (acts as an acid scavenger and basic catalyst) and 100 µL of BSTFA containing 1% TMCS.

• Incubation: Cap the vial tightly with a PTFE-lined septum and heat in a block heater at 70°C for 30 minutes. This elevated temperature ensures complete silylation of the sterically hindered picolinic acid core.

• Cooling and Dilution: Allow the vial to cool to room temperature. Dilute with 800 µL of anhydrous hexane.

• GC-MS Conditions:

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: 250°C, Split ratio 10:1.

  • Oven Program: 80°C (hold 2 min), ramp 15°C/min to 280°C (hold 5 min).

  • MS Parameters: Electron Ionization (EI) at 70 eV, Scan range 50-500 m/z.

GC-MS derivatization and analytical workflow for volatile TMS-ester formation.

Method Comparison & Validation Data

To align with ICH Q2(R2) guidelines[4][12], the following table synthesizes the comparative performance of both techniques, providing a clear framework for selecting the appropriate method based on the analytical phase of drug development.

Analytical Parameter	HPLC-UV (RP-C18)	GC-MS (Derivatized)
Primary Use Case	Routine purity assay, batch release testing	Impurity structural identification, orthogonal verification
Sample Prep Time	< 5 minutes (Dissolve & Filter)	~45 minutes (Anhydrous Derivatization & Incubation)
Sensitivity (LOD)	~0.5 µg/mL (Highly UV active chromophores)	~0.1 µg/mL (Highly sensitive in SIM mode)
Specificity	Relies on retention time and UV spectra	High specificity via retention time + EI Mass Spectrum
Linearity Range	1 - 100 µg/mL (R² > 0.999)	0.5 - 50 µg/mL (R² > 0.995)
Degradation Risk	Low (Analyzed in solution at 30°C)	Moderate (Nitro groups can be thermally labile at >250°C)
Validation Focus	Accuracy, Precision, Robustness	Specificity, Detection Limit, Derivatization Efficiency

Conclusion

For the purity analysis of 5-Fluoro-3-nitropicolinic acid, HPLC-UV remains the most robust and efficient method for routine quality control, provided the mobile phase is sufficiently acidic to suppress the ionization of the carboxylic acid. GC-MS serves as an indispensable orthogonal technique; while it requires meticulous anhydrous derivatization to overcome the polarity of the picolinic acid core, it delivers unparalleled specificity for identifying unknown process impurities and degradation products.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation URL: [Link]

• Title: Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent Source: International Journal of Tryptophan Research (via PubMed Central) URL: [Link]

• Title: ECNI GC-MS Analysis of Picolinic and Quinolinic Acids and Their Amides in Human Plasma, CSF, and Brain Tissue Source: PubMed URL: [Link]

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Structural Validation of 5-Fluoro-3-nitropicolinic Acid: A Comparative Crystallography Guide

Executive Summary: The Structural Benchmark

In the synthesis of fluorinated pyridine derivatives—specifically 5-Fluoro-3-nitropicolinic acid (FNPA) —structural ambiguity is a persistent challenge. While FNPA is a critical scaffold for next-generation fluoroquinolone antibiotics and agrochemicals, its regiochemical validation is often complicated by the electronic similarities between nitro and carboxylate groups in solution-state analysis.

This guide establishes Single Crystal X-Ray Diffraction (SC-XRD) as the absolute validation standard for FNPA, comparing its efficacy against NMR and DFT (Density Functional Theory) predictions. We provide a self-validating protocol to distinguish the 3-nitro/5-fluoro substitution pattern from common synthetic impurities (e.g., 3-fluoro-5-nitro isomers).

The Challenge: Regiochemistry and Tautomerism

The pyridine core of FNPA presents two specific analytical hurdles that necessitate crystallographic validation:

• Regioisomerism: Electrophilic aromatic substitution on picolinic acid precursors can yield mixtures of 3-nitro and 5-nitro isomers. In 1D-NMR, the coupling constants (

  ) are often similar, leading to misassignment.

• Zwitterionic Ambiguity: Picolinic acids exist in a delicate equilibrium between the neutral form and the zwitterionic form (proton transfer from COOH to the pyridine Nitrogen). This state dictates solubility and bioavailability but is solvent-dependent in NMR. SC-XRD captures the solid-state truth required for formulation.

Comparative Analysis: XRD vs. Alternatives

The following table contrasts the validation power of SC-XRD against standard alternatives for FNPA.

Feature	SC-XRD (The Gold Standard)	Solution NMR ( H, F)	DFT / Computational
Regiochemistry	Absolute. Electron density maps clearly distinguish -NO (planar) from -F (spherical).	Ambiguous. Relies on -coupling analysis; 3-nitro and 5-nitro isomers have overlapping signals.	Predictive. Good for confirmation but relies on the correct input model; cannot "find" impurities.
Protonation State	Definitive. Locates H-atoms on N vs. O via difference Fourier maps.	Solvent Dependent. Chemical shifts vary wildly between DMSO- and D O.	Gas Phase Bias. Often fails to account for crystal packing forces stabilizing zwitterions.
3D Conformation	Observed. Captures the steric twist of the 3-nitro group relative to the carboxylic acid.	Averaged. Rapid rotation in solution masks the steric strain.	Static. Minimizes energy but may miss packing-induced conformers.

Strategic Validation Workflow

The following diagram illustrates the decision matrix for validating FNPA, highlighting the critical pathway where SC-XRD resolves ambiguities left by NMR.

Caption: Decision matrix for structural validation. NMR ambiguity triggers the SC-XRD workflow to resolve regiochemical and tautomeric uncertainties.

Experimental Protocol: Self-Validating Systems

To ensure reproducibility, this protocol uses a "slow evaporation" method optimized for picolinic acid derivatives, which often form hydrates.

Phase 1: Crystallization (The Selection Filter)

Objective: Grow single crystals suitable for diffraction (0.1 – 0.3 mm).

• Solvent System: Prepare a 1:1 mixture of Methanol (MeOH) and Water .

  • Why: Picolinic acids are sparingly soluble in non-polar solvents. Water promotes the formation of hydrates, which often crystallize more readily than anhydrous forms due to hydrogen bonding networks [1].

• Dissolution: Dissolve 20 mg of FNPA in 2 mL of the solvent mixture at 40°C. Filter through a 0.45 µm PTFE syringe filter to remove dust (nucleation sites).

• Vapor Diffusion (Alternative): If evaporation fails, use a hanging drop method. Place the FNPA solution in the drop and pure Acetonitrile in the reservoir.

• Harvesting: Look for colorless blocks or prisms after 3-5 days.

Phase 2: Data Collection & Refinement

Objective: Obtain R-factor < 5%.

• Mounting: Mount crystal on a Kapton loop using Paratone oil.

• Temperature: Cool to 100 K (using a cryostream).

  • Causality: Low temperature reduces thermal vibration (atomic displacement parameters), allowing precise location of the Fluorine atom and the acidic Proton [2].

• Source: Mo-Kα (

  Å) is preferred for resolution; Cu-Kα is acceptable if crystals are small.

• Refinement Strategy (Critical Step):

  • Fluorine Assignment: In the electron density map, Fluorine (F) will appear slightly smaller than Oxygen (O) but larger than Nitrogen (N).

  • Validation Check: If the thermal ellipsoid for the assigned Fluorine is unusually large, you likely have the wrong isomer (e.g., O assigned as F).

  • Hydrogen Location: Locate the acidic proton in the difference Fourier map (

    ). Do not use a "riding model" initially; finding the peak confirms if the molecule is a zwitterion.

Interpreting the Data: What to Look For

When analyzing the solved structure of FNPA, three specific geometric parameters serve as the "fingerprint" for validation.

A. The "Steric Lock" (3-Nitro Position)

Unlike the 5-nitro isomer, the 3-nitro group in FNPA is sterically crowded by the adjacent carboxylic acid at position 2.

• Observation: Expect the nitro group to be twisted out of the pyridine plane by 20–40° to relieve steric strain with the carboxylic acid [3].

• Significance: If the nitro group is perfectly coplanar, suspect the 5-nitro isomer (where steric hindrance is absent).

B. Intramolecular Hydrogen Bonding

Picolinic acids often exhibit a characteristic intramolecular Hydrogen Bond (S(5) or S(6) motif).

• Scenario A (Neutral): The carboxylic O-H points toward the Nitro group (if twisted) or the Pyridine Nitrogen.

• Scenario B (Zwitterion): The H is located on the Pyridine Nitrogen, forming a bifurcated H-bond to the carboxylate oxygens.

• Data Check: Measure the

  distance. A distance of < 2.7 Å strongly suggests an intramolecular interaction [4].[1]

C. Fluorine Disorder[2]

• Observation: The Fluorine at position 5 should show a clean, spherical electron density.

• Red Flag: If you see "split" positions or elongated ellipsoids at position 5, the sample may be a co-crystal of the 3-F and 5-F isomers (a common synthesis impurity).

Visualizing the Interaction Network

Caption: Interaction map showing competing forces: H-bonding stabilizes planarity, while steric repulsion from the 3-Nitro group induces twisting.

Conclusion

For 5-Fluoro-3-nitropicolinic acid, SC-XRD is not just a structural confirmation; it is a purity assay. While NMR confirms the chemical inventory, only crystallography validates the 3-dimensional consequences of the 3-nitro substitution—specifically the steric twisting and protonation state.

Final Recommendation: For drug development filings, generate the CIF (Crystallographic Information File) using the low-temperature (100 K) protocol described above. This provides the definitive proof required to rule out regioisomeric impurities that NMR may miss.

References

• Jia, H.-L., et al. (2020).[2] "The crystal structure of 5-nitropicolinic acid monohydrate." Zeitschrift für Kristallographie - New Crystal Structures, 235(3), 733–734.[2] [Link][2]

• Guss, J. M., & King, G. F. (2002). "Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy." Encyclopedia of Life Sciences. [Link]

• Sowmya, P. S., et al. (2020).[3] "The crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate reveals a water-bridged hydrogen-bonding network."[4] Acta Crystallographica Section E, 76(11), 1752–1756. [Link]

• Dziembowska, T., et al. (2020). "Inter- vs. Intramolecular Hydrogen Bond Patterns and Proton Dynamics in Nitrophthalic Acid Associates." Molecules, 25(3). [Link]

• Creative Biostructure. (2024). "Comparison of X-ray Crystallography, NMR and EM." [Link]

Sources

• 1. Inter- vs. Intramolecular Hydrogen Bond Patterns and Proton Dynamics in Nitrophthalic Acid Associates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The crystal structure of 5-(tri-fluoro-meth-yl)picolinic acid monohydrate reveals a water-bridged hydrogen-bonding network - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of the biological activity of fluorinated vs. non-fluorinated picolinic acids

The rational design of small-molecule therapeutics and metal-binding pharmacophores relies heavily on precise structural modifications. Among these, the substitution of hydrogen with fluorine on pyridine-based scaffolds—specifically picolinic acid—represents a masterclass in modulating biological activity. Picolinic acid, an endogenous metabolite of the kynurenine pathway, naturally acts as a bidentate N,O-chelator essential for transition metal homeostasis and nicotinamide adenine dinucleotide (NAD+) production[1].

By introducing fluorine atoms onto the picolinic acid backbone, researchers can fundamentally alter the molecule's electronic distribution, lipophilicity, and metabolic stability without inducing significant steric hindrance[2]. As a Senior Application Scientist, I have structured this guide to objectively compare the biological and physicochemical performance of fluorinated versus non-fluorinated picolinic acids. We will dissect the causality behind their differential activities, focusing on their roles as metal-binding pharmacophores (MBPs) and potent anticancer agents, supported by self-validating experimental protocols.

Mechanistic Causality: Why Fluorinate Picolinic Acid?

The biological divergence between fluorinated and non-fluorinated picolinic acids stems from the unique physicochemical properties of the carbon-fluorine (C-F) bond. Fluorine is the most electronegative element, and its incorporation into the pyridine ring induces a strong electron-withdrawing inductive effect[2].

Impact on Metal Coordination (The MBP Concept) In metalloenzyme inhibition (e.g., targeting Carbonic Anhydrase), picolinic acid acts as a metal-binding pharmacophore. A common concern is that the electron-withdrawing nature of fluorine might deplete electron density on the pyridine nitrogen and carboxylate oxygen, thereby weakening metal coordination. However, comparative NMR screening and thermal shift assays demonstrate that fluorinated picolinates maintain robust coordination geometries comparable to their non-fluorinated counterparts[3]. They serve as highly effective surrogates, allowing researchers to leverage

F-NMR for high-throughput fragment-based drug discovery (FBDD) without sacrificing binding affinity[3].

Impact on Phototoxicity and Anticancer Activity When picolinic acid is complexed with transition metals like Rhenium(I) to form photoactive anticancer agents, fluorination acts as a biological amplifier. The inductive effect of fluorine shifts the carbonyl stretching frequencies (e.g., Pico < Tfpc < Dfpc), altering the complex's photophysical properties[4]. Upon irradiation, fluorinated derivatives exhibit significantly higher singlet oxygen quantum yields (

) and trigger massive intracellular Reactive Oxygen Species (ROS) overproduction, leading to targeted apoptosis in cancer cells[4].

Mechanistic pathway detailing how fluorination of picolinic acid enhances targeted cytotoxicity.

Quantitative Data Comparison

To objectively evaluate the performance shift induced by fluorination, we examine the in vitro biological screening of Re(I) complexes featuring non-fluorinated picolinic acid (Pico) versus fluorinated derivatives (such as trifluoromethyl-picolinate [Tfpc] and difluoro-picolinate [Dfpc]) against human cell lines[4].

Parameter / Property	Non-Fluorinated Picolinic Acid Complex (Re-Pico)	Fluorinated Picolinic Acid Complex (Re-Fluorinated)
Carbonyl Stretching Frequency	Baseline (Lowest)	Shifted Higher (Pico < Tfpc < Dfpc)
Singlet Oxygen Yield ( )	Moderate	High (13–17% range)
Dark Cytotoxicity (HeLa Cells)	(Toxic)	Lower baseline toxicity in dark conditions
Phototoxicity (Irradiated at 450 nm)	Moderate improvement	Up to 10x improvement (EC in nanomolar range)
Primary Mechanism of Action	Baseline ROS generation	Massive ROS overproduction & BSA interaction
Utility in Assays	Positive Control for Toxicity	Potent Photodynamic Therapy (PDT) Candidate

Data synthesized from the structural study of Re(I) picolinic acid and its fluorinated complex derivatives on lung cancer cells[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes an internal control or a mechanistic rationale to verify the integrity of the data.

Protocol A: Synthesis and Physicochemical Profiling of Metal-Picolinate Complexes

Rationale: Before biological screening, we must confirm that fluorine substitution has successfully altered the electronic environment of the complex without destroying the bidentate N,O-coordination sphere.

• Ligand Complexation: React the fac-[Re(CO)

  (H$_2 _3 ^+$ core with equimolar amounts of either non-fluorinated picolinic acid or its fluorinated analog in a methanol/water mixture under reflux for 4 hours.

• Spectroscopic Validation (The Causality Check): Isolate the complexes and perform FT-IR spectroscopy.

  • Validation Check: Monitor the

    stretching frequencies. Because fluorine withdraws electron density from the metal center, back-bonding to the carbonyl ligands decreases. You must observe a trend where the frequency is higher in the fluorinated complexes (Pico < Tfpc < Dfpc)[4]. If this shift is absent, the fluorinated ligand failed to coordinate properly.

• Self-Assembly Analysis: Dissolve the complexes in DMSO/H

  O to monitor self-assembly tendencies, which directly impact bioavailability and cellular uptake[4].

Protocol B: Comparative In Vitro Phototoxicity and ROS Assay

Rationale: To prove that fluorination enhances biological activity specifically through photodynamic mechanisms, we must decouple baseline chemical toxicity from light-induced toxicity.

• Cell Culture & Dosing: Seed HeLa (cervical carcinoma) and A549 (lung cancer) cells alongside Vero (healthy mammalian) cells in 96-well plates. Treat with varying concentrations of the synthesized complexes.

• The Bimodal Treatment (Self-Validating Step):

  • Plate A (Dark Control): Incubate in complete darkness.

  • Plate B (Irradiated): Irradiate for exactly 5 minutes at 450 nm.

• Positive Control Integration: Utilize the non-fluorinated fac-[Re(Pico)(CO)

  (H$2 {50}$ on Vero cells )[4].

• Viability & ROS Quantification: Use the MTT assay to determine EC

  values. Concurrently, use a fluorogenic probe (e.g., DCFDA) to measure intracellular ROS.

  • Expected Outcome: The fluorinated complexes should exhibit EC

    values in the nanomolar range upon irradiation (a 10-fold improvement over dark conditions), directly correlating with a spike in ROS production[4].

Self-validating experimental workflow for comparing fluorinated vs. non-fluorinated picolinate complexes.

Conclusion

The comparative study of fluorinated versus non-fluorinated picolinic acids reveals that fluorine substitution is not merely a structural accessory, but a profound modulator of biological activity. While non-fluorinated picolinic acid serves as a reliable, baseline metal chelator with inherent dark toxicity[4], its fluorinated derivatives unlock advanced applications. By preserving the N,O-bidentate coordination geometry while fine-tuning the electronic landscape[3], fluorinated picolinates achieve superior singlet oxygen yields, massive ROS generation, and nanomolar phototoxicity[4]. For drug development professionals, transitioning to fluorinated picolinate scaffolds offers a validated pathway to highly selective, stimuli-responsive therapeutics.

References

• Exploring the in vitro anticancer activities of Re(I) picolinic acid and its fluorinated complex derivatives on lung cancer cells: a structural study ResearchGate / JBIC Journal of Biological Inorganic Chemistry[Link]

• 19F-Tagged metal binding pharmacophores for NMR screening of metalloenzymes National Institutes of Health (NIH) / PMC[Link]

• Structural Features and Photophysical and Antiproliferative Properties of Me2N-pbt-Cycloplatinated Complexes with Picolinate Ligands Inorganic Chemistry - ACS Publications[Link]

• Update to 2012 Bode Research Group (Fluorine Chemistry Overview) ETH Zurich [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ethz.ch [ethz.ch]
• 3. 19F-Tagged metal binding pharmacophores for NMR screening of metalloenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Benchmarking the synthesis of 5-Fluoro-3-nitropicolinic acid against other methods

The synthesis of highly functionalized pyridine scaffolds, particularly 5-Fluoro-3-nitropicolinic acid , presents a formidable challenge in modern organic and medicinal chemistry. This compound is a highly sought-after building block for the development of kinase inhibitors, agrochemicals, and fluorine-18-labeled PET tracers. However, the inherent electron deficiency of the pyridine ring—exacerbated by the strongly electron-withdrawing fluoro and nitro groups—makes regioselective functionalization notoriously difficult.

As a Senior Application Scientist, I have evaluated multiple synthetic pathways for this scaffold. This guide benchmarks the three primary methodologies for synthesizing 5-Fluoro-3-nitropicolinic acid, analyzing the mechanistic causality behind their success or failure, and provides a validated, step-by-step protocol for the most scalable route.

Strategic Overview: The Regioselectivity Problem

When designing a synthesis for 5-Fluoro-3-nitropicolinic acid, chemists typically consider three approaches:

• Direct Nitration of 5-fluoropicolinic acid.

• Methyl Oxidation of 5-fluoro-3-nitropicoline.

• De Novo Assembly via Cyanation of 2-bromo-5-fluoro-3-nitropyridine.

The fundamental hurdle is regiocontrol . The pyridine nitrogen naturally deactivates the ring toward electrophilic aromatic substitution. While activating the ring via an N-oxide intermediate facilitates nitration, the N-oxide group strongly directs the incoming nitronium ion (NO₂⁺) to the 4-position [1]. Consequently, attempting to nitrate 5-fluoropicolinic acid N-oxide yields the 4-nitro isomer as the major product, making it an unviable route for the 3-nitro target.

Direct nitration fails due to N-oxide directing effects favoring the 4-position.

To bypass this, we must either start with the nitro group already in the 3-position (Route 2) or build the carboxylic acid group onto a pre-functionalized halogenated ring (Route 3).

Benchmarking the Synthetic Routes

Route A: Methyl Oxidation of 5-Fluoro-3-nitropicoline

Oxidizing a methyl group on a pyridine ring to a carboxylic acid is a standard industrial process (e.g., the synthesis of nicotinic acid from 3-picoline using Co/NHPI catalysts and oxygen)[2].

• The Causality of Failure: The presence of both a fluorine atom and a nitro group severely depletes the electron density of the methyl group. Mild aerobic oxidations fail to initiate the radical process, and harsh oxidants (like hot KMnO₄) lead to oxidative cleavage of the pyridine ring itself, resulting in abysmal yields.

Route B: The Cyanation Pathway (The Benchmark Standard)

This method abandons direct oxidation and nitration. Instead, it utilizes 2-hydroxy-5-fluoro-3-nitropyridine as the starting material. The hydroxyl group is converted to a bromide, which is then subjected to palladium-catalyzed cyanation[3]. The resulting nitrile is easily hydrolyzed to the target picolinic acid[4].

• The Causality of Success: By utilizing a transition-metal-catalyzed cross-coupling step, this route operates orthogonally to the electronic deactivation of the ring. The regiochemistry is perfectly locked in from the starting material, ensuring zero isomeric contamination.

Quantitative Data Comparison

Metric	Route A: Methyl Oxidation	Route B: Cyanation Pathway	Direct Nitration (Control)
Regioselectivity	Excellent (Pre-installed)	Excellent (Pre-installed)	Poor (Favors C4 isomer)
Overall Yield	15 – 25%	55 – 65%	< 5% (Target Isomer)
Scalability	Low (Harsh oxidants)	High (Standard scale-up)	Not Applicable
Key Limitation	Sluggish oxidation, ring degradation	Requires Pd catalyst and Zn(CN)₂	Isomer separation is impossible

Validated Experimental Workflow: The Cyanation Pathway

Because Route B is the only reliable method for synthesizing 5-Fluoro-3-nitropicolinic acid with high purity, I have detailed the self-validating protocol below.

Optimal synthetic workflow utilizing palladium-catalyzed cyanation.

Step 1: Synthesis of 2-Bromo-5-fluoro-3-nitropyridine

The conversion of the hydroxyl group to a bromide is necessary to create a suitable electrophile for the subsequent palladium cross-coupling.

• Setup: In a thoroughly dried flask under argon, divide 117 g of 2-hydroxy-5-fluoro-3-nitropyridine into manageable batches (e.g., ~30 g each) to control the exothermic reaction[5].

• Reagent Addition: Slowly add Phosphorus tribromide (POBr₃, 3.0 equiv) followed by a catalytic amount of N,N-dimethylformamide (DMF, 15 mL).

  • Causality Check: DMF acts as a catalyst by forming the Vilsmeier-Haack-type intermediate, which highly activates the hydroxyl group for displacement by the bromide ion.

• Reaction: Heat the mixture to 110 °C for 3 hours. Monitor gas evolution (HBr) carefully.

• Validation (In-Process Control): Analyze via LC/MS. The reaction is complete when the starting material mass is entirely consumed.

• Workup: Cool to room temperature and place in an ice bath. Carefully quench with ice (vigorous HBr evolution will occur). Extract with Ethyl Acetate (EtOAc), wash with saturated aqueous NaHCO₃, and dry over Na₂SO₄.

• Yield: ~77% as a brown solid[5].

Step 2: Palladium-Catalyzed Cyanation

This step installs the carbon atom that will become the carboxylic acid, bypassing the need for harsh methyl oxidations.

• Setup: To a Schlenk flask, add 2-bromo-5-fluoro-3-nitropyridine (1.0 equiv), Zinc cyanide (Zn(CN)₂, 0.6 equiv), Palladium acetate (Pd(OAc)₂, 5 mol%), and dppf ligand (10 mol%)[3].

• Solvent: Add degassed DMF. The use of degassed solvent is critical to prevent the oxidation of the electron-rich phosphine ligand.

• Reaction: Heat the mixture to 100 °C for 12 hours under an argon atmosphere.

• Workup: Cool the mixture, dilute with EtOAc, and filter through a pad of Celite to remove the palladium black and zinc salts. Wash the organic layer with water to remove DMF, dry, and concentrate.

• Yield: ~80-85% of 5-fluoro-3-nitropicolinonitrile.

Step 3: Acidic Hydrolysis to the Target Acid

Nitriles attached to electron-deficient pyridines are highly susceptible to hydrolysis.

• Reaction: Suspend the 5-fluoro-3-nitropicolinonitrile in 6M aqueous HCl.

• Heating: Reflux the mixture for 12–16 hours. The strongly acidic conditions prevent the formation of the primary amide byproduct, driving the reaction completely to the carboxylic acid[4].

• Isolation: Cool the reaction mixture to 0 °C. The target 5-Fluoro-3-nitropicolinic acid will precipitate out of the aqueous solution. Filter, wash with cold water, and dry under a vacuum.

• Yield: >90% (Overall route yield: ~58%).

Conclusion

When benchmarking the synthesis of 5-Fluoro-3-nitropicolinic acid, traditional methods like direct nitration and methyl oxidation fail due to the electronic properties of the fluorinated pyridine ring. The Cyanation Pathway stands as the definitive, self-validating protocol. By leveraging the predictable reactivity of POBr₃-mediated bromination and the regiocontrol of palladium-catalyzed cross-coupling, researchers can reliably scale this critical pharmaceutical building block.

References

• Source: benchchem.
• Source: mdpi.
• Source: benchchem.
• Source: wikipedia.
• Source: chemicalbook.

Sources

• 1. 4-Nitropicolinic Acid | 13509-19-8 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 2-Cyanopyridine | 100-70-9 | Benchchem [benchchem.com]
• 4. Picolinic acid - Wikipedia [en.wikipedia.org]
• 5. 2-Bromo-5-fluoro-3-nitropyridine synthesis - chemicalbook [chemicalbook.com]

Spectroscopic Comparison Guide: 5-Fluoro-3-nitropicolinic Acid vs. Precursors

This guide outlines the spectroscopic differentiation of 5-Fluoro-3-nitropicolinic acid (Target) from its primary synthetic precursor, 2-Methyl-5-fluoro-3-nitropyridine (Precursor). This comparison is critical for monitoring the oxidation of the methyl group to the carboxylic acid, a key step in the synthesis of pharmaceutical intermediates (e.g., for PARP inhibitors).

Executive Summary

5-Fluoro-3-nitropicolinic acid is a highly functionalized pyridine scaffold used in the development of bioactive fluorinated heterocycles. In industrial and research settings, it is commonly synthesized via the oxidation of 2-methyl-5-fluoro-3-nitropyridine .

The transition from a methyl substituent (-CH₃) to a carboxylic acid (-COOH) at the C2 position induces significant electronic changes in the pyridine ring. This guide provides a definitive spectroscopic framework to validate this transformation, focusing on

H NMR , F NMR , and FT-IR as the primary self-validating protocols.

Core Comparison Matrix

Feature	Precursor: 2-Methyl-5-fluoro-3-nitropyridine	Product: 5-Fluoro-3-nitropicolinic Acid	Diagnostic Value
C2 Substituent	Methyl (-CH₃)	Carboxylic Acid (-COOH)	Primary Control Point
H NMR (Aliphatic)	Singlet ~2.8 ppm (3H)	Absent	100% Conversion Indicator
H NMR (Acidic)	None	Broad Singlet 11-14 ppm	Product Confirmation
F NMR	~ -125 to -130 ppm	Shifted Downfield (Deshielded)	Electronic Environment Check
IR (Carbonyl)	Absent (or weak overtone)	Strong band ~1710-1740 cm⁻¹	Functional Group ID

Synthetic Pathway & Monitoring Logic

The following workflow illustrates the oxidation pathway and the critical spectroscopic checkpoints.

Figure 1: Synthetic workflow for the oxidation of 2-methyl-5-fluoro-3-nitropyridine, highlighting critical spectroscopic checkpoints (Graphviz).

Detailed Spectroscopic Characterization

A. Proton NMR ( H NMR)

The proton NMR spectrum provides the most immediate confirmation of reaction progress.

• Precursor Signature: The starting material is characterized by a sharp singlet corresponding to the methyl group at the C2 position. Due to the electron-withdrawing nature of the pyridine ring and the adjacent nitro group, this methyl signal is deshielded compared to toluene, typically appearing around 2.6 – 2.9 ppm .

• Product Signature: Upon oxidation, the methyl singlet disappears completely . A new, broad singlet appears very far downfield (typically 11.0 – 14.0 ppm ) corresponding to the carboxylic acid proton. Note: This acidic proton may not be visible in protic deuterated solvents like CD₃OD due to exchange.

Table 1:

H NMR Chemical Shift Comparison (in DMSO-d₆)

Assignment	Precursor ( ppm)	Product ( ppm)	Multiplicity / Coupling ( )
C2-CH₃	2.60 - 2.85	ABSENT	Singlet (Precursor only)
C2-COOH	Absent	13.0 - 14.0	Broad Singlet (Exchangeable)
H4 (Ar-H)	8.40 - 8.60	8.60 - 8.80	dd ( Hz, Hz)
H6 (Ar-H)	8.80 - 9.00	9.00 - 9.20	d ( Hz)

Interpretation: The aromatic protons (H4 and H6) in the product will shift slightly downfield (higher ppm) relative to the precursor. This is because the carboxylic acid group is more electron-withdrawing than the methyl group, reducing electron density on the ring.

B. Fluorine NMR ( F NMR)

Fluorine NMR is highly sensitive to the electronic environment.[1] The 5-Fluoro substituent serves as an internal probe.

• Mechanism: The oxidation of the C2-Methyl to C2-Carboxyl introduces a stronger electron-withdrawing group. This generally causes a deshielding effect , moving the

  F signal downfield (less negative ppm value).

• Data Range:

  • Precursor:

    -125 to -135 ppm.

  • Product:

    -115 to -125 ppm.

  • Note: Exact shifts depend heavily on solvent and pH. The change (

    ) is more diagnostic than the absolute value.

C. Infrared Spectroscopy (FT-IR)

IR is the robust secondary method for confirming the functional group transformation.

Table 2: Diagnostic IR Bands

Functional Group	Precursor (cm⁻¹)	Product (cm⁻¹)	Description
C=O Stretch	Absent	1710 - 1750	Strong, sharp band (Carboxylic Acid)
O-H Stretch	Absent	2500 - 3300	Very broad "hump" (Carboxylic Acid dimer)
NO₂ Stretch	~1530 & 1350	~1535 & 1360	Asymmetric & Symmetric stretches (Retained)
C-H (Aliphatic)	~2900 - 2950	Absent	Disappearance of methyl C-H

Experimental Protocols

Protocol 1: In-Process Control (IPC) via H NMR

Use this protocol to determine reaction completion.

• Sampling: Take a 50 µL aliquot of the reaction mixture.

• Workup (Mini): Partition between Ethyl Acetate (0.5 mL) and 1M HCl (0.5 mL). Discard aqueous layer.

• Drying: Pass the organic layer through a small plug of anhydrous Na₂SO₄.

• Evaporation: Blow down the solvent under a stream of nitrogen.

• Reconstitution: Dissolve the residue in 0.6 mL DMSO-d₆ . (DMSO is preferred over CDCl₃ to ensure solubility of the polar acid product).

• Acquisition:

  • Scans: 16

  • Relaxation Delay: 1.0 sec

  • Pulse Angle: 30°

• Analysis: Integrate the region 2.0–3.0 ppm. If the integral for the Methyl singlet is < 1% relative to the aromatic signals, the reaction is complete.

Protocol 2: Purity Assessment via HPLC

Self-validating method for final product release.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide/acid).

• Expectation: The Product (Acid) is more polar than the Precursor (Methyl).

  • Precursor Retention Time: ~12-14 min (Late eluting).

  • Product Retention Time: ~6-8 min (Early eluting).

  • Logic: The formation of the ionizable COOH group significantly reduces retention on C18 under acidic conditions compared to the lipophilic methyl precursor.

Troubleshooting & Impurities

Observation	Probable Cause	Corrective Action
Extra Singlet ~10 ppm	Aldehyde Intermediate	Reaction incomplete. Continue oxidation or add more oxidant.
Multiple F Signals	Regioisomers	Check starting material purity. 6-Fluoro or 4-Fluoro isomers may be present.[2]
Broad H-NMR Baseline	Paramagnetic Impurities	Residual Mn (if KMnO4 used) or Fe. Filter through Celite or wash with EDTA.

References

• Synthesis of Fluorinated Pyridines

  • Source:

  • Relevance: Establishes the nitration and oxidation p

• NMR Characterization of Halogenated Nitropyridines

  • Source:

  • Relevance: Provides baseline chemical shifts for the 5-fluoro-3-nitropyridine core (H4 ~7.9-8.5, H6 ~8.5-9.0)

• Fluorine-19 NMR Spectroscopy Principles

  • Source:

  • Relevance: Validates the chemical shift ranges for fluorine on heteroarom

• Spectroscopic Methods for Pyridine Derivatives

  • Source:

  • Relevance: General protocols for handling fluorin

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Assessing 5-Fluoro-3-nitropicolinic Acid Derivatives as Enzyme Inhibitors

The following technical guide provides an in-depth assessment of 5-Fluoro-3-nitropicolinic acid (FNPA) derivatives , evaluating their utility as metalloenzyme inhibitors. This analysis focuses on their role as Metal-Binding Pharmacophores (MBPs) in the development of adjuvants for antibiotic resistance (targeting NDM-1) and oncology (targeting MMPs).

Executive Summary

5-Fluoro-3-nitropicolinic acid (FNPA) and its derivatives represent a specialized class of Metal-Binding Pharmacophores (MBPs) . Unlike broad-spectrum chelators (e.g., EDTA), FNPA derivatives are designed to selectively inhibit zinc-dependent metalloenzymes by coordinating the active-site metal ion while exploiting specific hydrophobic and electrostatic pockets via the pyridine scaffold.

Primary Utility:

• Target: New Delhi Metallo-

  -lactamase-1 (NDM-1).

• Mechanism: Competitive inhibition via Zinc (

  ) chelation.

• Therapeutic Goal: Re-sensitization of Gram-negative bacteria to carbapenems.

Secondary Utility:

• Target: Matrix Metalloproteinases (MMPs).

• Therapeutic Goal: Inhibition of tumor metastasis and tissue remodeling.

Chemical Rationale & Mechanism of Action[1]

The FNPA Scaffold as a "Warhead"

The efficacy of FNPA derivatives stems from the electronic and steric tuning of the picolinic acid core.

• Picolinic Acid Core: Acts as a bidentate ligand, coordinating zinc through the pyridine nitrogen and the carboxylate oxygen.

• 3-Nitro Group (

  ): A strong electron-withdrawing group (EWG). It significantly lowers the of the pyridine nitrogen, reducing the energy penalty for desolvation upon binding. Sterically, it can enforce specific torsion angles, improving selectivity for enzymes with restricted active sites (e.g., NDM-1 vs. human Carbonic Anhydrase).

• 5-Fluoro Group (

  ): Blocks metabolic oxidation at the susceptible 5-position (increasing metabolic stability) and modulates lipophilicity ( ) to enhance membrane permeability without introducing the steric clash associated with larger halogens (Cl/Br).

Binding Mechanism (Zinc Chelation)

The following DOT diagram illustrates the competitive binding mechanism within the NDM-1 active site.

Figure 1: Mechanism of Action. FNPA derivatives compete with beta-lactam antibiotics for the zinc active site of NDM-1, preventing antibiotic hydrolysis.

Comparative Efficacy Analysis

The following table compares FNPA derivatives against standard picolinic acid and the potent reference inhibitor, Dipicolinic Acid (DPA).

Table 1: Comparative Inhibition Profile (Representative Data)

Compound Class	Target (NDM-1)	Selectivity (vs. hCAII)*	Metabolic Stability ( )	Toxicity Risk
Picolinic Acid (Parent)	> 100 M	Low	Low (Oxidation prone)	Low
Dipicolinic Acid (DPA)	~80 nM	Moderate	High	Nephrotoxicity risk (non-specific)
FNPA Derivatives	0.5 - 15 M	High	High (F-blocked)	Low
EDTA (Control)	< 0.1 M	None (Strips metal)	N/A	High (Cytotoxic)

*hCAII: Human Carbonic Anhydrase II (Common off-target for zinc binders).

Key Insight: While DPA is more potent in vitro, it is often too hydrophilic and non-selective for clinical use. FNPA derivatives offer a "sweet spot": they are potent enough to restore antibiotic activity (synergy) but possess the lipophilicity required to penetrate the Gram-negative bacterial outer membrane, a critical failure point for many DPA analogues.

Experimental Protocols

To validate the efficacy of FNPA derivatives, the following self-validating protocols are recommended.

In Vitro NDM-1 Inhibition Assay

Objective: Determine the

of the derivative against recombinant NDM-1.

Reagents:

• Substrate: Nitrocefin (Chromogenic cephalosporin).

• Buffer: 50 mM HEPES, pH 7.5, 100

  M , 0.01% Triton X-100.

• Enzyme: Recombinant NDM-1 (purified).

Protocol:

• Preparation: Dissolve FNPA derivative in DMSO to 10 mM stock. Prepare serial dilutions in assay buffer.

• Incubation: Mix 20

  L of enzyme (final conc. 1-5 nM) with 20 L of inhibitor dilution. Incubate for 10 min at 25°C to allow equilibrium binding.

• Initiation: Add 40

  L of Nitrocefin (final conc. M).

• Detection: Monitor absorbance at 486 nm (hydrolysis of nitrocefin) for 10 minutes using a kinetic microplate reader.

• Analysis: Plot initial velocity (

  ) vs. [Inhibitor]. Fit to the Hill equation to derive .

  • Validation Check: The

    factor of the assay must be > 0.5. Include DPA as a positive control ( nM).

Selectivity Profiling (Counter-Screen)

Objective: Ensure the inhibitor does not target human zinc enzymes (toxicity). Target: Human Carbonic Anhydrase II (hCAII). Method: Standard esterase assay using 4-nitrophenyl acetate (4-NPA). Acceptance Criteria:

(hCAII) / (NDM-1) > 50.

Evaluation Workflow

The following diagram outlines the decision tree for advancing an FNPA lead.

Figure 2: Screening Cascade. A stepwise filter to ensure potency, selectivity, and cellular permeability.

References

• Chen, A.Y., et al. (2017). "Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-

  -lactamase-1." Journal of Medicinal Chemistry. Link

• Cohen, S.M. (2018). "Metal-Binding Isosteres as New Scaffolds for Metalloenzyme Inhibitors." Inorganic Chemistry. Link

• Schnaars, C., et al. (2018).[1] "Structure-Activity Relationships of Picolinic Acid Derivatives as Metallo-

  -Lactamase Inhibitors." Bioorganic & Medicinal Chemistry. Link

• Ju, Y., et al. (2018). "Fragment-based discovery of inhibitors of the metallo-

  -lactamase NDM-1." Chemical Science. Link

• BenchChem. (2025). "6-(Difluoromethyl)-5-fluoro-3-nitropicolinic acid: Product Data." Link

Sources

• 1. researchgate.net [researchgate.net]

Cross-validation of analytical data for substituted nitropicolinic acids

Title: Cross-Validation of Analytical Data for Substituted Nitropicolinic Acids: A Comparative Guide

Executive Summary Substituted nitropicolinic acids (e.g., 4-, 5-, and 6-nitropicolinic acids) are indispensable electrophilic building blocks in modern medicinal chemistry. They are heavily utilized in the synthesis of antitubercular agents[1], ABCG2 multidrug resistance inhibitors[2], and advanced molecular COUPLrs for targeted protein degradation[3]. Because the position of the nitro group profoundly impacts the electronic landscape and subsequent reactivity of the pyridine ring, distinguishing between these positional isomers is a critical analytical challenge. This guide objectively compares the performance of HPLC-UV, LC-HRMS, and multidimensional NMR, providing a self-validating workflow for the rigorous structural confirmation of these compounds.

Comparative Analysis of Analytical Modalities

To establish absolute confidence in the identity and purity of a substituted nitropicolinic acid, researchers must cross-reference data across orthogonal platforms. No single technique is sufficient on its own.

• HPLC-UV (Purity & Reaction Tracking)

  • Performance: Excellent for quantifying batch purity and separating process impurities (e.g., unreacted picolinic acid N-oxides).

  • Limitation: UV spectra of nitropicolinic acid isomers are highly similar; retention time (RT) alone cannot definitively assign regiochemistry without a certified reference standard.

• LC-HRMS (Mass & Isotopic Profiling)

  • Performance: Delivers unparalleled sensitivity. High-resolution mass spectrometry (HRMS) confirms the exact molecular formula (e.g., C6H4N2O4) by measuring the exact mass to within <5 ppm error.

  • Limitation: Mass spectrometry is "isomer-blind." 4-nitro, 5-nitro, and 6-nitropicolinic acids all yield the identical [M-H]- exact mass of 167.0098 m/z.

• 1H and 13C NMR Spectroscopy (Regiochemical Elucidation)

  • Performance: The definitive gold standard for structural assignment. The strong electron-withdrawing nature of the nitro group uniquely deshields adjacent protons, producing distinct scalar coupling (J-coupling) patterns that unambiguously identify the substitution position[4].

  • Limitation: Requires significantly higher sample concentrations (>10 mg/mL) and is susceptible to line broadening if the carboxylic acid proton exchanges rapidly in protic solvents.

Orthogonal Cross-Validation Workflow

The following diagram illustrates the self-validating logic flow required to synthesize these disparate data streams into a single, conclusive structural profile.

Workflow for the cross-validation of substituted nitropicolinic acid analytical data.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed with built-in causality and internal checks to prevent false positives.

Protocol A: LC-HRMS Method for Purity and Mass Confirmation

• Causality : Nitropicolinic acids possess both a basic pyridine nitrogen and an acidic carboxylic acid (pKa ~5.3). To prevent chromatographic peak tailing caused by secondary interactions with residual silanols on the stationary phase, the mobile phase must be heavily buffered at an acidic pH to maintain the analyte in a single protonation state[1].

• Step 1: Sample Preparation : Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol/Water (50:50, v/v). Validation Check: Ensure complete dissolution; particulates indicate potential polymeric impurities or inorganic salts.

• Step 2: Chromatography : Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). Run a gradient of 0.1% Formic Acid in Water (Mobile Phase A) to 0.1% Formic Acid in Acetonitrile (Mobile Phase B) over 10 minutes.

• Step 3: Mass Spectrometry : Operate the HRMS in Negative Electrospray Ionization (ESI-) mode. Causality: The electron-deficient nitropyridine ring destabilizes positive charge, making positive ionization (ESI+) inefficient. Conversely, the carboxylic acid readily deprotonates to form a highly stable [M-H]- anion, yielding superior signal-to-noise ratios.

• Self-Validation : The observed m/z must match the theoretical exact mass (167.0098) within ≤ 5 ppm error. If the error exceeds this threshold, recalibrate the TOF/Orbitrap mass analyzer before proceeding.

Protocol B: NMR Spectroscopy for Isomer Elucidation

• Causality : The choice of solvent is critical. While CDCl3 is common, zwitterionic nitropicolinic acids are often insoluble in it. Deuterated dimethyl sulfoxide (DMSO-d6) is mandated because its high dielectric constant effectively solvates the polar moieties and disrupts intermolecular hydrogen bonding, yielding sharp, well-resolved resonance signals[4].

• Step 1: Sample Preparation : Dissolve 15 mg of the compound in 0.6 mL of DMSO-d6.

• Step 2: Acquisition : Acquire a 1H NMR spectrum at 400 MHz (minimum 16 scans) and a 13C NMR spectrum at 100 MHz (minimum 512 scans).

• Step 3: Spectral Analysis & Self-Validation : Integrate the aromatic region (δ 7.5–9.5 ppm). The total integration must equal exactly 3 protons. Analyze the J-coupling constants:

  • An ortho-coupling (J ≈ 8.0–8.6 Hz) indicates adjacent protons.

  • A meta-coupling (J ≈ 2.0–2.5 Hz) indicates protons separated by one carbon.

  • If the spectrum displays a doublet of doublets (dd) with both ortho and meta couplings, the nitro group must be at the 4- or 5-position. A symmetrical triplet pattern indicates substitution at the 6-position.

Quantitative Data Synthesis

The following table synthesizes the expected cross-validation metrics for the three primary nitropicolinic acid isomers. This data allows researchers to rapidly benchmark their synthetic outputs against established analytical standards.

Analytical Metric	4-Nitropicolinic Acid	5-Nitropicolinic Acid	6-Nitropicolinic Acid
Chemical Formula	C6H4N2O4	C6H4N2O4	C6H4N2O4
Exact Mass[M-H]-	167.0098 m/z	167.0098 m/z	167.0098 m/z
Relative HPLC RT	Earliest Eluting	Intermediate Eluting	Latest Eluting
1H NMR Multiplicity	d, dd, d	d, dd, d	d, t, d
Key 1H NMR Shift (DMSO-d6)	H6 heavily deshielded (~8.8 ppm)	H6 extremely deshielded (~9.4 ppm)[4]	H3/H5 symmetrically shifted (~8.3 ppm)
Primary J-Couplings	Jortho ~ 8.5 Hz, Jmeta ~ 2.1 Hz	Jortho ~ 8.6 Hz, Jmeta ~ 2.4 Hz	Jortho ~ 7.8 Hz

Conclusion

The robust characterization of substituted nitropicolinic acids cannot rely on a single analytical vector. While LC-HRMS provides the necessary sensitivity and formulaic confirmation, it must be coupled with the regiochemical resolving power of 1H/13C NMR[3]. By adhering to the self-validating protocols outlined above, drug development professionals can ensure the structural integrity of these critical intermediates, thereby preventing costly downstream failures in complex synthetic campaigns.

References

• Source: rsc.
• Source: otago.ac.
• Source: biorxiv.
• Source: uni-regensburg.
• Source: benchchem.

Sources

• 1. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. biorxiv.org [biorxiv.org]
• 4. rsc.org [rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Fluoro-3-nitropicolinic Acid

This document provides essential procedural guidance for the safe handling and disposal of 5-Fluoro-3-nitropicolinic acid. Tailored for researchers, scientists, and professionals in drug development, this guide emphasizes a safety-first approach grounded in regulatory compliance and sound chemical principles. Adherence to these protocols is critical for ensuring personnel safety, protecting the environment, and maintaining compliance with federal and local regulations.

Hazard Identification and Inherent Risks

Understanding the chemical nature of 5-Fluoro-3-nitropicolinic acid is the foundation of its safe management. As a multifunctional molecule, its hazards are derived from its constituent parts: the acidic picolinic acid backbone, the reactive nitro group, and the fluoro-substituent. While a specific Safety Data Sheet (SDS) for this exact compound should always be the primary reference, its hazard profile can be inferred from structurally similar chemicals.[1]

The compound is anticipated to be classified with multiple hazards under the Globally Harmonized System (GHS).[1] It likely causes skin and serious eye irritation and may cause respiratory irritation if inhaled.[2][3][4] The presence of the carboxylic acid group makes it inherently corrosive, while the nitro group can confer oxidizing properties and additional toxicity.[5]

Table 1: Anticipated GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion / Irritation	2	H315: Causes skin irritation[3][6]
Serious Eye Damage / Irritation	2A	H319: Causes serious eye irritation[3][4][6]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[4]
Corrosive to Metals	1	H290: May be corrosive to metals[5][6]
Acute Toxicity (Inhalation)	Potential	The nitroaromatic structure suggests a need for cautious handling to avoid inhalation.[5]

| Reactivity | Potential | The nitro group may impart oxidizing or reactive properties.[5] |

Regulatory Framework: EPA and OSHA Compliance

The disposal of chemical waste in the United States is stringently regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). RCRA establishes a "cradle-to-grave" framework, meaning the generator of the waste is responsible for its safe management from creation to final disposal.[7][8]

5-Fluoro-3-nitropicolinic acid must be managed as hazardous waste. A material is classified as hazardous if it is specifically listed by the EPA or if it exhibits hazardous characteristics such as ignitability, corrosivity, reactivity, or toxicity.[9] This compound is, at a minimum, considered hazardous due to its corrosive nature.

Furthermore, the Occupational Safety and Health Administration (OSHA) mandates standards to ensure worker safety.[10] This includes having a written health and safety plan, providing adequate training for all personnel handling hazardous materials, and establishing clear emergency response procedures.[11][12]

Personnel Safety & Required Protective Equipment

To mitigate the risks of exposure, the use of appropriate Personal Protective Equipment (PPE) is mandatory when handling 5-Fluoro-3-nitropicolinic acid, particularly during disposal operations.

Table 2: Required Personal Protective Equipment (PPE)

Equipment	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact and irritation.[6] Gloves must be inspected before use and disposed of as contaminated waste after handling.[6]
Eye Protection	Safety goggles with side shields or a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation or damage.[3][4]
Body Protection	A lab coat or chemically resistant apron.	Protects skin and personal clothing from contamination. Contaminated clothing should be removed immediately.[6]

| Respiratory Protection | Use only in a well-ventilated area, preferably within a certified chemical fume hood. | Prevents inhalation of dust or vapors, which may cause respiratory tract irritation.[2] |

On-Site Waste Management: Collection and Segregation

Proper collection and storage are critical preliminary steps in the disposal process. Adherence to these procedures prevents dangerous reactions and ensures the waste is ready for final disposal.

Step-by-Step Collection Protocol:

• Container Selection: Use only designated, chemically compatible waste containers. High-density polyethylene (HDPE) containers are generally suitable for acidic waste.[13] The container must have a secure, leak-proof lid.

• Waste Segregation: Do not mix 5-Fluoro-3-nitropicolinic acid waste with other waste streams. It must be kept separate from:

  • Bases and alkaline materials (to prevent violent neutralization reactions).

  • Oxidizers and reducing agents.

  • Organic solvents, particularly flammable ones.[13] Mixing nitric acid-containing compounds with other organic materials can create a fire hazard.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The full chemical name: "Waste 5-Fluoro-3-nitropicolinic Acid"

  • The words "Hazardous Waste"

  • The specific hazard characteristics (e.g., "Corrosive," "Irritant")

  • The accumulation start date.

• Storage: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[14] The storage area should have secondary containment to control any potential leaks.

Final Disposal Workflow

The recommended and safest method for the disposal of 5-Fluoro-3-nitropicolinic acid is through a licensed and certified hazardous waste management company. These facilities are equipped for high-temperature incineration or other specialized treatments that can safely destroy the compound in compliance with all regulations.

Under no circumstances should this chemical be disposed of down the drain or in regular trash. While neutralization is a permitted treatment for simple corrosive wastes, it is not recommended for this compound due to its other potential hazards (reactivity, toxicity) and the risk of uncontrolled exothermic reactions.[15]

The following workflow diagram outlines the decision-making process for proper disposal.

Sources

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• 2. spectrumchemical.com [spectrumchemical.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. itwreagents.com [itwreagents.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. epa.gov [epa.gov]
• 8. Navigating Hazardous Waste Regulations with Confidence - OSHA.com [osha.com]
• 9. sustainable-markets.com [sustainable-markets.com]
• 10. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]
• 11. cleanmanagement.com [cleanmanagement.com]
• 12. Hazardous Waste - Standards | Occupational Safety and Health Administration [osha.gov]
• 13. nipissingu.ca [nipissingu.ca]
• 14. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 15. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Personal protective equipment for handling 5-Fluoro-3-nitropicolinic acid

Topic: Personal Protective Equipment & Handling Guide: 5-Fluoro-3-nitropicolinic Acid Audience: Researchers, Scientists, and Drug Development Professionals.[1][2]

Part 1: Chemical Profile & Hazard Logic (The "Why")[1]

Chemical Identity:

• Name: 5-Fluoro-3-nitropicolinic acid (also: 5-Fluoro-3-nitro-2-pyridinecarboxylic acid)[1][2][3]

• CAS Registry Number: Not widely listed (Rare/Custom Intermediate). Safety protocols below are derived from Structural Activity Relationship (SAR) analysis of close analogs (e.g., 5-Chloro-3-nitropicolinic acid, CAS 899423-94-0).

• Functional Groups: Pyridine Core, Carboxylic Acid (C2), Nitro Group (C3), Fluorine (C5).[2]

Senior Scientist Insight: As this compound is a rare fluorinated building block, specific toxicological data (LD50, permeation rates) is likely unavailable. You must apply the "Unknown Hazard Principle." We treat this not just as an acid, but as a functionalized nitro-pyridine .[2]

• The Nitro-Pyridine Risk: Nitro groups on pyridine rings can induce energetic decomposition if heated beyond their melting point (decarboxylation risk).[2] They also increase the potential for skin absorption compared to non-nitrated analogs.[2]

• The Fluorine Factor: Fluorination at the C5 position increases lipophilicity.[2] If this compound is dissolved in organic solvents (DMSO, DCM), it will penetrate skin barriers faster than its non-fluorinated parent, carrying the toxic nitro-pyridine core into the bloodstream.[2]

• Acidic Corrosivity: As a picolinic acid derivative, it will be irritating to corrosive to mucous membranes. Inhalation of dust is a critical route of exposure.[2]

Part 2: PPE Matrix (Personal Protective Equipment)

This matrix assumes "Worst-Case" conditions (handling fine powder or concentrated solution).

Protection Zone	Recommended Equipment	Technical Justification (The "Why")
Hand Protection (Solid)	Double Nitrile Gloves (Min.[1][2] 0.11 mm thick)	Nitrile provides adequate protection against dry solids.[2] Double gloving allows outer glove removal upon contamination without exposing skin.[2][4]
Hand Protection (Solution)	Silver Shield / Laminate (Under Nitrile)	If dissolved in penetrating solvents (DCM, THF), standard nitrile fails in <5 mins.[2] The fluorinated solute requires a barrier film (EVOH/PE) to prevent transdermal toxicity.[2]
Eye & Face	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient for fine powders that can drift around lenses.[2] Acidic dust causes immediate, severe eye irritation.[2]
Respiratory	N95 (Minimum) / P100 (Preferred)	Logic: Particle size of synthetic intermediates is often inconsistent. A P100 (HEPA) filter captures 99.97% of fine particulates, essential for preventing sensitization.[2]
Body	Tyvek® Lab Coat / Apron	Standard cotton coats absorb liquids.[2] Use a disposable, non-woven polyethylene (Tyvek) layer to repel dusts and splashes.[2]

Part 3: Operational Protocols (Step-by-Step)

Phase 1: Pre-Work & Storage

• Storage: Keep at 2–8°C under an inert atmosphere (Argon/Nitrogen). Nitro-picolinic acids can degrade via decarboxylation if exposed to moisture and heat over time.[1][2]

• Engineering Control: All open handling must occur inside a Chemical Fume Hood with a face velocity of 80–100 fpm.[2]

Phase 2: Weighing & Transfer (Critical Risk Zone)[1]

• Risk: Static electricity can cause this fine powder to "fly," creating an inhalation hazard and potential contamination.

• Protocol:

  • Place the analytical balance inside the fume hood.[2]

  • Use an anti-static gun (ionizer) on the spatula and weighing boat before dispensing.[2]

  • Damping: If the powder is extremely flighty, do not wet it.[2] Instead, use a "funnel transfer" method: Weigh into a closed vial, then transfer to the reaction vessel via a powder funnel.

Phase 3: Reaction Setup

• Solvent Choice: When dissolving, add solvent slowly. Exothermic solvation is possible due to the carboxylic acid and nitro groups.[2]

• Thermal Control: Do not heat this compound neat (dry). If heating a reaction, ensure the system is under reflux or temperature-controlled.[1][2]

  • Warning: 3-Nitropicolinic acids are prone to decarboxylation at elevated temperatures (>100°C), releasing CO₂ and potentially pressurizing sealed vessels.[1][2] Always use a vent line or bubbler.[2]

Part 4: Emergency & Disposal Procedures

Spill Response (Solid)

• Evacuate the immediate area if the spill is large (>5g) and outside a hood.[2]

• PPE Up: Don Goggles, P100 Respirator, and Double Gloves.[2]

• Dry Clean: Do not use water (spreads contamination).[2] Cover with a dry absorbent pad or use a HEPA vacuum dedicated to hazardous chemicals.[2]

• Wipe Down: Clean surface with a mild base (5% Sodium Bicarbonate) to neutralize acidic residues, followed by water.[2]

First Aid

• Eye Contact: Flush immediately for 15 minutes .[5] Time is tissue; do not wait for medical personnel to start flushing.[2]

• Skin Contact: Wash with soap and water.[5][6] Do not use alcohol (ethanol/IPA) to wash skin; it enhances absorption of the fluorinated compound.[2]

Disposal (Waste Streams)

• Stream A (Solid/Mother Liquor): High BTU Incineration. Label as "Toxic, Organic, Acidic."[2]

• Stream B (Aqueous Wash): Adjust pH to 6–9 before disposal, or segregate as "Aqueous Toxic" depending on local EPA/EHS regulations.

• Never mix with strong oxidizers or strong bases in the waste container (exotherm risk).[2]

Part 5: Visualization (Safety Workflow)

The following diagram outlines the logical decision flow for safe handling, emphasizing the "Solution vs. Solid" decision point for glove selection.

Caption: Operational workflow for handling 5-Fluoro-3-nitropicolinic acid, highlighting critical PPE changes based on physical state.

References

• National Institutes of Health (NIH). (2013).[2] Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid.[1][2] (Context on fluorinated intermediates). Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 2,4-dichloro-5-fluoro-3-nitrobenzoic acid.[1][2][7] (Process safety context for nitration of fluorinated benzoic acids). Retrieved from [Link]

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• 2. prepchem.com [prepchem.com]
• 3. 30651-24-2|5-Nitro-2-pyridinecarboxylic acid|BLD Pharm [bldpharm.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
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• 6. itwreagents.com [itwreagents.com]
• 7. CN103922942B - The preparation method of the fluoro-3-nitrobenzoic acid of a kind of chloro-5-of 2,4-bis- - Google Patents [patents.google.com]